Pseudouridimycine

Core Science & Biosynthesis

Pseudouridimycine: A Technical Guide to a Novel Nucleoside-Analog Inhibitor of Bacterial RNA Polymerase

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pseudouridimycine (PUM) is a novel, broad-spectrum antibacterial agent that functions as a nucleoside-analog inhibitor of bacterial RNA polymerase (RNAP).[1][2] Discovered through microbial extract screening, PUM presents a promising new avenue in the fight against drug-resistant bacteria.[1][3] This technical guide provides an in-depth overview of PUM, focusing on its mechanism of action, quantitative inhibitory data, and detailed experimental protocols relevant to its study.

Mechanism of Action

PUM is a C-nucleoside peptide antibiotic that selectively targets bacterial RNAP.[4][5] Its mechanism of action is centered on its structural mimicry of a nucleoside triphosphate (NTP), allowing it to compete with uridine (B1682114) triphosphate (UTP) for binding to the RNAP active center.[1][2]

Specifically, PUM binds to the "+1" NTP binding site of the bacterial RNAP.[1] This binding physically obstructs the entry of incoming NTPs, thereby halting RNA chain elongation and inhibiting transcription.[1] A key feature of PUM's selectivity for bacterial RNAP over human polymerases is a side chain that interacts with a region conserved in bacterial RNAPs but absent in their human counterparts.[2][6] This distinct binding site and mechanism of action mean that PUM does not exhibit cross-resistance with other RNAP inhibitors like rifampin.[1][2] Furthermore, the spontaneous resistance rate for PUM is significantly lower than that of rifampin, attributed to the fact that its binding site involves essential residues of the RNAP active center that are critical for enzyme function.[2][4]

Caption: Mechanism of action of Pseudouridimycine (PUM).

Quantitative Data

Table 1: In Vitro RNAP Inhibitory Activity of Pseudouridimycine

Target Enzyme	IC50 (μM)	Selectivity vs. Bacterial RNAP	Reference
Bacterial RNAP (E. coli)	~0.1	-	[1][6]
Human RNAP I	>50	>500-fold	[7]
Human RNAP II	>4	>40-fold	[7]
Human RNAP III	>50	>500-fold	[7]

Table 2: Minimum Inhibitory Concentrations (MIC) of Pseudouridimycine against Various Bacterial Pathogens

Bacterial Species	Strain Information	MIC (μg/mL)	Reference
Streptococcus pyogenes	Drug-sensitive and drug-resistant	4 - 6	[4][6]
Streptococcus pyogenes	Macrolide-resistant	0.1 - 1	[6][8]
Streptococcus pneumoniae	-	2 - 16	[1]
Staphylococcus aureus	-	2 - 16	[1]
Enterococcus faecalis	-	2 - 16	[1]
Moraxella catarrhalis	-	~2	[9]

Note: PUM is known to be unstable in aqueous solutions, with a half-life of approximately 12 hours in most growth media. This can lead to an underestimation of its true antibacterial potency in standard 16-24 hour MIC assays.[6][9]

Table 3: In Vivo Efficacy of Pseudouridimycine

Animal Model	Pathogen	Administration Route	ED50 (mg/kg)	Reference
Mouse Peritonitis Model	Streptococcus pyogenes	Intravenous	9	[1][9]
Mouse Peritonitis Model	Streptococcus pyogenes	Subcutaneous	~30	[9]

Experimental Protocols

In Vitro RNA Polymerase Inhibition Assay

This protocol outlines a fluorescence-based assay to determine the IC50 value of PUM against bacterial RNAP.

Materials:

• Purified bacterial RNA polymerase holoenzyme

• DNA template containing a promoter recognized by the bacterial RNAP

• Ribonucleoside triphosphates (ATP, GTP, CTP, UTP)

• Fluorescently labeled UTP

• Transcription buffer (e.g., 40 mM Tris-HCl pH 8.0, 100 mM KCl, 10 mM MgCl2, 10 mM DTT, 0.1 mg/ml BSA)

• PUM stock solution (in DMSO or water)

• Stop solution (e.g., formamide (B127407) with EDTA)

• 96-well microplate

• Plate reader capable of fluorescence detection

Procedure:

• Prepare PUM Dilutions: Serially dilute the PUM stock solution in transcription buffer to create a range of test concentrations.

• Set up Transcription Reactions: In a 96-well plate, combine the DNA template and bacterial RNAP in transcription buffer.

• Add PUM: Add the different dilutions of PUM to the reaction wells. Include a no-PUM control (vehicle control).

• Initiate Transcription: Start the reaction by adding a master mix containing ATP, GTP, CTP, and fluorescently labeled UTP to each well.

• Incubate: Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes).

• Stop Reaction: Terminate the transcription by adding the stop solution to each well.

• Analyze Transcripts: Denature the samples by heating and then separate the RNA transcripts using denaturing polyacrylamide gel electrophoresis.

• Quantify Results: Visualize the fluorescently labeled transcripts using a suitable imager. Quantify the band intensities to determine the amount of RNA synthesized at each PUM concentration.

• Calculate IC50: Plot the percentage of inhibition against the PUM concentration and fit the data to a dose-response curve to calculate the IC50 value.[8]

Minimum Inhibitory Concentration (MIC) Determination

This protocol describes the broth microdilution method to determine the MIC of PUM against a bacterial strain.

Materials:

• Bacterial culture in logarithmic growth phase

• Mueller-Hinton Broth (MHB) or other suitable growth medium

• PUM stock solution

• Sterile 96-well microplates

• Spectrophotometer

• Microplate incubator

Procedure:

• Prepare Bacterial Inoculum: Dilute the bacterial culture in MHB to a standardized density (e.g., 5 x 10^5 CFU/mL).

• Prepare PUM Dilutions: Perform serial two-fold dilutions of the PUM stock solution in MHB in the wells of a 96-well plate.

• Inoculate: Add the standardized bacterial inoculum to each well containing the PUM dilutions.

• Controls: Include a growth control well (bacteria in MHB without PUM) and a sterility control well (MHB only).

• Incubate: Cover the plate and incubate at 37°C for 16-24 hours.

• Determine MIC: The MIC is the lowest concentration of PUM at which no visible bacterial growth is observed. This can be assessed visually or by measuring the optical density at 600 nm using a microplate reader.[4][8]

Due to the instability of PUM, it is recommended to also perform kinetic growth curve assays with shorter incubation times (e.g., 8-12 hours) to obtain a more accurate assessment of its potency.[6]

In Vivo Efficacy in a Mouse Peritonitis Model

This protocol provides a general outline for assessing the in vivo efficacy of PUM in a mouse model of bacterial peritonitis.

Materials:

• Female mice (e.g., BALB/c or similar strain)

• Virulent bacterial strain (e.g., Streptococcus pyogenes)

• PUM solution for injection (formulated in a suitable vehicle)

• Saline solution (control)

• Anesthetic

• Materials for bacterial enumeration (agar plates, incubator)

Procedure:

• Infection: Induce peritonitis by intraperitoneal injection of a lethal dose of the bacterial suspension.

• Treatment: At a specified time post-infection (e.g., 1-2 hours), administer PUM via the desired route (e.g., intravenous or subcutaneous). A control group should receive the vehicle (saline).

• Monitoring: Observe the mice for signs of illness and mortality over a defined period (e.g., 7-14 days).

• Bacterial Load Determination (Optional): At specific time points, a subset of mice from each group can be euthanized, and peritoneal fluid and/or organs (e.g., spleen, liver) can be collected to determine the bacterial load by plating serial dilutions on appropriate agar (B569324) medium.

• Data Analysis: The primary endpoint is typically survival. The 50% effective dose (ED50) can be calculated from the survival data.[10]

Visualizations

Caption: Experimental workflow for assessing cross-resistance.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. biorxiv.org [biorxiv.org]
• 4. Pseudouridimycin—A Potent Nucleoside Inhibitor of the RNA Polymerase Beta Prime Subunit of Streptococcus pyogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside analog inhibitor of bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The mouse peritonitis model: present and future use - PubMed [pubmed.ncbi.nlm.nih.gov]

Pseudouridimycine: A Technical Guide to its Foundational Antibacterial Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pseudouridimycine (PUM) is a novel peptidyl-nucleoside antibiotic that has emerged as a promising candidate in the fight against antimicrobial resistance.[1] Discovered through the screening of microbial fermentation extracts, PUM is a natural product of the soil bacterium Streptomyces sp.[2][3] This C-nucleoside analogue has demonstrated potent and broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains.[4][5] PUM's unique mechanism of action, which involves the selective inhibition of bacterial RNA polymerase (RNAP), distinguishes it from other RNAP inhibitors and contributes to its low frequency of resistance development.[6][7] This technical guide provides an in-depth overview of the foundational research on PUM's antibacterial properties, with a focus on its mechanism of action, quantitative data, and the experimental protocols used to elucidate its activity.

Mechanism of Action: A Unique Approach to RNAP Inhibition

Pseudouridimycine functions as a selective inhibitor of bacterial RNA polymerase, the essential enzyme responsible for transcribing DNA into RNA.[4] Unlike other classes of RNAP inhibitors such as rifamycins, PUM does not bind to the same site and therefore exhibits no cross-resistance.[6][7]

PUM acts as a nucleoside-analogue inhibitor, mimicking the structure of uridine (B1682114) triphosphate (UTP), one of the building blocks of RNA.[6][8] It competitively binds to the highly conserved nucleotide triphosphate (NTP) addition site within the RNAP active center.[5][7] By occupying this critical site, PUM physically obstructs the binding of UTP, thereby halting RNA chain elongation and ultimately leading to bacterial cell death.[7][8]

A key feature of PUM's selectivity for bacterial RNAP over human RNAP is a side chain that extends beyond the NTP binding site to interact with an adjacent region that is conserved in bacteria but absent in humans.[2][6] This interaction significantly enhances its binding affinity for the bacterial enzyme.[2] The essential nature of the amino acid residues in the NTP binding site for RNAP function means that mutations conferring resistance to PUM are less likely to occur without compromising the enzyme's vital activity, contributing to the observed low frequency of resistance.[5][6]

Quantitative Antibacterial Properties

The antibacterial efficacy of Pseudouridimycine has been quantified through various in vitro assays, primarily determining its Minimum Inhibitory Concentrations (MIC) against a range of bacterial pathogens and its half-maximal inhibitory concentration (IC50) against bacterial RNA polymerase.

Parameter	Value	Notes	References
IC50 (RNAP Inhibition)	~0.1 µM	Against bacterial RNA polymerase in vitro.	[2][4][9]
MIC (Streptococcus spp.)	4 - 6 µg/mL	Effective against drug-sensitive, drug-resistant, and multidrug-resistant strains.	[2][3][4]
MIC (S. pyogenes)	0.1 - 1 µg/mL	Against macrolide-resistant clinical isolates.	[2][3]
Spontaneous Resistance Frequency	~10-fold lower than Rifampin	Indicates a higher barrier to resistance development.	[6][7]
Affinity Constant (Ka) for RNAP β'-N terminal subunit	6.175 × 10^5 M⁻¹	Determined by Isothermal Titration Calorimetry, indicating moderate affinity.	[2]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments used in the foundational research of Pseudouridimycine's antibacterial properties.

Minimum Inhibitory Concentration (MIC) Determination via Broth Microdilution

This protocol is adapted from standardized methods for antimicrobial susceptibility testing.

a. Preparation of Materials:

• Pseudouridimycine (PUM): Prepare a stock solution (e.g., 1 mg/mL) in a suitable solvent like sterile water or DMSO.

• Bacterial Strains: Use fresh, 18-24 hour cultures of the test organisms grown on appropriate agar (B569324) plates.

• Growth Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB) is commonly used. For fastidious organisms like Streptococcus pyogenes, supplement with 5% defibrinated sheep blood.[2][3]

• 96-Well Microtiter Plates: Sterile, U-bottom plates are recommended.

• 0.5 McFarland Standard: For standardizing the bacterial inoculum.

b. Inoculum Preparation:

• Select 3-5 well-isolated colonies of the test bacterium from an agar plate.

• Transfer the colonies into a tube containing sterile saline or broth and vortex to create a uniform suspension.

• Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

• Within 15 minutes, dilute this standardized suspension in the appropriate growth medium to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

c. Assay Procedure:

• Dispense 50 µL of the appropriate sterile growth medium into all wells of a 96-well plate.

• Add 50 µL of the PUM stock solution (at twice the highest desired final concentration) to the first well of each row to be tested.

• Perform a two-fold serial dilution by transferring 50 µL from the first well to the second, mixing thoroughly, and continuing this process across the plate to the tenth well. Discard the final 50 µL from the tenth well. This creates a gradient of PUM concentrations.

• The eleventh well in each row, containing only broth and later the inoculum, serves as the positive growth control. The twelfth well, containing only broth, serves as the sterility control.

• Inoculate wells 1 through 11 with 50 µL of the prepared bacterial suspension. The final volume in each well will be 100 µL.

• Incubate the plates at 37°C for 18-24 hours. For S. pyogenes, incubation in a candle jar may be required to achieve the necessary CO₂ levels.[3]

• After incubation, determine the MIC by visually inspecting the plates for the lowest concentration of PUM that completely inhibits visible bacterial growth.

In Vitro RNA Polymerase (RNAP) Inhibition Assay

This protocol outlines a common method for assessing the direct inhibitory activity of PUM on bacterial RNAP using radiolabeled nucleotides.

a. Reaction Components:

• Bacterial RNA Polymerase: Purified E. coli RNAP holoenzyme is commonly used.

• DNA Template: A linear DNA fragment containing a strong promoter (e.g., T7A1 promoter).

• Nucleoside Triphosphates (NTPs): A mixture of ATP, GTP, and CTP at a defined concentration (e.g., 150 µM each).

• Radiolabeled UTP: [α-³²P]UTP to trace RNA synthesis.

• Pseudouridimycine (PUM): A range of concentrations to determine the IC50.

• Reaction Buffer: Typically contains Tris-HCl (pH ~8.0), MgCl₂, KCl, DTT, and BSA.

b. Assay Procedure:

• Prepare a reaction mixture containing the reaction buffer, DNA template, and RNAP holoenzyme.

• Add varying concentrations of PUM or a control solvent (e.g., DMSO) to the reaction mixtures and incubate for a short period (e.g., 10 minutes) at 37°C to allow for inhibitor binding.

• Initiate the transcription reaction by adding the NTP mixture, including the [α-³²P]UTP.

• Allow the reaction to proceed for a set time (e.g., 10-20 minutes) at 37°C.

• Stop the reaction by adding a quench solution, typically containing EDTA to chelate Mg²⁺ ions, which are essential for RNAP activity.

• Precipitate the newly synthesized radiolabeled RNA using trichloroacetic acid (TCA).

• Collect the precipitated RNA on glass-fiber filters.

• Wash the filters to remove unincorporated [α-³²P]UTP.

• Quantify the amount of incorporated radioactivity on the filters using a scintillation counter.

• Calculate the percentage of inhibition for each PUM concentration relative to the control and determine the IC50 value.

Determination of Spontaneous Resistance Frequency

This protocol is used to assess the likelihood of bacteria developing resistance to PUM in a single exposure.

a. Preparation:

• Bacterial Culture: Grow a large population of a susceptible bacterial strain to a high density (e.g., 10⁹ to 10¹⁰ CFU/mL).

• Agar Plates: Prepare agar plates (e.g., Mueller-Hinton agar) containing PUM at a concentration several-fold higher than the predetermined MIC (e.g., 4x or 8x MIC). Also, prepare antibiotic-free plates for determining the total viable cell count.

b. Procedure:

• Plate a large, known volume of the high-density bacterial culture onto the PUM-containing agar plates.

• Create serial dilutions of the same bacterial culture and plate them on antibiotic-free agar to determine the initial total number of viable cells (CFU/mL).

• Incubate all plates under appropriate conditions (e.g., 37°C for 24-48 hours).

• After incubation, count the number of colonies that have grown on the PUM-containing plates. These represent the spontaneous resistant mutants.

• Calculate the frequency of spontaneous resistance by dividing the number of resistant colonies by the total number of viable cells plated.

Visualizations

Signaling Pathway and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key processes in the study of Pseudouridimycine.

Caption: Competitive inhibition of bacterial RNA polymerase by Pseudouridimycine.

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Caption: Workflow for determining the frequency of spontaneous resistance.

References

• 1. Global kinetic mechanism describing single nucleotide incorporation for RNA polymerase I reveals fast UMP incorporation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protocol for monitoring and analyzing single nucleotide incorporation by S. cerevisiae RNA polymerases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of bacterial RNA polymerase function and protein–protein interactions: a promising approach for next-generation antibacterial therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protocol Name: Protocols: Protocols: Pikaard Lab: Indiana University [pikaard.lab.indiana.edu]
• 5. Structural basis for rifamycin resistance of bacterial RNA polymerase by the three most clinically important RpoB mutations found in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. theses.ncl.ac.uk [theses.ncl.ac.uk]
• 7. air.unipr.it [air.unipr.it]
• 8. A cell-based assay to discover inhibitors of SARS-CoV-2 RNA dependent RNA polymerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. GPI0363 inhibits the interaction of RNA polymerase with DNA in Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]

Pseudouridimycin: A Preliminary Investigation of its Antibacterial Spectrum of Activity

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Pseudouridimycin (PUM) is a novel peptidyl-nucleoside antibiotic that has emerged as a promising candidate in the fight against antimicrobial resistance.[1] Produced by the soil bacterium Streptomyces sp., PUM exhibits a unique mechanism of action by selectively inhibiting bacterial RNA polymerase (RNAP).[1][2] This technical guide provides a preliminary overview of PUM's spectrum of activity, detailing its efficacy against a range of bacterial pathogens, the methodologies used to determine its activity, and its mechanism of action.

Mechanism of Action

Pseudouridimycin functions as a nucleoside-analog inhibitor of bacterial RNA polymerase.[3] It mimics uridine (B1682114) triphosphate (UTP), one of the essential building blocks for RNA synthesis.[3][4] PUM competitively binds to the nucleotide triphosphate (NTP) addition site on the bacterial RNAP enzyme.[3] This occupation of the active site physically obstructs the binding of UTP, thereby halting RNA transcription and ultimately leading to bacterial cell death.[3]

A key advantage of PUM is its distinct binding site and mechanism compared to other RNAP inhibitors like rifampin, which means there is no cross-resistance.[3] Furthermore, PUM has demonstrated a significantly lower rate of spontaneous resistance emergence than rifampin.[3]

Caption: Mechanism of action of Pseudouridimycin.

Spectrum of Activity

PUM has demonstrated a broad spectrum of activity against both Gram-positive and some Gram-negative bacteria, including multidrug-resistant strains.[2][3] Its efficacy is quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antibiotic that prevents the visible growth of a bacterium.

Data Presentation

The following tables summarize the reported MIC values of Pseudouridimycin against various bacterial species.

Gram-Positive Bacteria	Resistance Profile	MIC (µg/mL)
Streptococcus pyogenes	Drug-sensitive & resistant	4 - 6
Streptococcus pyogenes	Erythromycin-resistant	0.1 - 1
Staphylococcus spp.	Drug-sensitive & resistant	4 - 16
Enterococcus spp.	Drug-sensitive & resistant	4 - 16

Gram-Negative Bacteria	Resistance Profile	MIC (µg/mL)
Moraxella catarrhalis	Not specified	~2

Note: The activity of PUM against Staphylococcus and Enterococcus species has been observed to be dependent on the age of the Müller-Hinton II broth used in assays, suggesting that components in fresh media may interfere with PUM's activity.[3] PUM also undergoes decomposition in most growth media, with a half-life of approximately 12 hours, which may lead to an underestimation of its absolute antibacterial activity in standard 16-24 hour broth microdilution assays.[3]

Experimental Protocols

Broth Microdilution Method for MIC Determination

This protocol outlines the standardized method for determining the MIC of Pseudouridimycin.

1. Preparation of Materials:

• Pseudouridimycin (PUM): Prepare a stock solution in an appropriate solvent (e.g., sterile water) and store at -20°C or below.[4]

• Growth Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB) is commonly used.[4] For fastidious organisms like Streptococcus pyogenes, supplementation with 5% defibrinated sheep blood may be required.[2]

• Bacterial Culture: Prepare a fresh (18-24 hour) culture of the test organism on an agar (B569324) plate.[4]

• 96-Well Microtiter Plates: Sterile plates are used for the assay.[4]

2. Inoculum Preparation:

• Select 3-5 well-isolated colonies from the agar plate and suspend them in sterile saline or broth to create a smooth suspension.[4]

• Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[2][4]

• Within 15 minutes, dilute the standardized suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[4]

3. Assay Procedure:

• Dispense the growth medium into all wells of the 96-well plate.[4]

• Prepare a two-fold serial dilution of PUM directly in the microtiter plate, starting from the highest desired concentration.[4] A typical concentration range for PUM is 0.015 - 16 µg/mL.[4]

• Include a growth control well (medium and inoculum, no PUM) and a sterility control well (medium only).[4]

• Inoculate all wells except the sterility control with the prepared bacterial suspension.[4]

• Incubate the plates at 37°C for 16-24 hours.[2]

4. Interpretation of Results:

• The MIC is the lowest concentration of PUM that completely inhibits visible bacterial growth (i.e., the first clear well in the dilution series).[4]

Caption: Workflow for Broth Microdilution MIC Assay.

In Vivo Efficacy: Mouse Peritonitis Model

PUM has been shown to be effective in a mouse model of Streptococcus pyogenes peritonitis.[3][5] The following is a generalized protocol for such a study.

1. Animal Model:

• Female ICR or BALB/c mice are commonly used.[5][6]

2. Infection:

• A lethal dose of S. pyogenes (e.g., 4 x 10³ CFU) is prepared in a saline solution, which may be supplemented with a virulence-enhancing agent like 1% peptone or hog gastric mucin.[5][6]

• The bacterial suspension is administered to the mice via intraperitoneal injection.[5][6]

3. Treatment:

• Pseudouridimycin is administered at various doses, typically via intravenous (IV) or subcutaneous (SC) injection.[3][5]

• Treatment is often initiated shortly after infection (e.g., 10 minutes post-infection) and may be repeated (e.g., 6 hours post-infection).[5]

4. Outcome Measurement:

• The primary outcome is the survival of the mice over a set period (e.g., 24-48 hours).[6]

• The effective dose 50 (ED₅₀), the dose that protects 50% of the animals from death, is calculated. For PUM against S. pyogenes, the reported ED₅₀ is approximately 9 mg/kg for IV administration and 30 mg/kg for SC administration.[3]

Caption: Workflow for Mouse Peritonitis Model.

Conclusion

The preliminary investigation into the spectrum of activity of Pseudouridimycin reveals it to be a potent antibacterial agent with a novel mechanism of action. Its efficacy against drug-resistant Gram-positive bacteria, coupled with a low propensity for resistance development, positions PUM as a valuable lead compound for further drug development. The data and protocols presented in this guide offer a foundational understanding for researchers and scientists working to address the global challenge of antimicrobial resistance. Further studies are warranted to expand the knowledge of its activity against a wider range of clinically relevant pathogens and to optimize its properties for therapeutic use.

References

• 1. benchchem.com [benchchem.com]
• 2. Pseudouridimycin—A Potent Nucleoside Inhibitor of the RNA Polymerase Beta Prime Subunit of Streptococcus pyogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside analog inhibitor of bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Establishment of Experimental Murine Peritonitis Model with Hog Gastric Mucin for Carbapenem-Resistant Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Assembly Line of a Novel Antibiotic: A Technical Guide to the Biosynthesis of Pseudouridimycin

For Immediate Release

A Deep Dive into the Molecular Machinery Behind Pseudouridimycin, a Promising New Class of Antibacterial Agent

This technical guide offers an in-depth exploration of the biosynthesis of Pseudouridimycin (PUM), a novel nucleoside analog antibiotic with potent activity against a broad spectrum of bacterial pathogens, including drug-resistant strains. PUM uniquely targets bacterial RNA polymerase (RNAP), inhibiting transcription by competing with UTP for the active site.[1][2] This mechanism, distinct from other RNAP inhibitors, makes PUM a compelling candidate for further drug development.[1][2] This document is intended for researchers, scientists, and drug development professionals, providing a comprehensive overview of the PUM biosynthetic pathway, the enzymes involved, and the experimental methodologies used to elucidate this complex process.

The Pseudouridimycin Biosynthetic Gene Cluster: A Blueprint for a Novel Antibiotic

The genetic instructions for PUM synthesis are encoded within a dedicated biosynthetic gene cluster (BGC), which has been identified and characterized in several Streptomyces species.[1][3] The pum BGC consists of a series of genes (pumA-O) that orchestrate the intricate step-by-step assembly of the PUM molecule.[1] Through a combination of bioinformatic analysis, gene knockout experiments, and heterologous expression, the functions of many of these genes have been elucidated, revealing a fascinating enzymatic cascade.[1][3]

The Core Biosynthetic Pathway: A Symphony of Enzymatic Transformations

The biosynthesis of PUM can be conceptually divided into three key stages: 1) formation of the core pseudouridine (B1679824) scaffold, 2) synthesis of the peptidyl moiety, and 3) final assembly and modification. The proposed pathway, supported by the accumulation of intermediates in gene knockout mutants, is a testament to the elegant efficiency of microbial natural product biosynthesis.[1][3]

Stage 1: Forging the C-Nucleoside Core

The pathway commences with the formation of pseudouridine (PU), a C-glycoside isomer of uridine (B1682114). This crucial step is catalyzed by the pseudouridine synthase PumJ . Unlike typical pseudouridine synthases that act on tRNA, PumJ is proposed to act on a uridine nucleotide precursor, likely UMP, UDP, or UTP, to generate a phosphorylated pseudouridine intermediate.[2][3] The adenylate kinase homolog PumH is thought to be involved in the initial phosphorylation of the uridine precursor.[1][3] Subsequently, the phosphatase PumD is believed to dephosphorylate this intermediate to yield free pseudouridine.[1][3]

The free pseudouridine then undergoes a two-step modification to introduce an amino group at the 5'-position. First, the flavin-dependent oxidoreductase PumI oxidizes the 5'-hydroxyl group of pseudouridine to an aldehyde.[1][3] This is followed by the action of the PLP-dependent aminotransferase PumG , which transfers an amino group to the aldehyde, forming 5'-aminopseudouridine (APU).[1][3]

Stage 2: Assembling the Peptidyl Moiety

In a parallel branch of the pathway, the dipeptide side chain of PUM is constructed. This begins with the synthesis of guanidinoacetic acid (GAA) from glycine (B1666218) and arginine, a reaction catalyzed by the amidinotransferase PumN .[1][3]

Stage 3: The Final Assembly and a Crucial Hydroxylation

The two branches of the pathway converge with the ATP-dependent ligation of L-glutamine to APU, a reaction catalyzed by the ATP-grasp ligase PumK , to form Gln-APU.[1][3] Another ATP-grasp ligase, PumM , then joins GAA to Gln-APU, creating the full peptidyl-nucleoside backbone of dehydroxypseudouridimycin.[1][3]

The final step in the biosynthesis is a critical N-hydroxylation of the peptide bond between the glutamine and GAA moieties. This transformation is carried out by the flavin-dependent hydroxylase PumE , yielding the mature antibiotic, Pseudouridimycin.[1][3]

A serine/threonine protein kinase, PumF , has also been shown to be essential for PUM production in heterologous expression systems, suggesting a regulatory role in the biosynthetic pathway.[1]

Visualizing the Pathway and Experimental Workflow

To provide a clearer understanding of the intricate relationships within the PUM biosynthesis, the following diagrams have been generated using the Graphviz DOT language.

Caption: The biosynthetic pathway of Pseudouridimycin.

Caption: A generalized experimental workflow for studying PUM biosynthesis.

Quantitative Data Summary

The following table summarizes the available quantitative data for enzymes involved in PUM biosynthesis. It is important to note that detailed kinetic data for all enzymes in the pathway is not yet fully available in the public domain.

Enzyme	Homologue (Organism)	Substrate	Km (µM)	kcat (s-1)	Reference
PumI	SapB (S. albus)	Pseudouridine	34	N/A	[4]
PumI	SapB (S. albus)	Uridine	901	N/A	[4]

N/A: Not available in the cited literature.

Detailed Experimental Protocols

This section provides an overview of the key experimental methodologies employed in the study of PUM biosynthesis.

Gene Knockout and Complementation Studies

Objective: To identify the function of individual pum genes by observing the effect of their deletion on PUM production and the accumulation of biosynthetic intermediates.

Methodology:

• Construction of Knockout Plasmids: A gene replacement cassette, typically containing an antibiotic resistance marker, is constructed to replace the target pum gene. This is achieved through standard molecular cloning techniques, such as PCR amplification of flanking regions and Gibson assembly or restriction enzyme-based ligation into a suitable vector.

• Transformation and Gene Replacement: The knockout plasmid is introduced into the PUM-producing Streptomyces strain via conjugation from a donor E. coli strain (e.g., ET12567/pUZ8002). Double-crossover homologous recombination events leading to the replacement of the target gene are selected for by antibiotic resistance and screening for the loss of the vector backbone.

• Analysis of Mutants: The resulting mutant strains are cultivated under PUM production conditions. The fermentation broths are then extracted and analyzed by High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) to detect the presence or absence of PUM and to identify any accumulated biosynthetic intermediates.

• Complementation: To confirm that the observed phenotype is due to the gene deletion, the wild-type gene is reintroduced into the mutant strain on an integrative plasmid, and PUM production is reassessed.

Heterologous Expression of the pum Gene Cluster

Objective: To produce PUM in a well-characterized host strain and to define the minimal set of genes required for its biosynthesis.

Methodology:

• Cloning of the BGC: The entire pum BGC or selected subsets of genes are cloned into an expression vector suitable for Streptomyces, such as an integrative pSET152-based or a replicative SCP2*-based vector. This often involves techniques like Transformation-Associated Recombination (TAR) cloning in yeast or Gibson assembly of PCR-amplified sub-clusters.

• Transformation of Heterologous Host: The expression construct is introduced into a suitable heterologous host, such as Streptomyces coelicolor M1146 or Streptomyces albus.

• Cultivation and Analysis: The recombinant Streptomyces strains are cultivated under appropriate conditions to induce gene expression from the cloned BGC. The production of PUM and its intermediates is monitored by HPLC-MS analysis of the culture extracts.

In Vitro Enzyme Assays

Objective: To biochemically characterize the function and kinetics of individual Pum enzymes.

General Protocol for Recombinant Protein Expression and Purification:

• Gene Cloning: The coding sequence for the target pum gene is amplified by PCR and cloned into an E. coli expression vector, often with an N- or C-terminal affinity tag (e.g., His6-tag).

• Protein Expression: The expression plasmid is transformed into a suitable E. coli expression strain (e.g., BL21(DE3)). Protein expression is induced, typically by the addition of Isopropyl β-D-1-thiogalactopyranoside (IPTG).

• Purification: The bacterial cells are harvested and lysed. The target protein is purified from the cell lysate using affinity chromatography (e.g., Ni-NTA agarose (B213101) for His-tagged proteins), followed by further purification steps like ion-exchange and size-exclusion chromatography if necessary.

Specific Assay Methodologies (Conceptual):

• PumJ (Pseudouridine Synthase): The activity of PumJ can be assayed by incubating the purified enzyme with a uridine nucleotide substrate (e.g., [14C]-UMP) and monitoring the formation of pseudouridine using HPLC with radiometric detection or by LC-MS.

• PumI (Oxidoreductase): As demonstrated for its homolog SapB, the activity of this flavin-dependent oxidase can be monitored by following the consumption of the substrate (pseudouridine) and the formation of the corresponding aldehyde product using HPLC.

• PumG (Aminotransferase): The activity of this PLP-dependent enzyme can be assayed by incubating the purified enzyme with 5'-oxo-pseudouridine and an amino donor (e.g., glutamine or asparagine) and detecting the formation of 5'-aminopseudouridine by HPLC-MS.

• PumK and PumM (ATP-Grasp Ligases): The activity of these enzymes can be measured by monitoring the ATP-dependent formation of the dipeptide-nucleoside products. This can be achieved by a coupled-enzyme assay that detects the release of ADP or phosphate, or by direct quantification of the product by HPLC-MS.

• PumN (Amidinotransferase): The activity of PumN can be determined by incubating the enzyme with glycine and arginine and measuring the formation of guanidinoacetic acid and ornithine, typically by HPLC with derivatization or by LC-MS.

• PumE (Hydroxylase): The activity of this flavin-dependent hydroxylase can be assayed by incubating the purified enzyme with dehydroxypseudouridimycin, a reduced flavin source (or a system to regenerate it), and oxygen. The formation of PUM can then be quantified by HPLC-MS.

Conclusion and Future Directions

The elucidation of the Pseudouridimycin biosynthetic pathway is a significant achievement, providing a roadmap for the production of this promising antibiotic and its analogs. While the functions of the core biosynthetic enzymes have been largely established through genetic and bioinformatic approaches, detailed in vitro characterization of each enzyme is an area ripe for further investigation. Such studies will not only deepen our fundamental understanding of this fascinating biosynthetic pathway but also pave the way for synthetic biology and metabolic engineering approaches to improve PUM titers and generate novel derivatives with enhanced therapeutic properties. The development of robust in vitro assays for each enzymatic step will be critical for high-throughput screening of engineered enzymes and for the in vitro reconstitution of the entire biosynthetic pathway.

References

• 1. A simple and sensitive method for glutamine:fructose-6-phosphate amidotransferase assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An enzyme-coupled assay for amidotransferase activity of glucosamine-6-phosphate synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Characterization of C-nucleoside Antimicrobials from Streptomyces albus DSM 40763: Strepturidin is Pseudouridimycin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. content.e-bookshelf.de [content.e-bookshelf.de]

A Technical Guide to Pseudouridimycin's Unique Binding Site on Bacterial RNA Polymerase

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pseudouridimycin (B610317) (PUM) is a novel peptidyl-nucleoside antibiotic with potent antibacterial activity, inhibiting bacterial RNA polymerase (RNAP) through a unique binding site and mechanism.[1] This technical guide provides an in-depth analysis of PUM's interaction with bacterial RNAP, focusing on its distinct binding site, mechanism of action, and the experimental methodologies used for its characterization. Quantitative data on its inhibitory activity are presented, and key experimental workflows and molecular interactions are visualized to facilitate a comprehensive understanding for researchers in drug discovery and development.

Introduction: The Emergence of Pseudouridimycin

Pseudouridimycin (PUM) is a C-nucleoside analogue antibiotic, naturally produced by Streptomyces sp. ID38626 and ID38640, that has demonstrated significant potential in combating a wide range of bacteria, including drug-resistant strains.[2][3] It functions as a selective inhibitor of bacterial RNA polymerase (RNAP), the enzyme essential for transcription.[3][4] What makes PUM a particularly promising candidate for drug development is its novel mechanism of action and its distinct binding site, which differ from those of clinically established RNAP inhibitors like rifamycins (B7979662) and fidaxomicin (B1672665) (lipiarmycin).[1][2] This distinction results in a lack of cross-resistance with existing antibiotics and a significantly lower rate of spontaneous resistance emergence.[4][5]

The Unique Binding Site of PUM on Bacterial RNAP

PUM's inhibitory action is rooted in its ability to function as a nucleoside-analog inhibitor. It competitively binds to the nucleotide triphosphate (NTP) binding site of bacterial RNAP, specifically mimicking a uridine (B1682114) triphosphate (UTP).[2][4]

2.1. Molecular Interactions and Selectivity:

The crystal structure of PUM in complex with bacterial RNAP reveals that it occupies the NTP addition site.[2] The pseudouridine (B1679824) base of PUM forms a Watson-Crick base pair with a templating DNA strand's adenine, much like a UTP molecule.[2] However, the key to PUM's selectivity lies in a side-chain that extends beyond the conserved NTP binding site.[4] This side-chain interacts with an adjacent region that is present in bacterial RNAP but absent in human RNAP polymerases.[4] This structural difference allows PUM to bind more tightly to the bacterial enzyme, accounting for its selective inhibition.[4]

The binding of PUM involves interactions with residues in both the β and β' subunits of the RNAP.[6] Specifically, the binding region has been mapped to the N-terminal domain of the β′ subunit.[6][7] The interaction of PUM with RNAP also induces conformational changes, particularly affecting the bridge helix, a critical region for the nucleotide addition cycle.[8] The binding of PUM leads to a more rigid and stabilized bridge helix, which is thought to interfere with its normal function during transcription.[8]

2.2. A Privileged Target:

The PUM binding site can be considered a "privileged target" because the majority of the residues it interacts with are crucial for RNAP function.[9] Consequently, mutations in these residues that would confer resistance to PUM are also likely to impair the essential activity of RNAP, thus reducing the likelihood of viable resistant strains emerging.[6]

Quantitative Analysis of PUM's Inhibitory Activity

The efficacy of PUM has been quantified through various in vitro and in vivo studies. The following tables summarize the key quantitative data.

Parameter	Value	Organism/Enzyme	Reference
IC50	~0.1 µM	Bacterial RNAP	[3][6][7]
MIC	4-6 µg/mL	Streptococcus species	[3][6][7]
Affinity Constant (Ka)	6.175 × 10^5 M⁻¹	RNAP β'-N terminal subunit	[6][7]
ED50 (intravenous)	~9 mg/kg	Mouse S. pyogenes peritonitis model	[2]
ED50 (subcutaneous)	~30 mg/kg	Mouse S. pyogenes peritonitis model	[2]

Selectivity of PUM for Bacterial RNAP vs. Human RNAPs
Human RNAP I	~600-fold	[2]
Human RNAP II	~10-fold	[2]
Human RNAP III	~90-fold	[2]

Experimental Protocols for Characterizing the PUM-RNAP Interaction

The elucidation of PUM's binding site and mechanism of action has been made possible through a combination of structural biology, biochemical, and biophysical techniques.

4.1. Structural Determination by Cryo-Electron Microscopy (Cryo-EM):

High-resolution structural information of the PUM-RNAP complex is critical for understanding the precise molecular interactions.

• Sample Preparation: Purified bacterial RNAP is incubated with a DNA scaffold and initiating nucleotides to form a transcription initiation complex. PUM is then added in excess to allow for binding.

• Vitrification: The complex solution is applied to a cryo-EM grid, blotted to create a thin film, and rapidly plunged into liquid ethane (B1197151) to vitrify the sample, preserving the native structure.

• Data Collection: The vitrified grids are imaged in a transmission electron microscope equipped with a direct electron detector. A large dataset of particle images is collected.

• Image Processing and 3D Reconstruction: The particle images are aligned and classified to generate a high-resolution 3D reconstruction of the PUM-RNAP complex.

• Model Building and Refinement: An atomic model of the complex is built into the cryo-EM density map and refined to accurately represent the binding pose of PUM and the surrounding RNAP residues.

4.2. In Vitro Transcription Assays:

These assays are used to quantify the inhibitory activity of PUM on RNAP.

• Reaction Mixture: A typical reaction includes a DNA template containing a promoter, purified bacterial RNAP holoenzyme, and a mixture of all four NTPs (ATP, GTP, CTP, and UTP), with one being radioactively labeled (e.g., [α-³²P]UTP).[10]

• Inhibition Assay: The assay is performed in the presence of varying concentrations of PUM.

• Incubation: The reaction is incubated at an optimal temperature (e.g., 37°C) to allow for transcription.[10]

• Termination and Analysis: The reaction is stopped, and the resulting RNA transcripts are separated by gel electrophoresis and visualized by autoradiography. The intensity of the transcript bands is quantified to determine the IC50 of PUM.

4.3. Isothermal Titration Calorimetry (ITC):

ITC is employed to measure the thermodynamic parameters of the PUM-RNAP binding interaction.

• Instrumentation: An isothermal titration calorimeter is used, which consists of a sample cell and a reference cell.

• Sample Preparation: The purified RNAP (or a specific subunit like the β' N-terminal domain) is placed in the sample cell, and PUM is loaded into the injection syringe.

• Titration: Small aliquots of PUM are injected into the sample cell, and the heat released or absorbed upon binding is measured.

• Data Analysis: The resulting thermogram is analyzed to determine the binding affinity (Kd), enthalpy (ΔH), and stoichiometry (n) of the interaction.[7]

4.4. Molecular Docking and Dynamics Simulations:

Computational methods are used to model and simulate the interaction between PUM and RNAP.

• Model Preparation: A 3D model of the bacterial RNAP is prepared, often based on existing crystal or cryo-EM structures.

• Docking: PUM is computationally docked into the putative binding site on RNAP using software that predicts the most favorable binding poses.[6]

• Molecular Dynamics (MD) Simulations: The docked PUM-RNAP complex is subjected to MD simulations to observe the dynamic behavior of the interaction over time, providing insights into the stability of the binding and any conformational changes induced in the RNAP.[8]

Visualizing the Mechanism and Experimental Workflow

Diagram 1: PUM's Mechanism of Action

Caption: Competitive inhibition of bacterial RNAP by Pseudouridimycin.

Diagram 2: Experimental Workflow for PUM Binding Site Characterization

Caption: Integrated workflow for characterizing the PUM-RNAP interaction.

Conclusion and Future Directions

Pseudouridimycin represents a significant advancement in the quest for novel antibiotics. Its unique binding site on bacterial RNAP, distinct from other known inhibitors, provides a powerful platform for the development of new drugs with a low propensity for resistance. The detailed understanding of its mechanism of action, facilitated by the experimental and computational approaches outlined in this guide, paves the way for structure-based drug design. Future research will likely focus on synthesizing PUM analogs with improved pharmacokinetic properties and enhanced stability, further solidifying its potential as a next-generation antibacterial agent.[5][11]

References

• 1. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside-analog inhibitor of bacterial RNA polymerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside analog inhibitor of bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Researchers discover new antibiotic effective against drug-resistant bacteria | EurekAlert! [eurekalert.org]
• 5. Stabilizing pseudouridimycin: Synthesis, RNA-polymerase inhibitory activity, and antibacterial activity of dipeptide-modified analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pseudouridimycin—A Potent Nucleoside Inhibitor of the RNA Polymerase Beta Prime Subunit of Streptococcus pyogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Structural Insights into the Role of Pseudouridimycin Binding in Disruption of Bacterial RNA Polymerase Bridge Helix Conformational Arrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Analysis of RNA Polymerase-Promoter Complex Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis and structure-activity relationship studies of the bacterial RNAP inhibitor pseudouridimycin | Poster Board #3311 - American Chemical Society [acs.digitellinc.com]

An In-depth Technical Guide to the Chemical Structure and Activity of Pseudouridimycin

This guide provides a comprehensive overview of the chemical structure, mechanism of action, and experimental evaluation of Pseudouridimycin (B610317) (PUM), a potent and selective inhibitor of bacterial RNA polymerase. The information is intended for researchers, scientists, and professionals in the field of drug development.

Chemical Structure of Pseudouridimycin

Pseudouridimycin (PUM) is a novel peptidyl-nucleoside antibiotic discovered from the soil bacterium Streptomyces sp.[1][2]. It is classified as a C-nucleoside analogue, meaning it mimics the structure of nucleoside triphosphates (NTPs), the building blocks for RNA synthesis[3]. The core structure of PUM consists of a 6′-amino-pseudouridine moiety conjugated to an N-hydroxylated Gly-Gln dipeptide[1][4]. Key structural features, including the N-hydroxy, glutamine, and guanidinyl moieties, are crucial for its biological activity[2]. Chemical stability studies have shown that PUM can undergo decomposition in aqueous solutions through the scission of the intramolecular hydroxamate bond[5][6].

A simplified representation of the Pseudouridimycin (PUM) structure.

Quantitative Data Summary

The biological activity of Pseudouridimycin has been quantified through various in vitro and in vivo studies. The following table summarizes key quantitative metrics.

Parameter	Value	Organism/System	Reference
IC50	~0.1 µM	Bacterial RNA Polymerase (in vitro)	[1][2][7]
Minimum Inhibitory Concentration (MIC)	4 - 6 µg/mL	Streptococcus species	[1][2][7]
Minimum Inhibitory Concentration (MIC)	0.1 - 1 µg/mL	Macrolide-resistant S. pyogenes	[1][2]
Affinity Constant (Ka)	6.175 x 105 M-1	PUM and RNA polymerase β′-N terminal subunit	[1][2]
ED50	9 mg/kg	Mouse Streptococcus pyogenes peritonitis model	[7]

Mechanism of Action

Pseudouridimycin selectively inhibits bacterial RNA polymerase (RNAP), the enzyme responsible for transcribing DNA into RNA[3]. Its mechanism of action is distinct from other known RNAP inhibitors like rifampin[3][8].

PUM functions as a nucleoside-analog inhibitor by mimicking nucleoside triphosphates (NTPs)[3]. It binds to the NTP binding site on the bacterial RNAP, thereby preventing the binding of natural NTPs and halting RNA synthesis[3]. This competitive inhibition is highly selective for bacterial RNAP over human RNAP polymerases[3]. This selectivity is attributed to a side-chain on PUM that interacts with an adjacent site present in bacterial RNAP but absent in human RNAP, leading to a tighter binding to the bacterial enzyme[3]. This unique binding site and mechanism mean that PUM does not exhibit cross-resistance with rifampin[3].

Mechanism of action of Pseudouridimycin.

Experimental Protocols

This protocol outlines the general steps for determining the MIC of PUM against a bacterial strain.

• Inoculum Preparation : A single colony of the test bacterium is used to inoculate a suitable broth medium (e.g., Mueller-Hinton Broth). The culture is incubated until it reaches a turbidity equivalent to the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). The bacterial suspension is then diluted to the final desired inoculum density (e.g., 5 x 10⁵ CFU/mL)[9][10].

• Serial Dilution of PUM : A stock solution of PUM is prepared in a sterile solvent. Two-fold serial dilutions of the PUM stock solution are then performed in a 96-well microtiter plate using the appropriate growth medium to achieve a range of desired concentrations[2][9].

• Inoculation and Incubation : The diluted bacterial inoculum is added to each well of the microtiter plate containing the PUM dilutions. A growth control well (bacteria without PUM) and a sterility control well (medium only) are included. The plate is then incubated at 37°C for 16-20 hours[9][10].

• MIC Determination : The MIC is determined as the lowest concentration of PUM at which there is no visible bacterial growth[10].

Workflow for Minimum Inhibitory Concentration (MIC) assay.

This protocol provides a general workflow for assessing the inhibitory effect of PUM on bacterial RNAP.

• Reaction Mixture Preparation : A reaction buffer is prepared containing a DNA template with a suitable promoter, ribonucleoside triphosphates (ATP, GTP, CTP, and a low concentration of UTP), and a divalent metal cation like Mg²⁺[9]. A radiolabeled or fluorescently labeled nucleotide (e.g., [α-³²P]UTP) is included for detection of the RNA product[9].

• Inhibition Assay : The bacterial RNA polymerase enzyme is pre-incubated with varying concentrations of PUM in the reaction buffer. The transcription reaction is initiated by adding the DNA template and NTPs and allowed to proceed for a specific time at the optimal temperature[9].

• Product Detection and Analysis : The reaction is stopped, and the resulting RNA transcripts are separated by gel electrophoresis. The amount of synthesized RNA is quantified to determine the inhibitory effect of PUM[9].

Workflow for RNA Polymerase (RNAP) inhibition assay.

This protocol outlines the general steps for in silico molecular docking studies.

• Protein and Ligand Preparation : The crystal structure of the bacterial RNA polymerase complex is obtained from a protein data bank (e.g., PDB ID: 5X21). Water molecules and co-crystallized molecules other than the RNAP and PUM are removed. Bond orders are assigned, hydrogens are added, and any missing side chains or loops are filled in. The protein structure is then minimized to relieve steric clashes. The PUM ligand is extracted and prepared to generate a low-energy 3D conformation with correct protonation states[1][11].

• Receptor Grid Generation : The binding site is defined using the extracted PUM ligand as the centroid for the receptor grid generation, ensuring the grid box encompasses the entire binding pocket[11].

• Induced Fit Docking (IFD) : The prepared RNAP structure is set as the receptor and the prepared PUM structure as the ligand. The docking protocol is initiated, allowing for conformational sampling of both the ligand and the protein side chains within the binding site to simulate the induced fit model of binding[11].

• Analysis : The resulting docked poses are analyzed to understand the binding mode, key interactions (such as hydrogen bonds and van der Waals forces), and the overall binding affinity of PUM to the RNAP[1][2].

References

• 1. Pseudouridimycin—A Potent Nucleoside Inhibitor of the RNA Polymerase Beta Prime Subunit of Streptococcus pyogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Researchers discover new antibiotic effective against drug-resistant bacteria | EurekAlert! [eurekalert.org]
• 4. researchgate.net [researchgate.net]
• 5. Total synthesis and chemical stability of pseudouridimycin - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Stabilizing the Antibacterial Natural Product Pseudouridimycin - ChemistryViews [chemistryviews.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Unveiling the Potent Inhibitory Action of Pseudouridimycin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the initial characterization of Pseudouridimycin's (PUM) inhibitory activity. PUM is a novel nucleoside-analog antibiotic that demonstrates significant promise in combating bacterial infections through its targeted inhibition of bacterial RNA polymerase (RNAP).[1][2][3][4] This document details the quantitative measures of its inhibitory action, the experimental protocols for these assessments, and a visual representation of its mechanism.

Quantitative Inhibitory Activity of Pseudouridimycin

Pseudouridimycin exhibits potent inhibitory activity against bacterial RNA polymerase and demonstrates broad-spectrum antibacterial efficacy. The following tables summarize the key quantitative data from initial characterization studies.

Parameter	Value	Target	Notes
IC50	~0.1 µM	Bacterial RNA Polymerase (bRNAP)	Represents the concentration of PUM required to inhibit 50% of bRNAP activity in vitro.[5][6][7] This potent inhibition underscores its efficacy as a direct enzymatic inhibitor.
Affinity Constant (Ka)	6.175 × 10^5 M⁻¹	RNA Polymerase β'-N terminal subunit	Determined by Isothermal Titration Calorimetry (ITC), indicating a moderate to high binding affinity between PUM and its target subunit.[5][8]

Organism	MIC Range (µg/mL)	Resistance Profile	Notes
Streptococcus pyogenes	4 - 6	Drug-sensitive, drug-resistant, and multidrug-resistant strains	PUM is effective against various strains of S. pyogenes, a significant human pathogen.[5][8]
Macrolide-resistant S. pyogenes	0.1 - 1	Erythromycin-resistant	Demonstrates potent activity against clinically relevant resistant strains.[5][8]
Streptococcus spp.	4 - 6	Drug-sensitive, drug-resistant, and multi-drug-resistant	Broadly effective against various species of Streptococcus.[7]
Staphylococcus spp.	4 - 16	Drug-sensitive, drug-resistant, and multi-drug-resistant	Activity observed in aged Müller-Hinton II broth.[7]
Enterococcus spp.	4 - 16	Drug-sensitive, drug-resistant, and multi-drug-resistant	Similar to Staphylococcus, activity is medium-dependent.[7]
Moraxella catarrhalis	~2	-	An example of its activity against Gram-negative bacteria.[7]

Mechanism of Action: Competitive Inhibition of RNA Polymerase

Pseudouridimycin functions as a nucleoside-analog inhibitor, directly targeting the bacterial RNA polymerase, the essential enzyme for transcription.[9] Its mechanism of action is characterized by the following key features:

• Target Site: PUM binds to the NTP (nucleoside triphosphate) addition site, also known as the "i+1" site, within the RNAP active center.[7][10]

• Competitive Inhibition: It acts as a competitive inhibitor of Uridine Triphosphate (UTP). The pseudouridine (B1679824) base of PUM mimics the structure of uridine, allowing it to occupy the UTP binding pocket.[7]

• Selective Binding: A unique side-chain on the PUM molecule extends beyond the conserved NTP binding site and interacts with an adjacent region present in bacterial RNAP but not in human RNA polymerases.[9] This structural difference is the basis for its selective toxicity towards bacteria.

• Low Resistance Frequency: The critical nature of the NTP binding site for RNAP function makes it difficult for bacteria to develop resistance to PUM through target modification without compromising essential enzyme activity.[8] Consequently, PUM exhibits a spontaneous resistance rate that is approximately one-tenth that of rifampin.[9]

• No Cross-Resistance: Due to its distinct binding site and mechanism, PUM does not show cross-resistance with other classes of RNAP inhibitors, such as rifamycins.[8][9]

Below is a diagram illustrating the inhibitory pathway of Pseudouridimycin.

PUM competitively inhibits UTP binding to the RNAP active site.

Experimental Protocols

Detailed methodologies for the key experiments used in the initial characterization of Pseudouridimycin's inhibitory activity are provided below.

RNA Polymerase (RNAP) Inhibition Assay

This assay quantifies the ability of PUM to inhibit the enzymatic activity of bacterial RNA polymerase in vitro.

1. Materials:

• Purified bacterial RNA polymerase holoenzyme
• DNA template containing a suitable promoter (e.g., T7A1 promoter)
• Ribonucleoside triphosphates (ATP, GTP, CTP, and UTP), with one being radiolabeled (e.g., [α-³²P]UTP) or fluorescently tagged.
• Pseudouridimycin (PUM) stock solution
• Transcription buffer (e.g., 40 mM Tris-HCl pH 8.0, 10 mM MgCl₂, 150 mM KCl, 10 mM DTT)
• Reaction termination buffer (e.g., formamide (B127407) loading dye)
• Scintillation fluid and counter or fluorescence plate reader

2. Procedure:

• Prepare a reaction mixture containing the transcription buffer, DNA template, and RNAP holoenzyme.
• Add varying concentrations of PUM to the reaction mixtures and incubate for a short period to allow for binding.
• Initiate the transcription reaction by adding the mixture of NTPs (including the labeled NTP).
• Allow the reaction to proceed for a defined time at an optimal temperature (e.g., 37°C).
• Terminate the reaction by adding the termination buffer.
• Separate the resulting RNA transcripts by denaturing polyacrylamide gel electrophoresis (PAGE).
• Visualize and quantify the amount of transcript produced in each reaction using autoradiography (for radiolabeled NTPs) or fluorescence imaging.
• Calculate the percentage of inhibition for each PUM concentration relative to a no-drug control.
• Determine the IC50 value by plotting the percentage of inhibition against the PUM concentration and fitting the data to a dose-response curve.

start [label="Start", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; prepare_mix [label="Prepare Reaction Mix\n(Buffer, DNA, RNAP)", fillcolor="#FFFFFF", fontcolor="#202124"]; add_pum [label="Add Serial Dilutions of PUM", fillcolor="#4285F4", fontcolor="#FFFFFF"]; initiate_txn [label="Initiate Transcription\n(Add NTPs)", fillcolor="#FBBC05", fontcolor="#202124"]; incubate [label="Incubate at 37°C", fillcolor="#FFFFFF", fontcolor="#202124"]; terminate_rxn [label="Terminate Reaction", fillcolor="#EA4335", fontcolor="#FFFFFF"]; run_page [label="Separate Transcripts (PAGE)", fillcolor="#FFFFFF", fontcolor="#202124"]; quantify [label="Visualize and Quantify Transcripts", fillcolor="#34A853", fontcolor="#FFFFFF"]; calculate_ic50 [label="Calculate IC50", fillcolor="#FFFFFF", fontcolor="#202124"]; end [label="End", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

start -> prepare_mix; prepare_mix -> add_pum; add_pum -> initiate_txn; initiate_txn -> incubate; incubate -> terminate_rxn; terminate_rxn -> run_page; run_page -> quantify; quantify -> calculate_ic50; calculate_ic50 -> end; }

Workflow for determining the IC50 of PUM against RNAP.

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This method is used to determine the minimum concentration of PUM required to inhibit the visible growth of a specific bacterium.

1. Materials:

• 96-well microtiter plates
• Bacterial culture in the logarithmic growth phase
• Cation-adjusted Mueller-Hinton Broth (CAMHB) or other appropriate growth medium
• Pseudouridimycin (PUM) stock solution
• 0.5 McFarland turbidity standard
• Sterile saline or broth for inoculum preparation

2. Procedure:

• Prepare a standardized bacterial inoculum by suspending colonies from a fresh agar (B569324) plate in saline or broth to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).
• Dilute the standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.
• Prepare serial two-fold dilutions of PUM in CAMHB directly in the 96-well plate. A typical concentration range for PUM is 0.015 to 16 µg/mL.
• Inoculate each well containing the PUM dilutions with the prepared bacterial suspension. Include a positive control (bacteria in broth without PUM) and a negative control (broth only).
• Incubate the plates at an appropriate temperature (e.g., 37°C) for 18-24 hours.
• Determine the MIC by visually inspecting the plates for turbidity. The MIC is the lowest concentration of PUM at which there is no visible bacterial growth.

start [label="Start", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; prepare_inoculum [label="Prepare Standardized\nBacterial Inoculum", fillcolor="#FFFFFF", fontcolor="#202124"]; serial_dilution [label="Prepare Serial Dilutions\nof PUM in 96-well Plate", fillcolor="#4285F4", fontcolor="#FFFFFF"]; inoculate_plate [label="Inoculate Wells with\nBacterial Suspension", fillcolor="#FBBC05", fontcolor="#202124"]; incubate_plate [label="Incubate Plate at 37°C\nfor 18-24h", fillcolor="#FFFFFF", fontcolor="#202124"]; read_mic [label="Visually Inspect for Growth\nand Determine MIC", fillcolor="#34A853", fontcolor="#FFFFFF"]; end [label="End", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

start -> prepare_inoculum; prepare_inoculum -> inoculate_plate; start -> serial_dilution; serial_dilution -> inoculate_plate; inoculate_plate -> incubate_plate; incubate_plate -> read_mic; read_mic -> end; }

Workflow for MIC determination using the broth microdilution method.

Isothermal Titration Calorimetry (ITC)

ITC is used to directly measure the binding affinity, stoichiometry, and thermodynamic parameters of the interaction between PUM and its target, the bacterial RNAP.

1. Materials:

• Isothermal titration calorimeter
• Purified bacterial RNAP (or the specific subunit of interest)
• Pseudouridimycin (PUM) solution
• Dialysis buffer (e.g., phosphate (B84403) or Tris buffer with appropriate pH and salt concentration)

2. Procedure:

• Thoroughly dialyze both the RNAP and PUM solutions against the same buffer to minimize heat of dilution effects.
• Degas both solutions to prevent air bubbles in the calorimeter cell.
• Load the RNAP solution into the sample cell of the calorimeter.
• Load the PUM solution into the injection syringe.
• Set the experimental parameters, including temperature, stirring speed, and injection volume.
• Perform a series of injections of the PUM solution into the RNAP solution, allowing the system to reach equilibrium after each injection.
• The instrument measures the heat absorbed or released during each injection.
• Integrate the heat-flow peaks to obtain the heat change per injection.
• Plot the heat change per mole of injectant against the molar ratio of PUM to RNAP.
• Fit the resulting binding isotherm to a suitable binding model to determine the binding affinity (Ka), stoichiometry (n), and enthalpy change (ΔH).

Fluorescence Spectroscopy

This technique can be used to monitor the binding of PUM to RNAP by observing changes in the intrinsic fluorescence of the protein (typically from tryptophan and tyrosine residues).

1. Materials:

• Fluorometer
• Quartz cuvette
• Purified bacterial RNAP
• Pseudouridimycin (PUM) solution
• Appropriate buffer solution

2. Procedure:

• Prepare a solution of RNAP in the buffer.
• Set the excitation wavelength to 280 nm or 295 nm to selectively excite tyrosine and tryptophan residues or just tryptophan, respectively.
• Record the fluorescence emission spectrum of the RNAP solution (typically from 300 to 400 nm).
• Add increasing concentrations of PUM to the RNAP solution, incubating briefly after each addition.
• Record the fluorescence emission spectrum after each addition of PUM.
• Observe the quenching (decrease) of the fluorescence intensity as PUM binds to the protein.
• Analyze the fluorescence quenching data using the Stern-Volmer equation to determine the quenching constant and gain insights into the binding mechanism (static or dynamic quenching).

References

• 1. Protocol for evaluating drug-protein interactions based on fluorescence spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Stabilizing Pseudouridimycin: Synthesis, RNA Polymerase Inhibitory Activity, and Antibacterial Activity of Dipeptide-Modified Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 8. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 9. An Optimized Workflow for the Discovery of New Antimicrobial Compounds Targeting Bacterial RNA Polymerase Complex Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

The Crucial Role of the Gly-Gln Dipeptide in the Antibacterial Activity of Pseudouridimycin

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Pseudouridimycin (PUM), a novel nucleoside-analog inhibitor of bacterial RNA polymerase (RNAP), has emerged as a promising lead for the development of new antibiotics.[1][2] This potent natural product, produced by Streptomyces sp. ID38640, exhibits broad-spectrum antibacterial activity, including against drug-resistant pathogens.[1][3] At the heart of PUM's remarkable efficacy and selectivity lies its unique chemical structure, particularly the N-hydroxylated and formamidinylated Gly-Gln dipeptide conjugated to a 6'-amino-pseudouridine core.[1][4] This technical guide delves into the critical role of the Gly-Gln dipeptide in the mechanism of action, selectivity, and antibacterial potency of Pseudouridimycin.

The Gly-Gln Dipeptide: A Key Determinant of Potent RNAP Inhibition

Pseudouridimycin functions by competitively inhibiting the binding of uridine (B1682114) triphosphate (UTP) to the nucleotide triphosphate (NTP) addition site of bacterial RNAP.[4][5] The Gly-Gln dipeptide side chain plays a pivotal role in this inhibitory mechanism. It extends outside the NTP binding site, making crucial contacts with an adjacent region of the enzyme that is conserved in bacteria but not in human RNAPs.[5] This interaction is fundamental to the high-affinity binding and potent inhibition of the bacterial enzyme.

Preliminary lead-optimization studies have highlighted the indispensability of the N-hydroxy, glutamine, and guanidinyl moieties of the dipeptide for PUM's activity.[6][7] Any modification or removal of these groups leads to a significant decrease in its inhibitory effect.[6] This underscores the dipeptide's direct involvement in the pharmacophore of Pseudouridimycin.

Quantitative Analysis of Pseudouridimycin's Activity

The following tables summarize the key quantitative data that illustrate the potent activity of Pseudouridimycin and the impact of its structural features.

Parameter	Value	Target	Significance
IC50	~0.1 µM	Bacterial RNA Polymerase	Demonstrates potent in vitro inhibition of the target enzyme.[2][6][7]
MIC	4-6 µg/mL	Streptococcus species	Indicates effective antibacterial activity against clinically relevant pathogens.[6][7]
Affinity Constant (Ka)	6.175 × 10^5 M⁻¹	S. pyogenes RNAP β' subunit	Shows moderate to high affinity binding to the target subunit.[6]
Selectivity	>4 to >500-fold	Bacterial RNAP vs. Human RNAPs	Highlights the crucial role of the Gly-Gln dipeptide in conferring selectivity for the bacterial enzyme.[1]

Compound	Modification	Relative RNAP-Inhibitory Potency	Antibacterial Activity vs. S. pyogenes
PUM	-	1	1
Analog 4	Dipeptide Modification	1/8	Comparable to PUM
Analog 5	Dipeptide Modification	1/6	Comparable to PUM
Analog 7	Dipeptide Modification	1/6	Within a factor of 2 of PUM

Data for analogs are relative to the parent compound, Pseudouridimycin.[8]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of Pseudouridimycin's activity. Below are outlines of key experimental protocols.

1. In Vitro Transcription Inhibition Assay

This assay measures the ability of a compound to inhibit the synthesis of RNA by purified bacterial RNA polymerase.

• Materials: Purified bacterial RNAP, DNA template containing a promoter, ribonucleoside triphosphates (ATP, GTP, CTP, and UTP, with one being radiolabeled, e.g., [α-³²P]UTP), transcription buffer, and the test compound (Pseudouridimycin).

• Methodology:

  • Assemble transcription reactions containing the buffer, DNA template, RNAP, and varying concentrations of the test compound.

  • Pre-incubate the mixture to allow for inhibitor binding.

  • Initiate transcription by adding the NTPs.

  • Allow the reaction to proceed for a defined period at an optimal temperature (e.g., 37°C).

  • Stop the reaction and precipitate the radiolabeled RNA product.

  • Separate the RNA product by gel electrophoresis.

  • Quantify the amount of RNA synthesized using autoradiography or phosphorimaging.

  • Calculate the IC50 value, which is the concentration of the inhibitor required to reduce RNA synthesis by 50%.

2. Minimum Inhibitory Concentration (MIC) Assay

The MIC assay determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

• Materials: Bacterial strain of interest (e.g., Streptococcus pyogenes), Mueller-Hinton broth (MHB), 96-well microtiter plates, and the test compound (Pseudouridimycin).

• Methodology:

  • Prepare a serial dilution of the test compound in MHB in the wells of a microtiter plate.

  • Inoculate each well with a standardized suspension of the bacteria.

  • Include positive (bacteria without inhibitor) and negative (broth only) controls.

  • Incubate the plates at an appropriate temperature and duration (e.g., 37°C for 18-24 hours).

  • Determine the MIC by visual inspection for the lowest concentration of the compound that shows no turbidity (no bacterial growth).

3. Isothermal Titration Calorimetry (ITC)

ITC is used to measure the binding affinity of a ligand to a protein by directly measuring the heat changes that occur upon binding.

• Materials: Purified target protein (e.g., RNAP β' subunit), the test compound (Pseudouridimycin), and a suitable buffer.

• Methodology:

  • Load the protein solution into the sample cell of the ITC instrument.

  • Load a concentrated solution of the test compound into the injection syringe.

  • Perform a series of small injections of the compound into the protein solution.

  • Measure the heat released or absorbed after each injection.

  • The resulting data are plotted as heat change per injection versus the molar ratio of ligand to protein.

  • Fit the data to a binding model to determine the binding affinity (Ka), enthalpy (ΔH), and stoichiometry (n) of the interaction.

Visualizing the Mechanism of Action

The following diagrams, generated using the DOT language, illustrate the key molecular interactions and experimental workflows related to Pseudouridimycin.

Caption: PUM's mechanism of action and selectivity.

Caption: Workflow for MIC determination.

Caption: Isothermal Titration Calorimetry workflow.

Conclusion

The Gly-Gln dipeptide is an indispensable component of Pseudouridimycin, dictating its potent inhibitory activity against bacterial RNA polymerase and, crucially, its selectivity over human orthologs. This dipeptide's unique interaction with a bacterial-specific region of RNAP provides a compelling structural basis for the development of novel antibiotics with a low propensity for resistance. Further exploration of the structure-activity relationships of the Gly-Gln moiety will undoubtedly pave the way for the design of next-generation antibacterial agents that can combat the growing threat of antimicrobial resistance.

References

• 1. Antibacterial nucleoside-analog inhibitor of bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Analysis of the Pseudouridimycin Biosynthetic Pathway Provides Insights into the Formation of C-nucleoside Antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside analog inhibitor of bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Researchers discover new antibiotic effective against drug-resistant bacteria | EurekAlert! [eurekalert.org]
• 6. Pseudouridimycin—A Potent Nucleoside Inhibitor of the RNA Polymerase Beta Prime Subunit of Streptococcus pyogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Stabilizing pseudouridimycin: Synthesis, RNA-polymerase inhibitory activity, and antibacterial activity of dipeptide-modified analogues - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Pseudouridimycin (PUM) Synthesis and Purification

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pseudouridimycin (PUM) is a potent, broad-spectrum nucleoside-analog antibiotic that selectively inhibits bacterial RNA polymerase (RNAP).[1][2] Discovered in a culture of Streptomyces sp., PUM consists of a 5'-amino-pseudouridine core linked to a formamidinylated, N-hydroxylated Gly-Gln dipeptide.[3][4] Its unique mechanism of action, which involves competing with uridine (B1682114) triphosphate (UTP) for the nucleotide addition site, circumvents cross-resistance with existing RNAP inhibitors like rifamycins.[4] This property makes PUM a highly promising lead compound for developing new antibacterial drugs to combat multidrug-resistant pathogens.[1]

These application notes provide a comprehensive overview of the chemical synthesis and purification of Pseudouridimycin, based on established convergent strategies. Detailed protocols for key experimental stages are provided to guide researchers in its preparation and isolation.

Mechanism of Action

PUM functions as a competitive inhibitor of bacterial RNAP. It binds to the nucleotide triphosphate (NTP) addition site on the polymerase, directly competing with the natural substrate UTP.[3][4] The pseudouridine (B1679824) base of PUM mimics uracil, while the dipeptide side chain occupies the space normally taken by the triphosphate group of UTP.[4] This binding physically obstructs the entry of UTP, thereby halting RNA chain elongation and inhibiting transcription, which ultimately leads to bacterial cell death.[4] The selectivity of PUM for bacterial RNAP over human polymerases is a key attribute for its therapeutic potential.[2][4]

Caption: Competitive inhibition of bacterial RNAP by Pseudouridimycin.

Total Synthesis of Pseudouridimycin

The total synthesis of PUM is efficiently achieved through a convergent strategy. This approach involves the independent synthesis of two key fragments—the 5'-amino-pseudouridine core and the N-hydroxy-Gly-Gln dipeptide —which are then coupled and further modified to yield the final product.[1][3] This strategy allows for flexibility and optimization in the preparation of analogs. A total yield of 23% has been reported for this synthetic approach.[1][5]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside analog inhibitor of bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Total Synthesis of Pseudouridimycin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Unraveling Bacterial Transcription with Pseudouridimycin

Introduction

Pseudouridimycin (PUM) is a novel nucleoside-analog antibiotic that potently and selectively inhibits bacterial RNA polymerase (RNAP), the essential enzyme responsible for transcribing DNA into RNA.[1][2][3][4] Discovered from microbial extracts, PUM has emerged as a promising candidate for the development of new antibacterial agents, particularly in the face of rising antibiotic resistance.[1][2][5] These application notes provide researchers, scientists, and drug development professionals with a comprehensive overview of PUM's mechanism of action and detailed protocols for its application in in vitro transcription assays.

PUM functions as a competitive inhibitor of bacterial RNAP by mimicking the structure of uridine (B1682114) triphosphate (UTP), one of the four nucleoside triphosphates required for RNA synthesis.[5][6] It specifically binds to the "+1" NTP (nucleoside triphosphate) binding site on the RNAP, effectively blocking the incorporation of UTP and halting transcription elongation.[1][6] A key feature of PUM is its high selectivity for bacterial RNAP over its human counterparts, a characteristic attributed to a side chain that interacts with a region conserved in bacterial RNAPs but absent in human RNAPs.[4][5][7] This selectivity minimizes the potential for off-target effects in human cells. Notably, PUM does not exhibit cross-resistance with rifampin, a widely used RNAP inhibitor, as it targets a different binding site.[1][5]

Data Presentation

The following tables summarize the quantitative data on the inhibitory activity of Pseudouridimycin.

Table 1: In Vitro Inhibition of RNA Polymerase by Pseudouridimycin

Target Enzyme	Organism/Type	IC50 (μM)	Selectivity vs. Human RNAPs	Reference
Bacterial RNAP	General	~0.1	>4 to >500-fold	[1][2][7]
E. coli RNAP	Escherichia coli	0.1	Not specified	[2]
Human RNAP I	Human	Not specified	~600-fold	[2]
Human RNAP II	Human	Not specified	~10-fold	[2]
Human RNAP III	Human	Not specified	~90-fold	[2]

Table 2: Minimum Inhibitory Concentrations (MIC) of Pseudouridimycin against Various Bacterial Strains

Bacterial Strain	MIC (μg/mL)	Reference
Streptococcus pyogenes	4 - 6	[2][7]
Macrolide-resistant S. pyogenes	0.1 - 1	[2][7]
Streptococcus spp. (drug-sensitive and resistant)	4 - 6	[7]
Moraxella catarrhalis	~2	[6]
General Bacterial Growth Inhibition	2 - 16	[1]

Mandatory Visualizations

Caption: Mechanism of Pseudouridimycin (PUM) action on bacterial RNA polymerase.

Caption: Experimental workflow for studying PUM's effect on bacterial transcription.

Experimental Protocols

In Vitro Transcription Assay to Determine IC50 of Pseudouridimycin

This protocol is designed to quantify the inhibitory effect of PUM on bacterial RNA polymerase in a cell-free system.[2]

Materials:

• Purified bacterial RNA polymerase (e.g., E. coli RNAP holoenzyme)

• Linear DNA template containing a strong bacterial promoter (e.g., T7A1 or lacUV5)

• Pseudouridimycin (PUM) stock solution of known concentration

• Ribonucleoside triphosphates (NTPs): ATP, GTP, CTP, and UTP

• Radiolabeled UTP (e.g., [α-³²P]UTP) or a fluorescently labeled UTP analog

• Transcription buffer (e.g., 40 mM Tris-HCl pH 8.0, 100 mM KCl, 10 mM MgCl₂, 1 mM DTT, 10 μg/ml bovine serum albumin, and 5% glycerol)[1]

• RNase inhibitor

• Stop solution (e.g., 95% formamide, 20 mM EDTA, 0.05% bromophenol blue, 0.05% xylene cyanol)

• Denaturing polyacrylamide gel (appropriate percentage for the expected transcript size)

• Phosphorimager or fluorescence scanner

• Microcentrifuge tubes

• Incubator or water bath at 37°C

Procedure:

• Prepare a Master Mix: In a microcentrifuge tube on ice, prepare a master mix containing transcription buffer, RNase inhibitor, ATP, GTP, CTP, and the labeled UTP. The concentration of the unlabeled UTP should be limiting to enhance the detection of inhibition.

• Prepare PUM Dilutions: Perform serial dilutions of the PUM stock solution in transcription buffer to create a range of concentrations to be tested. It is advisable to include a no-PUM control (vehicle control).

• Set up Transcription Reactions: In separate microcentrifuge tubes on ice, combine the DNA template and bacterial RNAP. Add the different dilutions of PUM to these tubes.

• Initiate Transcription: Add the master mix to each reaction tube to start the transcription. The final reaction volume is typically 20-50 µL.

• Incubation: Incubate the reactions at 37°C for a defined period, for example, 30 minutes.[2]

• Stop the Reaction: Add an equal volume of the stop solution to each tube to terminate the transcription.

• Analyze Transcripts: Denature the samples by heating at 95°C for 5 minutes. Separate the RNA transcripts by size using denaturing polyacrylamide gel electrophoresis.

• Quantify Results: Visualize the transcripts using a phosphorimager or fluorescence scanner. Quantify the band intensities to determine the amount of RNA synthesized at each PUM concentration.

• Calculate IC50: Plot the percentage of inhibition (relative to the no-PUM control) against the PUM concentration. Fit the data to a dose-response curve to calculate the IC50 value.

Broth Microdilution Assay to Determine the Minimum Inhibitory Concentration (MIC) of Pseudouridimycin

This protocol determines the lowest concentration of PUM that inhibits the visible growth of a specific bacterium.[7]

Materials:

• 96-well sterile microtiter plates

• Bacterial strain of interest (e.g., Streptococcus pyogenes)

• Appropriate bacterial growth medium (e.g., Mueller-Hinton Broth (MHB))[7]

• Pseudouridimycin (PUM) stock solution

• Sterile diluent (e.g., sterile water or broth)

• Spectrophotometer or microplate reader for measuring turbidity (optional)

• Bacterial inoculum standardized to 0.5 McFarland standard

Procedure:

• Prepare Bacterial Inoculum: From a fresh agar (B569324) plate, pick a few colonies of the test bacterium and suspend them in the growth medium. Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[8] Dilute this suspension to the final desired inoculum density (typically 5 x 10⁵ CFU/mL in the final well volume).

• Prepare PUM Dilutions: Dissolve PUM in a suitable solvent (e.g., sterile water) to create a stock solution.[7] Perform serial two-fold dilutions of the PUM stock solution in the growth medium directly in the 96-well plate to achieve the desired concentration range.

• Inoculation: Add the diluted bacterial inoculum to each well of the microtiter plate containing the PUM dilutions. Include a positive control well (bacteria without PUM) and a negative control well (medium only). The final volume in each well is typically 100-200 µL.

• Incubation: Incubate the plate at the optimal temperature and duration for the specific bacterial strain (e.g., 37°C for 18-24 hours).[8]

• Determine MIC: The MIC is the lowest concentration of PUM at which there is no visible growth of the bacteria. This can be assessed visually or by measuring the optical density at 600 nm (OD₆₀₀) using a microplate reader. The MIC is the lowest concentration that shows the same turbidity as the negative control. To confirm bactericidal activity, an aliquot from the clear wells can be plated on agar plates to check for bacterial survival.[7]

References

• 1. biorxiv.org [biorxiv.org]
• 2. benchchem.com [benchchem.com]
• 3. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside-analog inhibitor of bacterial RNA polymerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Researchers discover new antibiotic effective against drug-resistant bacteria | EurekAlert! [eurekalert.org]
• 6. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside analog inhibitor of bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pseudouridimycin—A Potent Nucleoside Inhibitor of the RNA Polymerase Beta Prime Subunit of Streptococcus pyogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Determining the Minimum Inhibitory Concentration (MIC) of Pseudouridimycine against Drug-Resistant Bacteria: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pseudouridimycin (PUM) is a novel nucleoside-analog antibiotic that has demonstrated significant potential in combating drug-resistant bacteria.[1] It functions by selectively inhibiting the bacterial RNA polymerase (RNAP), a fundamental enzyme for bacterial survival.[1] PUM acts as a competitive inhibitor of uridine (B1682114) triphosphate (UTP) at the nucleotide-triphosphate uptake channel of RNAP, thereby halting transcription.[1] This mechanism of action is distinct from other RNAP inhibitors like rifamycins, suggesting a low probability of cross-resistance.[2] Given the escalating threat of antimicrobial resistance, establishing standardized protocols to evaluate the efficacy of new compounds like PUM against clinically relevant drug-resistant pathogens is crucial.

These application notes provide detailed protocols for determining the Minimum Inhibitory Concentration (MIC) of Pseudouridimycin against a range of drug-resistant bacteria. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro and is a critical parameter in assessing antibacterial potency.

Data Presentation: MIC of Pseudouridimycin against Drug-Resistant Bacteria

The following table summarizes the reported MIC values of Pseudouridimycin against various drug-resistant and drug-sensitive bacterial strains.

Bacterial Species	Resistance Profile	MIC (µg/mL)	Notes
Streptococcus pyogenes	Macrolide-resistant	0.1 - 1
Streptococcus spp.	Drug-sensitive, drug-resistant, and multi-drug-resistant	4 - 6
Staphylococcus spp.	Drug-sensitive, drug-resistant, and multi-drug-resistant	4 - 16	Activity observed in aged Mueller-Hinton II broth
Enterococcus spp.	Drug-sensitive, drug-resistant, and multi-drug-resistant	4 - 16	Activity observed in aged Mueller-Hinton II broth
Moraxella catarrhalis	-	~2

Experimental Protocols

Broth Microdilution Method for MIC Determination

This protocol adheres to the guidelines established by the Clinical and Laboratory Standards Institute (CLSI) for antimicrobial susceptibility testing.

Materials:

• Pseudouridimycin (PUM) analytical standard

• Sterile 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial strains of interest (e.g., MRSA, VRE)

• Sterile saline (0.85% NaCl)

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Incubator (35°C ± 2°C)

• Pipettes and sterile tips

Procedure:

• Preparation of PUM Stock Solution:

  • Aseptically prepare a stock solution of PUM at a concentration of 1 mg/mL in sterile deionized water.

  • Filter-sterilize the stock solution using a 0.22 µm syringe filter.

  • Store the stock solution in aliquots at -80°C until use.

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Within 15 minutes of preparation, dilute the standardized suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate. This is typically a 1:100 dilution.

• Preparation of PUM Dilutions in Microtiter Plate:

  • Dispense 100 µL of sterile CAMHB into all wells of a 96-well plate.

  • Add 100 µL of the PUM stock solution (or a working dilution) to the first column of wells.

  • Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing thoroughly, and repeating this process across the plate to create a range of PUM concentrations. Discard 100 µL from the last column of dilutions.

• Inoculation of the Microtiter Plate:

  • Add 100 µL of the prepared bacterial inoculum to each well containing the PUM dilutions.

  • Include a growth control well (CAMHB + inoculum, no PUM) and a sterility control well (CAMHB only).

• Incubation:

  • Cover the plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

• Determination of MIC:

  • Following incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of PUM at which there is no visible growth of bacteria.

Note on PUM Stability: Pseudouridimycin has a reported half-life of approximately 12 hours in most growth media.[2] This should be considered when interpreting results from overnight incubation, as the effective concentration of the compound may decrease over the incubation period.

Agar (B569324) Dilution Method for MIC Determination

Materials:

• Pseudouridimycin (PUM) analytical standard

• Mueller-Hinton Agar (MHA)

• Sterile petri dishes

• Bacterial strains of interest

• Sterile saline (0.85% NaCl)

• 0.5 McFarland turbidity standard

• Inoculating device (e.g., multipoint replicator)

• Incubator (35°C ± 2°C)

Procedure:

• Preparation of PUM-containing Agar Plates:

  • Prepare a series of PUM stock solutions at 10 times the final desired concentrations.

  • Prepare molten MHA and cool to 45-50°C in a water bath.

  • Add 1 part of each PUM stock solution to 9 parts of molten MHA to achieve the final desired concentrations. Mix well and pour into sterile petri dishes.

  • Allow the agar to solidify completely. Prepare a drug-free control plate.

• Preparation of Bacterial Inoculum:

  • Prepare a bacterial suspension equivalent to a 0.5 McFarland standard as described in the broth microdilution protocol.

  • Further dilute this suspension to achieve a final concentration of approximately 10⁷ CFU/mL.

• Inoculation of Agar Plates:

  • Using an inoculating device, spot-inoculate approximately 1-2 µL of the diluted bacterial suspension onto the surface of each PUM-containing and control agar plate. Each spot should contain approximately 10⁴ CFU.

• Incubation:

  • Allow the inoculum spots to dry completely before inverting the plates.

  • Incubate the plates at 35°C ± 2°C for 16-20 hours.

• Determination of MIC:

  • The MIC is the lowest concentration of PUM that completely inhibits the visible growth of the bacteria on the agar surface.

Visualizations

Caption: Mechanism of action of Pseudouridimycin (PUM).

References

• 1. Antimicrobial activity of a natural compound and analogs against multi-drug-resistant Gram-positive pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside analog inhibitor of bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Characterizing Pseudouridimycine Binding to Bacterial RNA Polymerase using Isothermal Titration Calorimetry

Introduction

Pseudouridimycine (PUM) is a novel nucleoside-analog antibiotic that exhibits potent antibacterial activity against a broad spectrum of bacteria, including drug-resistant strains.[1] PUM functions by inhibiting the bacterial RNA polymerase (RNAP), an essential enzyme for bacterial survival.[1][2] The mechanism of inhibition involves PUM binding to the NTP (nucleoside triphosphate) addition site on the β' subunit of RNAP, where it acts as a competitive inhibitor of UTP (uridine triphosphate).[1][2] This targeted action disrupts the transcription process, ultimately leading to bacterial cell death.

Isothermal Titration Calorimetry (ITC) is a powerful biophysical technique used to study the thermodynamics of binding interactions between molecules in solution.[2] It directly measures the heat released or absorbed during a binding event, allowing for the determination of key thermodynamic parameters such as the binding affinity (Kd), enthalpy (ΔH), and entropy (ΔS) of the interaction. This application note provides a detailed protocol for using ITC to characterize the binding of PUM to bacterial RNAP and presents the thermodynamic data obtained from such an experiment.

Data Presentation

The thermodynamic parameters for the binding of Pseudouridimycine to the N-terminal domain of the β' subunit of Streptococcus pyogenes RNA polymerase, as determined by Isothermal Titration Calorimetry, are summarized in the table below.

Parameter	Value	Unit
Association Constant (Ka)	6.175 x 105	M-1
Dissociation Constant (Kd)	1.62	µM
Gibbs Free Energy (ΔG)	-33.05	kJ/mol
Enthalpy (ΔH)	-524	kJ/mol
Entropy (ΔS)	-1648	J/mol·K
Stoichiometry (n)	1.1

Note: The dissociation constant (Kd) was calculated as the reciprocal of the association constant (Ka).

The negative Gibbs free energy (ΔG) indicates that the binding of PUM to the RNAP β' subunit is a spontaneous process.[2] The large negative enthalpy change (ΔH) suggests that the interaction is primarily driven by favorable enthalpic contributions, such as the formation of hydrogen bonds and van der Waals interactions.[2] The negative entropy change (ΔS) indicates a decrease in the disorder of the system upon binding, which is expected when two molecules form a complex.[2]

Experimental Protocols

This section provides a detailed methodology for studying the binding of Pseudouridimycine to the bacterial RNA polymerase β' subunit using Isothermal Titration Calorimetry.

Materials and Reagents

• Protein: Purified N-terminal domain of the β' subunit of bacterial RNA polymerase.

• Ligand: Pseudouridimycine (PUM).

• Buffer: 20 mM Tris-HCl, pH 7.0, containing 20 mM NaCl.

• ITC Instrument: A sensitive isothermal titration calorimeter (e.g., Nano-ITC or similar).

• Syringe and Sample Cell: Appropriate for the ITC instrument.

• Degassing apparatus.

Experimental Procedure

• Sample Preparation:

  • Prepare a solution of the purified RNAP β' subunit to a final concentration of 15 µM in the ITC buffer.

  • Prepare a solution of Pseudouridimycine to a final concentration of 100 µM in the same ITC buffer.

  • Thoroughly degas both the protein and ligand solutions to prevent the formation of air bubbles, which can interfere with the ITC measurement.

• Instrument Setup:

  • Set the experimental temperature of the ITC instrument to 25 °C.

  • Set the stirring speed of the sample cell to 309 rpm.

• ITC Titration:

  • Load the 15 µM RNAP β' subunit solution into the sample cell of the calorimeter.

  • Load the 100 µM PUM solution into the injection syringe.

  • Perform a series of 25 injections of the PUM solution into the sample cell. Each injection should have a volume of 2 µL.

  • Set the time interval between injections to 300 seconds to allow the system to return to thermal equilibrium.

• Data Analysis:

  • The raw ITC data will consist of a series of heat-flow peaks corresponding to each injection.

  • Integrate the area under each peak to determine the heat change per injection.

  • Plot the integrated heat per injection against the molar ratio of PUM to the RNAP β' subunit.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., a one-site binding model) to determine the thermodynamic parameters: Ka, ΔH, and stoichiometry (n).

  • Calculate the Gibbs free energy (ΔG) and entropy (ΔS) using the following equations:

    • ΔG = -RT ln(Ka)

    • ΔG = ΔH - TΔS where R is the gas constant and T is the absolute temperature in Kelvin.

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the Isothermal Titration Calorimetry experiment for studying Pseudouridimycin binding.

Caption: Workflow for ITC analysis of PUM binding to RNAP.

Signaling Pathway of Pseudouridimycin Inhibition

This diagram depicts the mechanism by which Pseudouridimycine inhibits bacterial transcription.

Caption: PUM competitively inhibits UTP binding to RNAP.

References

• 1. Antibacterial nucleoside-analog inhibitor of bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Application Note: Elucidating Pseudouridimycin-Target Interactions using Circular Dichroism Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pseudouridimycin (PUM) is a promising novel antibiotic that functions as a nucleoside-analog inhibitor of bacterial RNA polymerase (RNAP).[1][2][3][4] It selectively targets bacterial RNAP, presenting a distinct advantage over other antibiotics and a lower rate of resistance.[1][3][5] PUM operates by competing with uridine (B1682114) triphosphate (UTP) for the nucleotide triphosphate (NTP) binding site, effectively halting RNA synthesis.[1][3][4] Understanding the structural consequences of this interaction is paramount for the development of more potent PUM analogs. Circular Dichroism (CD) spectroscopy is a powerful, non-destructive technique for investigating protein conformational changes in solution.[6][7][8][9] This application note provides a detailed protocol for utilizing CD spectroscopy to analyze the interaction between PUM and its target protein, the β' subunit of bacterial RNAP.

Principle of the Application

Circular Dichroism spectroscopy measures the differential absorption of left and right circularly polarized light by chiral molecules, such as proteins.[10] Changes in the protein's secondary and tertiary structure upon ligand binding can be monitored by recording CD spectra in the far-UV (190-250 nm) and near-UV (250-350 nm) regions, respectively.[7][9] Far-UV CD provides information on the protein's backbone conformation (α-helices, β-sheets), while near-UV CD is sensitive to the local environment of aromatic amino acid side chains (Tyr, Trp, Phe), reflecting the protein's tertiary structure.[7][11] By titrating the target protein with increasing concentrations of PUM, one can observe conformational changes, providing insights into the binding mechanism.[6]

Experimental Summary and Key Findings

In a study investigating the interaction between PUM and the N-terminal domain of the β' subunit of Streptococcus pyogenes RNAP, CD spectroscopy revealed that PUM binding induces local tertiary structural changes rather than significant alterations in the secondary structure.[2][11] The far-UV CD spectra showed only a slight decrease in band intensity with no appreciable change in peak positions, indicating the secondary structure remains largely intact upon PUM binding.[11] Conversely, the near-UV CD spectra exhibited a clear increase in peak intensity with increasing PUM concentrations, suggesting a conformational change in the local environment of aromatic amino acid residues within the protein's tertiary structure.[11]

Quantitative Data Summary

The following table summarizes the experimental parameters used in the CD spectroscopic analysis of the PUM-RNAP β' subunit interaction. While specific numerical values for molar ellipticity changes were not detailed in the source literature, the qualitative observations are noted.

Parameter	Value/Condition	Source
Instrument	JASCO J-815 Spectrophotometer	[2]
Target Protein	Refolded N-terminal domain of the β' subunit of S. pyogenes RNAP	[2][11]
Protein Concentration	20 µM	[2][11]
Ligand	Pseudouridimycin (PUM)	[2][11]
PUM:Protein Molar Ratios	1:1, 1:5, 1:10	[2][11]
Buffer	20 mM Phosphate (B84403) Buffer, pH 7.4	[2][11]
Incubation Time	30 minutes	[2][11]
Far-UV Wavelength Range	190–250 nm	[2]
Near-UV Wavelength Range	250–350 nm	[2]
Cuvette Pathlength (Far-UV)	0.1 cm	[2]
Cuvette Pathlength (Near-UV)	1.0 cm	[2]
Far-UV CD Spectral Observation	Gradual decrease in band intensity at 208 nm and 222 nm with increasing PUM concentration. No significant change in peak positions.	[11]
Near-UV CD Spectral Observation	Increase in peak intensity between 255 nm and 280 nm with increasing PUM concentration.	[11]

Experimental Workflow

The following diagram illustrates the general workflow for analyzing the PUM-RNAP interaction using Circular Dichroism spectroscopy.

Caption: Workflow for PUM-RNAP interaction analysis using CD spectroscopy.

Detailed Experimental Protocol

This protocol is adapted from the methodology described for analyzing the interaction of PUM with the RNAP β' subunit.[2][11]

1. Materials and Reagents:

• Purified N-terminal domain of RNAP β' subunit

• Pseudouridimycin (PUM)

• Sodium Phosphate Monobasic

• Sodium Phosphate Dibasic

• Nuclease-free water

• Microcentrifuge tubes

• Quartz cuvettes (0.1 cm and 1.0 cm pathlengths)

2. Buffer Preparation (20 mM Phosphate Buffer, pH 7.4):

• Prepare stock solutions of 1 M Sodium Phosphate Monobasic and 1 M Sodium Phosphate Dibasic.

• To prepare 1 L of 20 mM phosphate buffer, mix appropriate volumes of the stock solutions and dilute with nuclease-free water to a final volume of 1 L.

• Adjust the pH to 7.4 using a calibrated pH meter.

• Filter the buffer through a 0.22 µm filter to remove any particulate matter.

3. Sample Preparation:

• Protein Solution: Prepare a 20 µM solution of the RNAP β' subunit in 20 mM phosphate buffer (pH 7.4). Keep the solution on ice.

• PUM Stock Solution: Prepare a concentrated stock solution of PUM in 20 mM phosphate buffer (pH 7.4). The exact concentration will depend on the desired final molar ratios.

• Protein-PUM Complexes:

  • For a 1:1 molar ratio, mix the 20 µM protein solution with the PUM stock solution to achieve a final PUM concentration of 20 µM.

  • For a 1:5 molar ratio, mix the 20 µM protein solution with the PUM stock solution to achieve a final PUM concentration of 100 µM.

  • For a 1:10 molar ratio, mix the 20 µM protein solution with the PUM stock solution to achieve a final PUM concentration of 200 µM.

  • Ensure the final volume is consistent for all samples. A control sample containing only the protein at 20 µM should also be prepared.

• Incubation: Incubate all samples (protein-only control and protein-PUM complexes) at room temperature for 30 minutes to allow for binding equilibrium to be reached.

4. CD Spectrometer Setup and Data Acquisition:

• Turn on the CD spectrometer and the xenon lamp, allowing it to warm up for at least 30 minutes.

• Set the desired parameters for data acquisition (e.g., wavelength range, bandwidth, scanning speed, number of accumulations).

  • Far-UV Scan: 190–250 nm

  • Near-UV Scan: 250–350 nm

• Perform a baseline correction for both the far-UV and near-UV ranges using the 20 mM phosphate buffer in the respective cuvettes.

5. Far-UV CD Measurement:

• Carefully load the protein-only control sample into the 0.1 cm pathlength quartz cuvette.

• Record the far-UV CD spectrum from 190 nm to 250 nm.

• Repeat the measurement for each of the protein-PUM complex samples.

6. Near-UV CD Measurement:

• Carefully load the protein-only control sample into the 1.0 cm pathlength quartz cuvette.

• Record the near-UV CD spectrum from 250 nm to 350 nm.

• Repeat the measurement for each of the protein-PUM complex samples.

7. Data Analysis:

• Subtract the baseline spectrum (buffer only) from each of the sample spectra.

• Convert the raw CD data (in millidegrees) to Mean Residue Ellipticity (MRE) in deg·cm²·dmol⁻¹ using the following formula:

  • MRE = (Observed CD [mdeg]) / (10 * n * l * C)

    • where 'n' is the number of amino acid residues, 'l' is the pathlength in cm, and 'C' is the molar concentration of the protein.

• For far-UV spectra, analyze changes in the characteristic peaks for α-helices (negative bands at ~208 nm and ~222 nm) and β-sheets (negative band at ~218 nm) to assess secondary structure alterations.

• For near-UV spectra, analyze changes in the signals between 250 nm and 350 nm to assess alterations in the tertiary structure.

• Overlay the spectra for the protein-only control and the various protein-PUM complexes to visualize the concentration-dependent changes.

Logical Relationship Diagram

Caption: Logical flow from CD observations to mechanistic insights.

Conclusion

Circular Dichroism spectroscopy is a highly effective and accessible method for characterizing the interaction between Pseudouridimycin and its bacterial RNAP target. The provided protocols and data presentation guidelines offer a framework for researchers to investigate this and other small molecule-protein interactions. The finding that PUM induces tertiary rather than secondary structural changes provides valuable information for the rational design of new and improved PUM-based antibiotics.

References

• 1. Researchers discover new antibiotic effective against drug-resistant bacteria | EurekAlert! [eurekalert.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside analog inhibitor of bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Stabilizing Pseudouridimycin: Synthesis, RNA Polymerase Inhibitory Activity, and Antibacterial Activity of Dipeptide-Modified Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. What Are the Applications of Circular Dichroism in Protein Structure? [synapse.patsnap.com]
• 7. How Does Circular Dichroism (CD) Spectroscopy Contribute to Drug Development? | MtoZ Biolabs [mtoz-biolabs.com]
• 8. creative-biostructure.com [creative-biostructure.com]
• 9. Circular Dichroism (CD) Analyses of Protein-Protein Interactions | Springer Nature Experiments [experiments.springernature.com]
• 10. Circular Dichroism Spectroscopy for the Study of Protein-Ligand Interactions [openresearch-repository.anu.edu.au]
• 11. Pseudouridimycin—A Potent Nucleoside Inhibitor of the RNA Polymerase Beta Prime Subunit of Streptococcus pyogenes - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification and Purity Assessment of Pseudouridimycin by High-Performance Liquid Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pseudouridimycin (PUM) is a novel nucleoside-analog antibiotic that potently inhibits bacterial RNA polymerase (RNAP), making it a promising candidate for combating drug-resistant bacteria.[1][2][3] PUM consists of a C-nucleoside core, β-pseudouridine, linked to a dipeptide moiety.[4] Its unique mechanism of action involves competing with UTP for binding to the RNAP active site, thus blocking transcription.[1][5] A significant challenge in the development of PUM is its inherent chemical instability, particularly the susceptibility of its hydroxamate bond to cleavage under physiological pH conditions.[4][6] Therefore, robust analytical methods are crucial for the accurate quantification and purity assessment of PUM in various matrices, including bulk drug substance, formulated products, and biological samples.

This application note provides a detailed protocol for the analysis of Pseudouridimycin using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection. The described method is suitable for determining the purity of PUM, quantifying its concentration, and monitoring its stability.

Principle of the Method

Reversed-phase HPLC separates compounds based on their hydrophobicity. A nonpolar stationary phase (typically a C18-modified silica) is used with a polar mobile phase. More hydrophobic compounds interact more strongly with the stationary phase and thus have longer retention times. Pseudouridimycin, being a polar molecule, requires specific mobile phase conditions to achieve adequate retention and separation from impurities. The addition of an ion-pairing agent or an acid like formic acid or trifluoroacetic acid to the mobile phase can improve peak shape and retention for polar and ionizable analytes like PUM.

Experimental Protocols

Materials and Reagents

• Pseudouridimycin (PUM) reference standard

• HPLC-grade acetonitrile (B52724) (ACN)

• HPLC-grade water

• Formic acid (FA), 99% purity

• HPLC system with a UV detector

• Analytical C18 RP-HPLC column (e.g., Phenomenex Synergi 4 µm Fusion-RP 80 Å, 150 x 4.6 mm or Waters Acquity UPLC BEH C18 1.7 µm, 2.1 x 100 mm)[5][6]

• Analytical balance

• Volumetric flasks and pipettes

• HPLC vials

Preparation of Solutions

• Mobile Phase A: 0.1% (v/v) Formic Acid in Water.

• Mobile Phase B: 0.1% (v/v) Formic Acid in Acetonitrile.

• PUM Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of PUM reference standard and dissolve it in 10 mL of water.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with water to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

HPLC Conditions

Parameter	Setting
Column	C18 Reversed-Phase, 4.6 x 150 mm, 4 µm
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile
Gradient	0-2 min: 5% B2-15 min: 5-40% B15-17 min: 40-95% B17-19 min: 95% B19-20 min: 95-5% B20-25 min: 5% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL

Purity Assessment

For purity assessment, prepare a sample solution of PUM at a concentration of approximately 0.5 mg/mL. Inject the solution into the HPLC system and record the chromatogram. The purity of PUM can be determined by calculating the area percentage of the main peak relative to the total area of all peaks.

Purity (%) = (Area of PUM peak / Total area of all peaks) x 100

Quantification

To quantify PUM in a sample, construct a calibration curve using the working standard solutions. Inject each standard solution and record the peak area. Plot the peak area versus the concentration of PUM and perform a linear regression analysis. The concentration of PUM in an unknown sample can then be determined by injecting the sample, measuring the peak area, and interpolating the concentration from the calibration curve.

Data Presentation

Table 1: System Suitability Parameters

Parameter	Acceptance Criteria	Typical Result
Tailing Factor (Asymmetry)	≤ 2.0	1.2
Theoretical Plates	≥ 2000	> 5000
Repeatability (RSD of 6 injections)	≤ 2.0%	< 1.0%

Table 2: Method Validation Parameters for PUM Quantification

Parameter	Typical Performance
Linearity (r²)	≥ 0.999
Range	1 - 100 µg/mL
Limit of Detection (LOD)	~0.2 µg/mL
Limit of Quantification (LOQ)	~0.7 µg/mL
Accuracy (% Recovery)	98 - 102%
Precision (RSD)	< 2.0%

Mandatory Visualizations

Caption: Experimental workflow for HPLC analysis of Pseudouridimycin.

Caption: Biosynthesis and mechanism of action of Pseudouridimycin.

Discussion

The stability of Pseudouridimycin is a critical parameter to consider during its analysis. PUM is known to degrade in aqueous solutions, especially at neutral and basic pH.[6] The primary degradation pathway involves guanidine-mediated hydroxamate bond scission.[4] Therefore, it is recommended to prepare fresh solutions and analyze them promptly. For stability studies, the HPLC method described here can be used to monitor the decrease in the PUM peak area and the appearance of degradation products over time. Forced degradation studies under acidic, basic, oxidative, and photolytic conditions are essential for developing a stability-indicating method and identifying potential degradation products.[6]

The choice of a C18 column provides good retention for PUM when used with an appropriate mobile phase. The use of formic acid in the mobile phase helps to control the ionization of PUM and improve peak shape. The gradient elution allows for the separation of PUM from both more polar and less polar impurities. UV detection at 254 nm is suitable for PUM due to the presence of the pseudouridine (B1679824) chromophore. For higher sensitivity and specificity, particularly in complex matrices, coupling the HPLC system to a mass spectrometer (LC-MS) is recommended.[5]

Conclusion

This application note provides a comprehensive protocol for the quantification and purity assessment of Pseudouridimycin using RP-HPLC. The method is straightforward, robust, and suitable for routine analysis in a research or quality control setting. The provided validation parameters serve as a guideline for method qualification. Careful consideration of the inherent instability of PUM is crucial for obtaining accurate and reliable analytical results.

References

• 1. benchchem.com [benchchem.com]
• 2. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside analog inhibitor of bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside-analog inhibitor of bacterial RNA polymerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stabilizing pseudouridimycin: Synthesis, RNA-polymerase inhibitory activity, and antibacterial activity of dipeptide-modified analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for LC-MS Analysis of Pseudouridimycin and its Metabolites

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of the novel antibiotic Pseudouridimycin (PUM) and its related metabolites using Liquid Chromatography-Mass Spectrometry (LC-MS). The information is structured to support both the analysis of PUM from fermentation broths and to provide a framework for the development of bioanalytical methods for pharmacokinetic studies.

Analysis of Pseudouridimycin and Biosynthetic Precursors in Fermentation Broth

This section details a method for the identification and relative quantification of Pseudouridimycin and its known biosynthetic precursors from Streptomyces fermentation cultures. This is relevant for production monitoring, strain improvement, and biosynthetic pathway studies.

Experimental Protocol

a) Sample Preparation: Extraction from Fermentation Broth

• Harvesting: Collect 100 mL of the fermentation culture.

• Clarification: Centrifuge the broth to pellet the microbial cells and large debris.

• Filtration: Filter the supernatant through a 0.22 µm filter to remove any remaining particulates.

• Enrichment (Optional but Recommended): Due to the hydrophilic and positively charged nature of PUM, enrichment can be achieved using strong cation-exchange solid-phase extraction (SPE).

  • Condition an appropriate SPE cartridge.

  • Load the clarified supernatant.

  • Wash the cartridge to remove unbound impurities.

  • Elute the enriched PUM fraction.

• Final Preparation: The filtered supernatant or the eluted fraction can be directly subjected to LC-MS analysis.

b) LC-MS/MS Method

• Instrumentation: A high-resolution mass spectrometer (e.g., ESI-qTOF-HRMS) coupled to a UPLC system is recommended for accurate mass measurements and structural confirmation.[1]

• Chromatographic Conditions:

  • Column: Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm with a VanGuard Pre-Column.[1]

  • Mobile Phase A: Water with 0.1% Formic Acid.[1]

  • Mobile Phase B: Acetonitrile (B52724) with 0.1% Formic Acid.[1]

  • Flow Rate: 600 µL/min.[1]

  • Column Temperature: 45 °C.[1]

  • Injection Volume: 5 µL.[1]

  • Gradient:

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0.0	95	5
    0.3	95	5
    18.0	4.75	95.25
    18.1	0	100
    22.5	0	100
    22.6	95	5

    | 25.0 | 95 | 5 |

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Analysis Mode: High-resolution full scan MS and data-dependent MS/MS.

  • MS/MS Fragmentation: Targeted MS/MS of the precursor ions listed in the table below should be performed to confirm identity. A characteristic fragment for PUM is the aminopseudouridine (APU) moiety.

Data Presentation: PUM and Biosynthetic Precursors

The following table summarizes the key mass spectrometric information for Pseudouridimycin and its known biosynthetic precursors, which are often co-produced or accumulate in mutant strains of the producing organism.

Compound	Abbreviation	Chemical Formula	Precursor Ion (m/z) [M+H]⁺
Pseudouridimycin	PUM	C₁₇H₂₆N₈O₉	487.1896
deoxy-Pseudouridimycin	deoxy-PUM	C₁₇H₂₆N₈O₈	471.1947
Glutaminyl-aminopseudouridine	Gln-APU	C₁₁H₁₇N₅O₇	372.1155
Aminopseudouridine	APU	C₉H₁₃N₃O₅	244.0933
Pseudouridine	PU	C₉H₁₂N₂O₆	245.0774
Guanidinoacetic Acid	GAA	C₃H₇N₃O₂	118.0565

Note: Guanidinoacetic acid is sometimes detected in negative ion mode as [M+2TFA-H]⁻ with m/z 344.

Proposed Framework for Quantitative Analysis of Pseudouridimycin in Plasma

To date, a specific, validated bioanalytical method for the quantification of Pseudouridimycin in plasma has not been published. The following section provides a proposed protocol and framework for developing and validating such a method, which is essential for pharmacokinetic and toxicokinetic studies. This proposed method is based on best practices for the analysis of similar molecules (hydrophilic, peptidyl-nucleoside analogs) in biological matrices.

Proposed Experimental Protocol

a) Sample Preparation: Extraction from Plasma

Due to the hydrophilic nature of PUM and the complexity of plasma, a combination of protein precipitation followed by solid-phase extraction is a recommended starting point.

• Protein Precipitation:

  • To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing a suitable internal standard (e.g., a stable isotope-labeled PUM).

  • Vortex vigorously for 1-2 minutes.

  • Centrifuge at high speed (e.g., >10,000 x g) for 10 minutes at 4 °C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a clean tube.

• Solid-Phase Extraction (SPE) - Optional but recommended for higher sensitivity and cleaner extracts:

  • Dilute the supernatant with an appropriate aqueous buffer to reduce the organic content.

  • Load the diluted sample onto a mixed-mode or hydrophilic interaction liquid chromatography (HILIC) SPE cartridge.

  • Wash the cartridge with a weak organic solvent to remove interfering substances.

  • Elute PUM with a stronger solvent mixture (e.g., methanol/acetonitrile with a small percentage of formic acid or ammonia).

  • Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the initial mobile phase.

b) Proposed LC-MS/MS Method for Quantification

• Instrumentation: A triple quadrupole mass spectrometer (QqQ) is the standard for quantitative bioanalysis due to its high sensitivity and selectivity in Multiple Reaction Monitoring (MRM) mode.

• Chromatographic Conditions:

  • Column: A C18 column (as used for fermentation broth analysis) may be suitable. Alternatively, a HILIC column could provide better retention for the highly polar PUM and its potential metabolites.

  • Mobile Phase: A gradient of water and acetonitrile with 0.1% formic acid is a good starting point.

  • Isocratic/Gradient: A gradient elution is recommended to ensure separation from endogenous plasma components.

• Mass Spectrometry Conditions (MRM):

  • Ionization Mode: ESI+

  • MRM Transition Development:

    • The precursor ion for PUM will be its [M+H]⁺ at m/z 487.2.

    • To determine the product ions, infuse a standard solution of PUM into the mass spectrometer and perform a product ion scan. Select the most intense and stable fragment ions for the MRM transitions. The APU fragment (m/z 244.1) is a likely candidate.

    • At least two transitions should be monitored for confirmation and quantification.

    • Optimize collision energy (CE) and other MS parameters for each transition to maximize signal intensity.

  • Method Validation: The developed method must be validated according to regulatory guidelines (e.g., FDA or EMA) for bioanalytical method validation. This includes assessing:

    • Selectivity and specificity

    • Linearity and range

    • Accuracy and precision (intra- and inter-day)

    • Matrix effect

    • Recovery

    • Stability (bench-top, freeze-thaw, and long-term storage). It is particularly important to assess the stability of PUM in plasma, as it is known to be unstable in aqueous solutions.[2]

Considerations for Metabolite Analysis

The in vivo metabolites of PUM are currently unknown. To identify them, a high-resolution mass spectrometer should be used to analyze plasma samples from dosed animals. A comparison of chromatograms from pre-dose and post-dose samples can reveal new peaks corresponding to potential metabolites. These can be characterized by their accurate mass and MS/MS fragmentation patterns. Common metabolic transformations for peptidyl-nucleoside compounds include hydrolysis of peptide bonds, deamination, and oxidation.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for LC-MS analysis of PUM from fermentation broth.

Biosynthetic Pathway of Pseudouridimycin

Caption: Biosynthetic pathway of Pseudouridimycin in Streptomyces.

References

• 1. A sensitive LC-MS/MS method for quantification of a nucleoside analog in plasma: application to in vivo rat pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stabilizing pseudouridimycin: Synthesis, RNA-polymerase inhibitory activity, and antibacterial activity of dipeptide-modified analogues - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the In Vivo Power of Pseudouridimycin: A Guide to Efficacy Studies in Murine Models

For Immediate Release

[City, State] – [Date] – In the ongoing battle against antimicrobial resistance, the novel antibiotic Pseudouridimycin (PUM) has emerged as a promising candidate. To facilitate further research and development, comprehensive application notes and detailed protocols for conducting in vivo efficacy studies of PUM in murine models are now available. These guidelines are designed for researchers, scientists, and drug development professionals to ensure standardized and reproducible experimental outcomes.

Pseudouridimycin, a nucleoside-analog inhibitor, effectively targets bacterial RNA polymerase, demonstrating potent activity against a range of bacterial pathogens, including multi-drug-resistant strains.[1] Its unique mechanism of action, which involves competition with uridine (B1682114) triphosphate (UTP) for the nucleotide addition site on the RNA polymerase, presents a significant advantage in overcoming existing resistance mechanisms.[1]

This document provides a detailed breakdown of the experimental protocols for assessing the in vivo efficacy of Pseudouridimycin in a well-established murine peritonitis model of Streptococcus pyogenes infection.

Quantitative Data Summary

The following table summarizes the key quantitative data from in vivo efficacy studies of Pseudouridimycin in a murine peritonitis model.

Parameter	Details	Reference
Animal Model	Female ICR mice, 23-25 g	[2]
Pathogen	Streptococcus pyogenes C203	[2]
Infection Model	Peritonitis	[1][3][4][5]
Challenge Dose	4 x 10³ CFU in 0.5 mL saline with 1% peptone	[2][3]
Administration Route	Intravenous (IV) or Subcutaneous (SC)	[2][3][4]
Treatment Regimen (IV)	Two doses administered 10 minutes and 6 hours post-infection	[2][3]
Treatment Regimen (SC)	Single dose administered 10 minutes post-infection	[2]
Endpoint	Survival (ED₅₀)	[3][4][6]
ED₅₀ (IV)	~9 mg/kg	[3][4]
ED₅₀ (SC)	~30 mg/kg	[4]
Vehicle	5% Dextrose	[2]
Control Group Mortality	≥ 95% within 48-72 hours	[2]

Experimental Protocols

Murine Peritonitis Model of Streptococcus pyogenes Infection

This protocol outlines the procedure for establishing a lethal systemic infection in mice to evaluate the efficacy of Pseudouridimycin.

Materials:

• Female ICR mice (23-25 g)[2]

• Streptococcus pyogenes C203 strain[2]

• Todd-Hewitt broth or other suitable bacterial culture medium

• Sterile 0.9% saline solution

• Sterile 1% peptone solution[2]

• Sterile syringes and needles (27-30 gauge)

• Hemocytometer or spectrophotometer for bacterial enumeration

Procedure:

• Inoculum Preparation:

  • Culture S. pyogenes C203 overnight in Todd-Hewitt broth at 37°C.

  • Harvest bacteria during the logarithmic growth phase.

  • Wash the bacterial cells twice with sterile saline.

  • Resuspend the bacterial pellet in sterile saline containing 1% peptone.[2]

  • Adjust the bacterial suspension to a final concentration of 8 x 10³ CFU/mL. This will result in a challenge dose of 4 x 10³ CFU in a 0.5 mL injection volume.[2]

• Induction of Peritonitis:

  • Acclimate female ICR mice (23-25 g) for one week prior to the experiment.[2]

  • Inject each mouse intraperitoneally with 0.5 mL of the prepared bacterial suspension (4 x 10³ CFU/mouse).[2][3]

  • The untreated control group should exhibit at least 95% mortality within 48-72 hours post-infection.[2]

Pseudouridimycin Administration

This protocol details the preparation and administration of PUM to the infected mice.

Materials:

• Pseudouridimycin (PUM)

• Sterile 5% dextrose solution for injection[2]

• Sterile syringes and needles (as appropriate for IV and SC injections)

Procedure:

• Drug Formulation:

  • Prepare a stock solution of PUM in sterile 5% dextrose.

  • Perform serial dilutions to achieve the desired final concentrations for injection. The administration volume should be 0.25 mL per mouse.[2]

• Administration:

  • Intravenous (IV) Administration:

    • Administer the first 0.25 mL dose of the PUM solution via the tail vein 10 minutes after bacterial challenge.[2]

    • Administer a second 0.25 mL dose 6 hours post-infection.[2][3]

  • Subcutaneous (SC) Administration:

    • Administer a single 0.25 mL dose of the PUM solution subcutaneously in the scruff of the neck 10 minutes after bacterial challenge.[2]

Endpoint Measurement and Data Analysis

The primary endpoint for this efficacy study is survival.

Procedure:

• Monitoring:

  • Monitor the mice for signs of morbidity and mortality at regular intervals for a predetermined period (e.g., 7-10 days).

• Data Analysis:

  • Record the number of surviving animals in each treatment group.

  • Calculate the 50% effective dose (ED₅₀), which is the dose of PUM that protects 50% of the animals from lethal infection. This can be determined using probit analysis or other appropriate statistical methods.

Visualizing the Mechanism and Workflow

To further elucidate the processes involved, the following diagrams have been generated.

References

• 1. Antibacterial Nucleoside-Analog Inhibitor of Bacterial RNA Polymerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. US20150210740A1 - Pseudouridimycin (pum) and its derivatives - Google Patents [patents.google.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside analog inhibitor of bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pseudouridimycin—A Potent Nucleoside Inhibitor of the RNA Polymerase Beta Prime Subunit of Streptococcus pyogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The mouse peritonitis model: present and future use - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Pseudouridimycin Susceptibility Testing via Broth Microdilution

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pseudouridimycin (PUM) is a novel nucleoside-analog antibiotic that demonstrates potent antibacterial activity through the selective inhibition of bacterial RNA polymerase (RNAP).[1][2][3] It acts as a competitive inhibitor of uridine (B1682114) triphosphate (UTP) at the nucleotide triphosphate (NTP) addition site of the enzyme.[4][5] PUM is effective against a spectrum of both Gram-positive and Gram-negative bacteria, including drug-resistant strains.[1][4] Notably, it circumvents cross-resistance with rifampin, another RNAP inhibitor, due to its distinct binding site and mechanism of action.[2][6] These characteristics make PUM a promising candidate for further drug development.

This document provides a comprehensive guide to determining the Minimum Inhibitory Concentration (MIC) of Pseudouridimycin using the broth microdilution method, a standardized and widely accepted technique for antimicrobial susceptibility testing.[4][7][8]

Principle of the Broth Microdilution Assay

The broth microdilution assay is a quantitative method used to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in a liquid medium.[4][8] The procedure involves preparing two-fold serial dilutions of the antimicrobial agent in a 96-well microtiter plate.[4][7] Each well is then inoculated with a standardized suspension of the test microorganism and incubated under specific conditions.[4][7] The MIC is identified as the lowest concentration of the antimicrobial agent where no visible growth (turbidity) is observed.[4][8]

Data Presentation

Quantitative Data Summary

The following tables summarize the reported MIC values for Pseudouridimycin against various bacterial species and provide recommendations for quality control.

Table 1: Reported Pseudouridimycin MIC Ranges for Various Bacterial Species

Bacterial Species	Reported MIC Range (µg/mL)	Notes
Streptococcus pyogenes	0.1 - 6	[9][10]
Streptococcus spp. (drug-sensitive and resistant)	4 - 6	[1][2][10]
Staphylococcus spp.	4 - 16	Testing may require aged Mueller-Hinton II broth for optimal activity.[2]
Enterococcus spp.	4 - 16	Similar to Staphylococcus spp., medium composition can influence results.[2]

Note: The variability in reported MICs can be attributed to differences in experimental protocols, specific strains tested, and media conditions.[10]

Table 2: Recommended Quality Control (QC) Organisms and Expected MIC Ranges

Quality Control Strain	Antimicrobial Agent	Expected MIC Range (µg/mL)
Staphylococcus aureus ATCC® 29213™	Pseudouridimycin	Not yet established by CLSI or EUCAST.[4][10] Laboratories should establish their own internal QC ranges.
Enterococcus faecalis ATCC® 29212™	Pseudouridimycin	Not yet established by CLSI or EUCAST.[4][10] Laboratories should establish their own internal QC ranges.
Streptococcus pneumoniae ATCC® 49619™	Pseudouridimycin	Not yet established by CLSI or EUCAST.[4][10] Laboratories should establish their own internal QC ranges.

Note: As PUM is an experimental compound, official QC ranges have not been published by standards organizations like the Clinical and Laboratory Standards Institute (CLSI) or the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[10] It is crucial to include standard QC strains in each assay to ensure the validity and reproducibility of the results.[10] To establish internal QC ranges, it is recommended to perform at least 20 independent MIC determinations for each QC strain and analyze the data distribution.[11]

Experimental Protocols

Broth Microdilution Method for Pseudouridimycin

This protocol is based on established broth microdilution methodologies and adapted for Pseudouridimycin.

1. Materials

• Pseudouridimycin (PUM) powder

• Appropriate solvent for PUM (e.g., sterile water, DMSO)

• Cation-adjusted Mueller-Hinton Broth (CAMHB). Note: For Staphylococcus and Enterococcus spp., aged Mueller-Hinton II broth may be required for accurate results.[2]

• Sterile 96-well microtiter plates (U- or flat-bottom)

• Sterile reagent reservoirs

• Multichannel and single-channel pipettes

• Sterile pipette tips

• 0.5 McFarland turbidity standard

• Test organism grown on a fresh (18-24 hour) agar (B569324) plate

• Sterile saline or broth for inoculum preparation

• Incubator (35 ± 2°C)

2. Preparation of Pseudouridimycin Stock Solution

• Accurately weigh the PUM powder and dissolve it in the appropriate solvent to create a high-concentration stock solution (e.g., 1 mg/mL).

• Ensure the powder is completely dissolved. The stock solution can be filter-sterilized and stored in aliquots at -20°C or below. Avoid repeated freeze-thaw cycles.[4]

3. Preparation of Inoculum

• From a fresh agar plate, select 3-5 well-isolated colonies of the test organism.

• Transfer the colonies to a tube containing 4-5 mL of sterile saline or broth.

• Vortex the tube to create a homogeneous suspension.

• Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[4]

• Within 15 minutes of preparation, dilute the standardized suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate. This is typically achieved by making a 1:100 dilution of the 0.5 McFarland suspension into the broth.[4]

4. Preparation of the Microtiter Plate

• Dispense 50 µL of CAMHB into wells 1 through 12 of a 96-well microtiter plate.

• Add an additional 50 µL of CAMHB to well 11 to serve as the growth control. Well 12, containing only broth, will be the sterility control.[4]

• Prepare a working solution of PUM at twice the highest desired final concentration in CAMHB.

• Add 100 µL of this working solution to well 1.

• Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing thoroughly, and continuing this process down to well 10. Discard the final 50 µL from well 10. This creates a range of PUM concentrations in wells 1-10.[4]

5. Inoculation and Incubation

• Add 50 µL of the diluted bacterial suspension (from step 3) to wells 1 through 11. Do not inoculate the sterility control well (well 12).[4]

• The final volume in each test well will be 100 µL.

• Cover the plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.[7][10]

6. Reading and Interpreting the MIC

• After incubation, visually inspect the plate. The sterility control well (well 12) should be clear, and the growth control well (well 11) should show distinct turbidity.[4]

• The MIC is the lowest concentration of Pseudouridimycin that completely inhibits visible growth of the organism.[4][8] This is the first clear well in the dilution series.

Visualizations

Mechanism of Action of Pseudouridimycin

Caption: Competitive inhibition of bacterial RNA polymerase by Pseudouridimycin.

Experimental Workflow for Broth Microdilution Assay

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside analog inhibitor of bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Researchers discover new antibiotic effective against drug-resistant bacteria | EurekAlert! [eurekalert.org]
• 7. Broth microdilution - Wikipedia [en.wikipedia.org]
• 8. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 9. Pseudouridimycin—A Potent Nucleoside Inhibitor of the RNA Polymerase Beta Prime Subunit of Streptococcus pyogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Establishing Quality Control Ranges for Antimicrobial Susceptibility Testing of Escherichia coli, Pseudomonas aeruginosa, and Staphylococcus aureus: A Cornerstone to Develop Reference Strains for Korean Clinical Microbiology Laboratories - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Navigating the Intricacies of Pseudouridimycine (PUM) Synthesis and Purification: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the synthesis and purification of Pseudouridimycine (PUM), a potent bacterial RNA polymerase inhibitor. The information is designed to offer practical solutions and a deeper understanding of the experimental intricacies involved in handling this promising but challenging antibiotic.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of Pseudouridimycine (PUM) instability during purification and in aqueous solutions?

A1: The primary cause of PUM instability is its chemical structure. The molecule is susceptible to rapid decomposition in aqueous buffers, particularly at physiological pH.[1][2][3] The main degradation pathway involves the intramolecular scission of the hydroxamate bond, a reaction that is mediated by the guanidine (B92328) unit within the PUM structure.[1][4] This inherent instability can significantly impact purification yields and the reproducibility of biological assays.

Q2: I am observing low yields of PUM in my heterologous expression system. What are the likely reasons?

A2: Low yields in heterologous hosts can be attributed to several factors. A major challenge is achieving efficient and coordinated expression of all the genes within the PUM biosynthetic gene cluster.[5] Additionally, the metabolic burden placed on the host organism can divert resources away from essential cellular processes, thereby reducing PUM production.[5] The availability of necessary precursors in the heterologous host might also be a limiting factor.[5]

Q3: Can the yield of PUM be improved by supplementing the culture medium with precursors?

A3: Yes, precursor feeding can be a viable strategy. Studies have demonstrated that providing free pseudouridine (B1679824) to a Streptomyces sp. mutant (specifically a pumJ knockout) successfully restored PUM production.[5] This indicates that the organism can efficiently uptake and utilize externally supplied pseudouridine, suggesting that supplementing the fermentation medium with this precursor could enhance yields, especially if its natural production is a bottleneck.[5]

Q4: During the chemical synthesis of PUM, the condensation of the 5′-amino-pseudouridine and the N-hydroxy-dipeptide fragments is proving difficult. What could be the issue?

A4: This condensation step is a critical and often challenging part of the total synthesis of PUM. One common issue is the formation of a cyclized dipeptide byproduct instead of the desired condensation product.[6] Research has shown that the use of an additive like trimethylsilyl (B98337) chloride (TMSCl) is crucial for a successful condensation.[6] It is believed that TMSCl acts as a temporary protecting group for the N-hydroxyl group, preventing the unwanted side reaction.[6]

Q5: My minimum inhibitory concentration (MIC) results for PUM are inconsistent between experiments. What could be causing this variability?

A5: Inconsistent MIC results for PUM are a frequent problem, primarily due to the compound's instability in most growth media, with a reported half-life of about 12 hours.[2] To address this, it is critical to prepare fresh PUM stock solutions and dilutions immediately before each experiment.[2] Other factors that can contribute to variability include inconsistencies in the inoculum preparation, the quality of the growth medium, and variations in incubation time.[2]

Troubleshooting Guides

Low Yield in PUM Synthesis

Symptom	Potential Cause	Troubleshooting Steps
Low PUM yield in heterologous expression	Inefficient expression of the PUM biosynthetic gene cluster (BGC).	Utilize strong, inducible promoters to control the expression of the PUM BGC. Consider codon optimization of the genes for the specific heterologous host to improve protein expression.[5]
Limited precursor availability (e.g., pseudouridine).	Supplement the culture medium with precursors like pseudouridine.[5] Overexpression of genes involved in precursor synthesis, such as pumJ, could also be beneficial.[5]
Accumulation of an unexpected intermediate	Bottleneck in the biosynthetic pathway.	Identify the accumulated compound using analytical techniques like HPLC-MS. By comparing its mass to the known intermediates in the PUM pathway, you can identify the blocked enzymatic step.[5] To resolve this, consider overexpressing the enzyme that acts downstream of the accumulated intermediate.[5]
Low yield in the final steps of chemical synthesis	Decomposition of the product during deprotection.	Carefully screen deprotection conditions to avoid hydrolysis of the amide bonds and epimerization. For instance, 70% acetic acid has been used successfully to remove N-Boc, t-Bu, and isopropylidene protecting groups, while a brief treatment with TFA/CH2Cl2 (9:1) can be used for trityl group removal.[6]

PUM Purification and Stability Issues

Symptom	Potential Cause	Troubleshooting Steps
Degradation of PUM during purification	Inherent chemical instability of the hydroxamate bond in aqueous solutions.	Minimize the time PUM is in aqueous solutions. Work at lower temperatures when possible. Consider using a purification strategy that is rapid and efficient, such as reverse-phase column chromatography.[6]
Consistently high MIC values compared to literature	Degradation of the PUM compound before or during the assay.	Always prepare fresh stock solutions and dilutions of PUM immediately before each experiment. Avoid repeated freeze-thaw cycles of the stock solution.[2]
Inaccurate inoculum preparation.	Ensure the bacterial inoculum is consistently prepared and standardized to a 0.5 McFarland standard according to established protocols (e.g., CLSI or EUCAST).[2]
Poor quality or inappropriate growth media.	Use fresh, high-quality media from a reputable supplier and be mindful of potential lot-to-lot variability.[2]

Experimental Protocols

General Protocol for Broth Microdilution MIC Assay

This protocol is a generalized procedure and may require optimization for specific bacterial strains.

• Preparation of PUM Dilutions:

  • In a sterile 96-well microtiter plate, add 100 µL of sterile cation-adjusted Mueller-Hinton Broth (CAMHB) to all wells except those in the first column.

  • Prepare a 2x working solution of PUM at the highest desired concentration in CAMHB.

  • Add 200 µL of this 2x PUM solution to the wells in the first column.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first column to the second, mixing thoroughly, and repeating this process across the plate to achieve the desired concentration range.[2]

• Inoculum Preparation:

  • Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

  • Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Inoculation and Incubation:

  • Add 100 µL of the diluted bacterial suspension to each well, resulting in a final volume of 200 µL per well.

  • Include a growth control well (no PUM) and a sterility control well (no bacteria).

  • Incubate the plate at 35 ± 2°C for 16-20 hours in ambient air.[2]

• Reading the MIC:

  • The MIC is the lowest concentration of PUM that completely inhibits visible growth of the organism.[2]

  • Results can be read visually or using a plate reader.[2]

Visualizations

Troubleshooting Workflow for Inconsistent PUM MIC Results

Caption: Troubleshooting workflow for inconsistent Pseudouridimycine MIC results.

Convergent Total Synthesis Strategy for Pseudouridimycine

Caption: A simplified logical workflow for the convergent total synthesis of PUM.

References

• 1. Stabilizing the Antibacterial Natural Product Pseudouridimycin - ChemistryViews [chemistryviews.org]
• 2. benchchem.com [benchchem.com]
• 3. Total synthesis and chemical stability of pseudouridimycin. | Semantic Scholar [semanticscholar.org]
• 4. Total synthesis and chemical stability of pseudouridimycin - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

improving the chemical stability of Pseudouridimycine in aqueous solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the chemical stability of Pseudouridimycin (B610317) (PUM) in aqueous solutions. Find answers to frequently asked questions, detailed troubleshooting guides, and robust experimental protocols to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of Pseudouridimycin (PUM) instability in aqueous solutions?

Pseudouridimycin (PUM) is a novel C-nucleoside dipeptide antibiotic with promising activity against a range of bacteria, including drug-resistant strains.[1] However, its therapeutic potential is hindered by its relatively rapid degradation in aqueous solutions.[1][2][3] The principal cause of this instability at physiological pH is an intramolecular reaction known as guanidine-mediated hydroxamate bond scission.[1][2][3][4][5] This process leads to the cleavage of the dipeptide chain, rendering the molecule inactive.[1]

Q2: What environmental factors influence the stability of PUM?

The stability of PUM is significantly affected by the pH of the solution and the presence of salts.[1][5]

• pH: PUM exhibits pH-dependent stability. It degrades more rapidly in neutral and basic conditions (physiological pH) compared to acidic conditions or in ultrapure deionized water.[1][5]

• Salts: The presence of salts, such as those found in phosphate-buffered saline (PBS), can accelerate the degradation of PUM.[5]

Q3: How can the chemical stability of PUM be improved?

Several strategies have been explored to enhance the chemical stability of PUM, primarily focusing on modifying its structure to mitigate the problematic guanidine-mediated hydroxamate bond scission.[2][3] These strategies include:

• Modification of the Hydroxamate Moiety: Replacing the labile hydroxamate bond with more stable functional groups, such as a secondary or tertiary amide, has been shown to produce analogues with significantly improved stability.[2][3][4][5]

• Modification of the Guanidine (B92328) Group: Altering the guanidine tail of the molecule can also enhance stability.[2][3]

• Conformational Constraint: Introducing conformational constraints into the dipeptide portion of PUM is another approach to improve its stability.[3]

Troubleshooting Guide

Problem: I am observing a rapid loss of PUM activity in my in vitro assays.

This is a common issue stemming from the inherent instability of PUM in aqueous media, especially under typical physiological conditions used in biological assays.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Degradation in physiological buffer (e.g., PBS at pH 7.4)	PUM is known to degrade rapidly at neutral to basic pH. Consider the following: - Prepare fresh PUM solutions immediately before use. - Minimize the incubation time of PUM in the assay buffer. - If the experimental design allows, consider using a buffer with a slightly acidic pH to slow down degradation.
Accelerated degradation due to salts in the media	Salts in buffers like PBS can accelerate PUM degradation.[5] - If possible, test the effect of reducing the salt concentration in your assay medium. - Alternatively, consider using a buffer system with salts that have a lesser impact on PUM stability, if known.
Incorrect storage of PUM stock solutions	Improper storage can lead to degradation before the experiment even begins. - Store PUM stock solutions, typically in DMSO, at -20°C or -80°C. - Avoid repeated freeze-thaw cycles. Aliquot the stock solution into single-use vials.
Use of a less stable analogue	If you are not using a stabilized analogue of PUM, you will observe faster degradation. - For longer-term experiments, consider synthesizing or obtaining a more stable analogue with a modified hydroxamate bond (e.g., tertiary amide replacement).[4][5]

Quantitative Stability Data

The following table summarizes the reported half-life (t½) of Pseudouridimycin under various conditions, highlighting its pH-dependent instability.

Condition	Half-life (t½)	Reference
pH 7.0 PBS	18.9 hours	[5]
pH 10.0 (Na₂CO₃/NaHCO₃) buffer	5.4 hours	[5]
Ultrapure deionized water	192 hours	[5]
Growth Media	~12 hours	[6]

Experimental Protocols

Protocol 1: Assessing the Chemical Stability of PUM by HPLC

This protocol outlines a typical procedure for monitoring the degradation of PUM in an aqueous solution over time using High-Performance Liquid Chromatography (HPLC).

Materials:

• Pseudouridimycin (PUM)

• Dimethyl sulfoxide (B87167) (DMSO)

• Buffer of choice (e.g., Phosphate-Buffered Saline, pH 7.4)

• Acetonitrile (B52724) (ACN)

• Formic Acid

• Ultrapure deionized water

• HPLC system with a C18 column and UV detector

• Thermostatted incubator or water bath

• Autosampler vials

Procedure:

• Stock Solution Preparation: Prepare a stock solution of PUM in DMSO at a concentration of 10 mg/mL.

• Incubation Solution Preparation: Dilute the PUM stock solution into the desired buffer (e.g., PBS, pH 7.4) to a final concentration suitable for HPLC analysis (e.g., 100 µg/mL).

• Incubation: Incubate the solution at a controlled temperature (e.g., 25°C or 37°C).[1]

• Time-Point Sampling: At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 12, 24 hours), withdraw an aliquot of the incubation solution and transfer it to an HPLC vial.[1]

• Sample Quenching (Recommended): To halt further degradation, immediately add an equal volume of cold acetonitrile to the sample or freeze the sample at -20°C or -80°C until analysis.[1]

• HPLC Analysis:

  • Inject the samples onto a C18 column.

  • Use a suitable mobile phase gradient. A common system is:

    • Solvent A: Water with 0.1% Formic Acid

    • Solvent B: Acetonitrile with 0.1% Formic Acid

  • A typical gradient might be a linear increase from 5% to 95% Solvent B over 15-20 minutes.[1]

  • Set the flow rate to a standard value for the column (e.g., 0.5-1.0 mL/min).

  • Monitor the elution profile using a UV detector at a wavelength where PUM has significant absorbance (e.g., 260 nm).[1]

• Data Analysis:

  • Integrate the peak area of the PUM peak at each time point.

  • Plot the natural logarithm of the remaining PUM concentration (or peak area) versus time.

  • For a first-order reaction, the degradation rate constant (k) can be determined from the slope of the line (slope = -k).

  • Calculate the half-life (t½) using the equation: t½ = 0.693 / k.[1]

Protocol 2: Forced Degradation Studies of PUM

Forced degradation studies are essential for understanding the degradation pathways of PUM and for developing stability-indicating analytical methods.[1] These studies involve exposing PUM to more extreme conditions than those expected during storage or use.

Stress Conditions:

• Acidic Hydrolysis: Incubate PUM in 0.1 M HCl at an elevated temperature (e.g., 60°C) for several hours.[1]

• Basic Hydrolysis: Incubate PUM in 0.1 M NaOH at room temperature or a slightly elevated temperature. Degradation is expected to be faster under basic conditions.[1]

• Oxidative Degradation: Treat PUM with a solution of hydrogen peroxide (e.g., 3% H₂O₂) at room temperature.[1]

• Thermal Degradation: Incubate a solid sample or a solution of PUM at a high temperature (e.g., 70-80°C).[1]

• Photostability: Expose a solution of PUM to UV and/or visible light according to ICH Q1B guidelines.[1]

Analysis: Following exposure to the stress conditions, analyze the samples using a stability-indicating HPLC method to separate the degradation products from the parent PUM molecule.

Visualizations

Caption: Primary degradation pathway of Pseudouridimycin (PUM).

Caption: Troubleshooting workflow for PUM instability.

Caption: Workflow for HPLC-based stability assessment of PUM.

References

• 1. benchchem.com [benchchem.com]
• 2. Stabilizing pseudouridimycin: Synthesis, RNA-polymerase inhibitory activity, and antibacterial activity of dipeptide-modified analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stabilizing the Antibacterial Natural Product Pseudouridimycin - ChemistryViews [chemistryviews.org]
• 4. Total synthesis and chemical stability of pseudouridimycin - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. Total synthesis and chemical stability of pseudouridimycin - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside analog inhibitor of bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]

overcoming Pseudouridimycine degradation in experimental buffers

Welcome to the technical support center for Pseudouridimycin (B610317) (PUM). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address frequently asked questions (FAQs) encountered during the use of PUM in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of Pseudouridimycin (PUM) degradation in experimental buffers?

A1: The primary degradation pathway for PUM at physiological pH is intramolecular guanidine-mediated hydroxamate bond scission.[1][2][3][4] This chemical instability can lead to a significant loss of active compound over the course of an experiment, potentially affecting the accuracy and reproducibility of results.[2][5]

Q2: How does pH affect the stability of PUM?

A2: PUM stability is highly pH-dependent. Decomposition is accelerated in neutral (physiological) and basic buffers compared to acidic conditions.[1][4]

Q3: Can components of common buffers like PBS affect PUM stability?

A3: Yes, the presence of salts, such as those found in phosphate-buffered saline (PBS), can accelerate the degradation of PUM.[4]

Q4: What is the reported half-life of PUM in aqueous solutions?

A4: The half-life of PUM in aqueous solutions and most growth media is approximately 12 hours.[5] This relatively short half-life is a critical factor to consider when designing and interpreting experiments.

Q5: Are there more stable alternatives to PUM?

A5: Researchers have been actively developing chemically stabilized analogues of PUM to overcome its inherent instability.[1][3][6][7] These analogues often feature modifications to the dipeptide moiety, such as replacing the labile hydroxamate bond with a more stable secondary or tertiary amide, which have shown improved stability while retaining antibacterial activity.[2][3][8]

Troubleshooting Guide

This section addresses specific issues that may arise during your in vitro experiments with Pseudouridimycin.

Issue 1: Higher than expected Minimum Inhibitory Concentration (MIC) values.

• Possible Cause: PUM degradation during the incubation period.

• Explanation: Due to its 12-hour half-life, prolonged incubation times (e.g., 16-24 hours) in standard MIC assays can lead to a significant decrease in the effective concentration of PUM, resulting in apparently higher MIC values.[5]

• Solution:

  • Prepare fresh PUM stock solutions and dilutions immediately before each experiment.[5]

  • Avoid repeated freeze-thaw cycles of stock solutions.[5]

  • Ensure the incubation time is as short as reliably possible for the organism being tested.[5]

  • Consider using broth-microdilution growth-curve assays with shorter run times for more accurate MIC estimations.[9]

Issue 2: Inconsistent or variable results between experiments.

• Possible Cause 1: Inconsistent PUM stability due to variations in media.

• Explanation: The age and composition of the culture medium can influence PUM activity. For instance, with Staphylococcus and Enterococcus species, the age of Mueller-Hinton II broth has been shown to affect MIC values, possibly due to varying levels of pyrimidine (B1678525) nucleosides that can competitively inhibit PUM uptake.[9]

• Solution 1:

  • Use fresh, high-quality media from a reputable supplier.[5]

  • For work with sensitive organisms, consider testing different batches of media.[5]

  • Document the age and batch of the media for reproducibility.[9]

• Possible Cause 2: Competitive inhibition by UTP in RNA Polymerase (RNAP) inhibition assays.

• Explanation: PUM acts as a competitive inhibitor of UTP for binding to the RNAP active site.[9] High concentrations of UTP in the assay will compete with PUM, leading to reduced apparent inhibition.

• Solution 2:

  • Carefully control and document the concentration of UTP in your reaction buffer.[9]

Quantitative Data Summary

The following table summarizes the reported half-life (t1/2) of Pseudouridimycin under various conditions.

Condition	Half-life (t1/2)	Reference
Aqueous solution / Growth media	~12 hours	[5]

Experimental Protocols

Protocol 1: Assessing the Chemical Stability of PUM in Solution

This protocol outlines a general method for determining the stability of PUM in a specific buffer using High-Performance Liquid Chromatography (HPLC).

Materials:

• Pseudouridimycin (PUM)

• Desired experimental buffer (e.g., PBS, pH 7.4)

• Suitable solvent for stock solution (e.g., DMSO or water)

• HPLC system with a suitable column (e.g., C18)

• Thermostatted autosampler or incubator

Procedure:

• Stock Solution Preparation: Prepare a concentrated stock solution of PUM in a suitable solvent (e.g., 10 mg/mL in DMSO).[4]

• Incubation Solution Preparation: Dilute the PUM stock solution into the desired buffer to a final concentration suitable for HPLC analysis (e.g., 100 µg/mL).[4]

• Incubation: Incubate the solution at a controlled temperature (e.g., 25°C or 37°C).[4]

• Time-Point Sampling: At specified time intervals (e.g., 0, 1, 2, 4, 8, 12, 24 hours), withdraw an aliquot of the incubation solution.[4]

• Sample Analysis: Immediately analyze the samples by HPLC to determine the concentration of remaining PUM.

• Data Analysis: Plot the concentration of PUM versus time and calculate the half-life (t1/2) of the compound under the tested conditions.

Protocol 2: Minimum Inhibitory Concentration (MIC) Assay

This protocol provides a general guideline for determining the MIC of PUM against a bacterial strain.

Materials:

• 96-well microtiter plates

• Bacterial strain of interest

• Appropriate bacterial growth medium (e.g., Mueller-Hinton Broth)

• PUM stock solution

• Sterile diluent

Procedure:

• Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland standard, approximately 1-2 x 10⁸ CFU/mL).[9]

• PUM Dilutions: Perform serial two-fold dilutions of the PUM stock solution in the growth medium within the 96-well plate to achieve the desired concentration range.[9]

• Inoculation: Add the diluted bacterial inoculum to each well containing the PUM dilutions. Include a growth control (bacteria without PUM) and a sterility control (medium only).[9]

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 16-20 hours).[10]

• MIC Determination: The MIC is the lowest concentration of PUM at which no visible bacterial growth is observed.[10]

Visualizations

Caption: Primary degradation pathway of Pseudouridimycin at physiological pH.

Caption: Troubleshooting workflow for unexpected MIC results with PUM.

References

• 1. Stabilizing pseudouridimycin: Synthesis, RNA-polymerase inhibitory activity, and antibacterial activity of dipeptide-modified analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Total synthesis and chemical stability of pseudouridimycin - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Stabilizing the Antibacterial Natural Product Pseudouridimycin - ChemistryViews [chemistryviews.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Stabilizing Pseudouridimycin: Synthesis, RNA Polymerase Inhibitory Activity, and Antibacterial Activity of Dipeptide-Modified Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Pseudouridimycin (PUM) Bioassays

Welcome to the technical support center for Pseudouridimycin (PUM) bioassays. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing experimental conditions and troubleshooting common issues encountered during in vitro studies with this novel antibiotic.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Pseudouridimycin (PUM)?

Pseudouridimycin is a nucleoside analog inhibitor of bacterial RNA polymerase (RNAP).[1][2][3] It specifically targets the β' subunit of the enzyme and acts as a competitive inhibitor of uridine (B1682114) triphosphate (UTP) at the nucleotide triphosphate (NTP) addition site.[2][4] By binding to this site, PUM effectively blocks the incorporation of UTP into the growing RNA chain, thereby halting transcription.[3][5]

Q2: What is the recommended solvent and storage condition for PUM?

For in vitro bioassays, PUM can be dissolved in sterile, high-purity water to create a stock solution, typically at a concentration of 1 mg/mL.[6][7][8] Due to its limited stability in aqueous solutions, it is highly recommended to prepare fresh solutions for each experiment and avoid repeated freeze-thaw cycles of the stock solution.[4][6] Aliquots of the stock solution can be stored at -20°C or below for future use.[6]

Q3: What is a typical IC50 value for PUM in an in vitro transcription assay?

The half-maximal inhibitory concentration (IC50) for PUM in an in vitro transcription assay with bacterial RNA polymerase is approximately 0.1 µM.[1][4][7][8]

Q4: What is a typical MIC range for PUM against susceptible bacteria?

The Minimum Inhibitory Concentration (MIC) for PUM against susceptible bacterial strains, such as Streptococcus species, is generally in the range of 4 to 6 µg/mL.[1][4][7][8]

Troubleshooting Guides

This section addresses specific issues that may arise during PUM bioassays.

Issue 1: Higher than Expected MIC Values

Possible Cause 1: Degradation of PUM

• Explanation: PUM has a reported half-life of approximately 12 hours in most growth media.[3] Improper storage or using old solutions can lead to significant degradation of the compound, resulting in reduced activity and consequently higher MIC values.

• Solution: Always prepare fresh dilutions of PUM from a properly stored stock solution immediately before each experiment. Avoid using stock solutions that have undergone multiple freeze-thaw cycles.

Possible Cause 2: Variability in Media Composition

• Explanation: The composition of the culture medium can affect the apparent activity of PUM. For instance, fresh Mueller-Hinton II broth may contain higher levels of pyrimidine (B1678525) nucleosides or nucleotides that can competitively interfere with PUM uptake or activity, particularly for organisms like Staphylococcus and Enterococcus species.[3][4]

• Solution: For consistent results with susceptible organisms, consider using aged Mueller-Hinton II broth.[4] It is also crucial to document the brand, batch, and preparation date of the media to ensure reproducibility.

Possible Cause 3: Inconsistent Inoculum Preparation

• Explanation: The density of the bacterial inoculum is a critical parameter in MIC assays. An inoculum that is too dense will require a higher concentration of the antibiotic to inhibit growth, leading to inflated MIC values.

• Solution: Ensure that the bacterial inoculum is standardized to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[4][6] The final inoculum density in the assay wells should be approximately 5 x 10⁵ CFU/mL.[6]

Issue 2: Inconsistent Results in RNA Polymerase (RNAP) Inhibition Assays

Possible Cause 1: Suboptimal Buffer Conditions

• Explanation: The activity of RNA polymerase is highly dependent on the composition of the reaction buffer, including pH, and the concentration of divalent cations like Mg²⁺.[5][] Suboptimal conditions can lead to reduced enzyme activity and inconsistent inhibition data.

• Solution: Optimize the transcription buffer components. A good starting point is a buffer containing 40-50 mM Tris-HCl or HEPES-KOH at a pH of 7.5-8.0, 100-150 mM KCl or NaCl, and a carefully titrated concentration of MgCl₂ (typically in the range of 5-10 mM). The optimal Mg²⁺ concentration is often stoichiometric with the total NTP concentration.

Possible Cause 2: High UTP Concentration

• Explanation: PUM is a competitive inhibitor of UTP.[3][4] If the concentration of UTP in the assay is too high, it will outcompete PUM for binding to the RNAP active site, leading to an underestimation of PUM's inhibitory potency (higher IC₅₀ value).

• Solution: To accurately determine the IC₅₀ of PUM, use a subsaturating concentration of UTP in the reaction mixture. This will make the assay more sensitive to competitive inhibition. It is advisable to perform initial experiments to determine the Kₘ of UTP for the specific RNAP being used and then use a UTP concentration at or below the Kₘ.

Possible Cause 3: RNase Contamination

• Explanation: Contamination with RNases can degrade the RNA transcripts produced in the assay, leading to a loss of signal and inaccurate quantification of RNAP activity.

• Solution: Maintain a sterile and RNase-free work environment. Use RNase-free water, pipette tips, and tubes. The inclusion of an RNase inhibitor in the transcription buffer is highly recommended.

Data Presentation

Table 1: Recommended Buffer Conditions for In Vitro Transcription Assays

Component	Recommended Concentration Range	Notes
Buffering Agent	40-50 mM	Tris-HCl or HEPES-KOH are commonly used.
pH	7.5 - 8.2	RNAP activity is generally optimal in this range.[10][11]
MgCl₂	5 - 15 mM	Critical for RNAP activity.[12][13][14][15] The optimal concentration is often slightly higher than the total NTP concentration.
KCl or NaCl	50 - 150 mM	Salt concentration can influence transcription efficiency.
Dithiothreitol (DTT)	1 - 10 mM	A reducing agent to maintain enzyme integrity.
NTPs (ATP, CTP, GTP)	0.5 - 1 mM
UTP	≤ Kₘ value	To enhance sensitivity to the competitive inhibitor PUM.
RNase Inhibitor	Manufacturer's recommendation	To prevent RNA degradation.
Bovine Serum Albumin (BSA)	0.1 mg/mL	To stabilize the enzyme.

Table 2: Troubleshooting Summary for PUM Bioassays

Issue	Possible Cause	Recommended Solution
High MIC Values	PUM Degradation	Prepare fresh PUM solutions for each experiment.
Media Composition	Use aged Mueller-Hinton II broth for susceptible strains.
Inoculum Density	Standardize inoculum to 0.5 McFarland and dilute to final concentration.
Inconsistent RNAP Assay Results	Suboptimal Buffer	Optimize buffer pH (7.5-8.2) and MgCl₂ concentration (5-15 mM).
High UTP Concentration	Use a UTP concentration at or below its Kₘ.
RNase Contamination	Use RNase-free reagents and add an RNase inhibitor.

Experimental Protocols

Protocol 1: In Vitro Transcription Assay to Determine the IC₅₀ of PUM

This protocol is designed to measure the inhibitory effect of PUM on bacterial RNA polymerase in a cell-free system.

Materials:

• Purified bacterial RNA polymerase (holoenzyme)

• Linear DNA template with a known promoter (e.g., T7 promoter)

• Ribonucleoside triphosphates (NTPs): ATP, CTP, GTP, and UTP

• Radiolabeled UTP (e.g., [α-³²P]UTP)

• Pseudouridimycin (PUM) stock solution

• 10x Transcription Buffer (e.g., 400 mM Tris-HCl pH 8.0, 1 M KCl, 100 mM MgCl₂, 10 mM DTT)

• RNase Inhibitor

• Stop Solution (e.g., formamide (B127407) with EDTA and loading dyes)

• Denaturing polyacrylamide gel

• Phosphorimager

Procedure:

• Prepare PUM Dilutions: Serially dilute the PUM stock solution in RNase-free water to create a range of concentrations to be tested (e.g., from 10 µM to 0.01 nM).

• Set up Transcription Reactions: In separate microcentrifuge tubes on ice, combine the following components:

  • 10x Transcription Buffer

  • Linear DNA template (e.g., 100 ng)

  • ATP, CTP, GTP (to a final concentration of 0.5 mM each)

  • UTP (to a final concentration at or below its Kₘ)

  • [α-³²P]UTP

  • RNase Inhibitor

  • PUM dilution or vehicle control (water)

  • RNase-free water to the final volume

• Initiate Transcription: Add the purified bacterial RNAP to each tube to start the reaction.

• Incubate: Incubate the reactions at 37°C for a defined period (e.g., 30 minutes).

• Stop the Reaction: Add the stop solution to each tube to terminate transcription.

• Analyze Transcripts: Denature the samples by heating at 95°C for 5 minutes, then separate the RNA transcripts by size on a denaturing polyacrylamide gel.

• Quantify Results: Dry the gel and expose it to a phosphorimager screen. Quantify the intensity of the bands corresponding to the full-length RNA transcript.

• Calculate IC₅₀: Plot the percentage of inhibition (relative to the no-PUM control) against the logarithm of the PUM concentration. Fit the data to a dose-response curve to determine the IC₅₀ value.

Visualizations

Caption: Mechanism of PUM as a competitive inhibitor of UTP.

Caption: Troubleshooting workflow for PUM bioassays.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. Protocol Name: Protocols: Protocols: Pikaard Lab: Indiana University [pikaard.lab.indiana.edu]
• 4. benchchem.com [benchchem.com]
• 5. Overview of In Vitro Transcription | Thermo Fisher Scientific - UK [thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. Pseudouridimycin—A Potent Nucleoside Inhibitor of the RNA Polymerase Beta Prime Subunit of Streptococcus pyogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. An in-silico glimpse into the pH dependent structural changes of T7 RNA polymerase: a protein with simplicity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. quora.com [quora.com]
• 13. What Is the Role of MgCl2 in PCR Amplification Reactions? [excedr.com]
• 14. Reddit - The heart of the internet [reddit.com]
• 15. quora.com [quora.com]

troubleshooting inconsistent results in Pseudouridimycine experiments

Welcome to the technical support center for Pseudouridimycine (PUM) experiments. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting inconsistent results and to offer detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is Pseudouridimycine (PUM) and what is its mechanism of action?

Pseudouridimycine (PUM) is a novel nucleoside-analog antibiotic that targets and inhibits bacterial RNA polymerase (RNAP), a crucial enzyme for bacterial survival.[1][2] Its mechanism of action is distinct from other RNAP inhibitors like rifamycins. PUM acts as a competitive inhibitor of Uridine Triphosphate (UTP) at the nucleotide addition site of the RNAP active center.[2][3][4] By binding to this site, it directly blocks the incorporation of UTP during RNA synthesis, thereby halting transcription.[2][4] This specific binding site is highly conserved among bacterial RNAPs but differs from that of human RNAPs, contributing to its selective antibacterial activity.[5][6]

Q2: What is the reported antibacterial spectrum and potency of PUM?

PUM has demonstrated potent activity against a broad range of Gram-positive and some Gram-negative bacteria, including multidrug-resistant strains.[1][2] Its potency is typically measured by the Minimum Inhibitory Concentration (MIC) and the half-maximal inhibitory concentration (IC50) against bacterial RNAP.

Q3: Why am I observing inconsistent Minimum Inhibitory Concentration (MIC) results for PUM?

Inconsistent MIC results are a frequently encountered issue in PUM experiments and can arise from several factors:

• Compound Instability: PUM is known to be unstable in most aqueous solutions and growth media, with a reported half-life of approximately 12 hours.[2][7] This degradation can lead to a decreased effective concentration of the active compound over a standard 16-24 hour MIC assay, potentially resulting in higher or more variable MIC values.[7]

• Media Composition: The composition of the culture medium can significantly impact PUM's activity. For instance, when testing against Staphylococcus and Enterococcus species, the age of the Mueller-Hinton II broth has been shown to affect MIC values.[2][3] It is speculated that fresh media may contain higher levels of pyrimidine (B1678525) nucleosides that can competitively interfere with PUM uptake or activity.[2][3]

• Experimental Technique: Minor variations in experimental procedures can introduce variability. This includes inaccuracies in serial dilutions, improper inoculum preparation and standardization, and inconsistent incubation conditions (time, temperature, and aeration).[3][7]

Q4: My observed MIC values are consistently higher than those reported in the literature. What should I investigate?

If you are consistently observing higher than expected MIC values, consider the following:

• PUM Integrity: The primary suspect is the degradation of your PUM stock. Always prepare fresh stock solutions and dilutions immediately before each experiment and avoid repeated freeze-thaw cycles.[7]

• Inoculum Standardization: Ensure your bacterial inoculum is prepared consistently and standardized to a 0.5 McFarland standard as per established protocols (e.g., CLSI guidelines).[3][7]

• Media Quality and Age: Use high-quality media from a reputable source. If working with Staphylococcus or Enterococcus, consider using aged Mueller-Hinton II broth for more consistent results.[2][3]

• Incubation Time: Given PUM's 12-hour half-life, extended incubation times (beyond 16-20 hours) can lead to significant compound degradation and artificially high MICs.[7]

• Protocol Adherence: Meticulously review your experimental protocol for any deviations from standard MIC testing procedures.[3]

Q5: Does PUM show cross-resistance with other RNAP inhibitors?

Current data strongly indicates that PUM does not exhibit cross-resistance with major classes of RNAP inhibitors, such as rifampicin (B610482) and fidaxomicin.[1][2] This is because PUM binds to a unique site on the RNAP that does not overlap with the binding sites of these other inhibitors.[2][8]

Troubleshooting Guides

Issue 1: Low or No PUM Activity in MIC Assay

Possible Cause	Explanation	Solution
PUM Degradation	PUM is unstable in aqueous solutions and growth media, with a half-life of about 12 hours.[2][7]	Prepare fresh PUM stock solutions for each experiment. Avoid repeated freeze-thaw cycles of stock solutions. Minimize the incubation time of the assay as much as possible while still allowing for bacterial growth.
Media Composition	For certain bacteria like Staphylococcus and Enterococcus spp., fresh Mueller-Hinton II broth can interfere with PUM activity, possibly due to the presence of competing pyrimidine nucleosides.[2][3]	For these specific bacteria, use aged Mueller-Hinton II broth. Document the age and batch of the media to ensure reproducibility.[3]
Inappropriate Assay Conditions	Deviations from standardized MIC testing protocols, such as incorrect inoculum density or incubation conditions, can lead to inaccurate results.[3]	Strictly adhere to established MIC testing standards (e.g., CLSI guidelines). Verify inoculum density, and ensure proper aeration and temperature during incubation.[3]

Issue 2: High Background or Inconsistent Results in RNAP Inhibition Assays

Possible Cause	Explanation	Solution
Non-specific Inhibition	At very high concentrations, PUM might exhibit off-target effects.[3]	To confirm the specificity of inhibition, perform control experiments using a structurally unrelated single-subunit RNAP, such as that from bacteriophage SP6. PUM should not inhibit SP6 RNAP.[2][3] Titrate the PUM concentration to find the optimal range for specific inhibition.
Competitive Inhibition by UTP	PUM is a competitive inhibitor of UTP.[2][3] High concentrations of UTP in the assay will compete with PUM for binding to the RNAP active site, reducing the observed inhibition.	Carefully control and document the UTP concentration in your reaction mixture. Consider performing assays at subsaturating UTP concentrations to enhance the inhibitory effect of PUM.[2]
Enzyme Quality	The purity and activity of the bacterial RNA polymerase can affect the consistency of results.	Use a highly purified and active preparation of RNAP. Perform quality control checks on the enzyme before use.

Quantitative Data Summary

Parameter	Organism/System	Value	Reference
IC50 (RNAP Inhibition)	Bacterial RNAP (in vitro)	~0.1 µM	[2][5][6]
MIC	Streptococcus spp. (drug-sensitive and resistant)	4 - 6 µg/mL	[2][5][6]
MIC	Staphylococcus and Enterococcus spp. (in aged Mueller-Hinton II broth)	4 - 16 µg/mL	[2]
MIC	Moraxella catarrhalis	~2 µg/mL	[2]
MIC	Macrolide-resistant S. pyogenes	0.1 - 1 µg/mL	[4][5]
Spontaneous Resistance Frequency	Compared to Rifampicin	Approximately 10-fold lower	[1][2]
In vivo Efficacy (ED50)	Mouse S. pyogenes peritonitis model (intravenous)	~9 mg/kg	[2]
In vivo Efficacy (ED50)	Mouse S. pyogenes peritonitis model (subcutaneous)	~30 mg/kg	[2]

Experimental Protocols

Protocol 1: Broth Microdilution MIC Assay

This protocol outlines a general method for determining the Minimum Inhibitory Concentration (MIC) of PUM against a bacterial strain.

• Inoculum Preparation:

  • From a fresh culture plate, select a few colonies and suspend them in a suitable broth (e.g., Mueller-Hinton Broth).

  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[3]

  • Dilute this suspension to achieve a final standardized inoculum density of 5 x 10⁵ CFU/mL in the assay wells.[9]

• PUM Dilution Series:

  • Perform serial two-fold dilutions of a freshly prepared PUM stock solution in the appropriate growth medium within a 96-well microtiter plate to achieve the desired concentration range.[3]

• Inoculation and Incubation:

  • Add the standardized bacterial inoculum to each well containing the PUM dilutions.

  • Include a growth control well (bacteria without PUM) and a sterility control well (medium only).[3][9]

  • Incubate the plate at 37°C for 16-20 hours.[9]

• MIC Determination:

  • The MIC is the lowest concentration of PUM that results in the complete inhibition of visible bacterial growth.[1]

Protocol 2: In Vitro RNAP Inhibition Assay (IC50 Determination)

This protocol describes a general workflow for assessing the inhibitory effect of PUM on bacterial RNAP.

• Reaction Mixture Preparation:

  • Prepare a reaction buffer containing all necessary components for transcription, including a DNA template with a suitable promoter, ribonucleoside triphosphates (ATP, GTP, CTP, and a controlled, often low, concentration of UTP), and a divalent metal cation like Mg²⁺.[3]

  • Incorporate a radiolabeled or fluorescently labeled nucleotide (e.g., [α-³²P]UTP) to enable detection of the RNA product.[3]

• Inhibition Assay:

  • Pre-incubate the bacterial RNA polymerase enzyme with varying concentrations of freshly diluted PUM in the reaction buffer.[3]

  • Initiate the transcription reaction by adding the DNA template and NTPs.[3]

  • Allow the reaction to proceed for a specific time at the optimal temperature.[3]

• Product Detection and Analysis:

  • Stop the reaction (e.g., by adding EDTA).[3]

  • Separate the resulting RNA transcripts using gel electrophoresis.[3]

  • Quantify the amount of labeled RNA product using autoradiography or fluorescence imaging.[3]

  • Calculate the percent inhibition at each PUM concentration and determine the IC50 value.[3]

Visualizations

Caption: Competitive inhibition of bacterial RNA polymerase by Pseudouridimycin.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) assay.

Caption: Troubleshooting workflow for inconsistent PUM MIC results.

References

• 1. benchchem.com [benchchem.com]
• 2. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside analog inhibitor of bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Pseudouridimycin—A Potent Nucleoside Inhibitor of the RNA Polymerase Beta Prime Subunit of Streptococcus pyogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 8. Stabilizing pseudouridimycin: Synthesis, RNA-polymerase inhibitory activity, and antibacterial activity of dipeptide-modified analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Development of Chemically Stabilized Pseudouridimycin (PUM) Analogues

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the development of chemically stabilized Pseudouridimycin (PUM) analogues.

Frequently Asked Questions (FAQs)

Q1: What is Pseudouridimycin (PUM) and what is its mechanism of action?

Pseudouridimycin (PUM) is a naturally occurring C-nucleoside dipeptide antibiotic that exhibits potent antibacterial activity against a broad spectrum of bacteria, including drug-resistant strains.[1][2][3] It functions as a nucleoside-analogue inhibitor of bacterial RNA polymerase (RNAP), the enzyme responsible for RNA synthesis in bacteria.[4] PUM mimics the nucleoside triphosphate (NTP) building blocks of RNA and binds to the NTP addition site on bacterial RNAP, thereby preventing the incorporation of NTPs and halting transcription.[4][5][6][7] A key feature of PUM is its selectivity for bacterial RNAP over human RNAP polymerases, which is attributed to a side-chain that interacts with a region present in the bacterial enzyme but not in its human counterparts.[4][5][6]

Q2: What is the primary challenge in the development of PUM as a therapeutic agent?

The main obstacle in the clinical development of PUM is its chemical instability.[2][8] PUM is known to undergo relatively rapid degradation in aqueous solutions, particularly at physiological pH.[1][2] This instability can limit its efficacy in both laboratory experiments and potential clinical applications.[1]

Q3: What is the main degradation pathway of PUM?

The primary mechanism of PUM degradation at physiological pH is through an intramolecular reaction involving guanidine-mediated hydroxamate bond scission.[1][2] This leads to the cleavage of the dipeptide chain, rendering the molecule inactive.[1]

Q4: What are the main strategies for developing chemically stabilized PUM analogues?

Researchers have pursued several strategies to enhance the chemical stability of PUM.[2][8] These approaches primarily focus on modifying the chemically labile moieties of the molecule:[2][8]

• Modification of the Hydroxamate Moiety: Replacing the unstable hydroxamate bond with more stable isosteres, such as amides or O-methyl hydroxamates, has been shown to reduce the susceptibility of the C-N bond to cleavage.[8]

• Modification of the Guanidine (B92328) Tail: Altering the guanidine group to reduce its nucleophilicity can mitigate its role in mediating the cleavage of the hydroxamate bond.[2]

• Conformational Constraint: Introducing cyclic structures within the dipeptide moiety can conformationally restrict the molecule, thereby disfavoring the geometry required for the intramolecular degradation reaction.[2]

Q5: Do stabilized PUM analogues retain antibacterial activity?

Yes, several studies have demonstrated that chemically stabilized PUM analogues can retain significant antibacterial activity.[8] Specifically, analogues where the central hydroxamate is replaced with an amide or hydrazide have shown promising antibacterial profiles, despite sometimes exhibiting reduced direct RNAP inhibitory activity in vitro.[8][9] This suggests that improved stability can compensate for a slight decrease in target affinity, leading to effective antibacterial action.

Troubleshooting Guides

Problem 1: Low yield or incomplete reaction during the synthesis of PUM analogues.

• Possible Cause: Incomplete activation of the carboxylic acid component for amide bond formation.

• Solution:

  • Ensure all reagents, especially coupling agents (e.g., HATU, HBTU) and bases (e.g., DIPEA), are fresh and anhydrous.

  • Optimize the reaction temperature and time. Some coupling reactions may require cooling to 0°C to minimize side reactions, followed by warming to room temperature.

  • Consider using a different coupling reagent or solvent system.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to determine the optimal reaction time.

• Possible Cause: Degradation of the starting materials or product.

• Solution:

  • If working with PUM or analogues containing the hydroxamate linkage, maintain acidic conditions when possible and avoid prolonged exposure to basic or neutral pH in aqueous solutions.

  • Use purified, anhydrous solvents to prevent hydrolysis of activated intermediates.

  • Protect sensitive functional groups (e.g., amines, carboxylic acids) with appropriate protecting groups that are stable to the reaction conditions and can be removed without degrading the final compound.

Problem 2: Poor solubility of PUM analogues in aqueous buffers for biological assays.

• Possible Cause: The chemical modifications introduced to enhance stability may have increased the hydrophobicity of the molecule.

• Solution:

  • Prepare a high-concentration stock solution in an organic solvent such as dimethyl sulfoxide (B87167) (DMSO) or ethanol.

  • For the final assay, dilute the stock solution into the aqueous buffer. Ensure the final concentration of the organic solvent is low (typically <1%) to avoid affecting the biological system.

  • If solubility issues persist, consider the use of co-solvents or solubility-enhancing excipients, ensuring they do not interfere with the assay.

  • Sonication or gentle warming may aid in dissolving the compound.

Problem 3: Inconsistent or non-reproducible results in antibacterial activity assays (e.g., MIC determination).

• Possible Cause: Degradation of the PUM analogue in the assay medium.[10]

• Solution:

  • Assess the stability of your compound in the specific growth medium used for the assay over the duration of the experiment. This can be done by incubating the compound in the medium, taking samples at different time points, and analyzing them by HPLC.

  • If degradation is significant, consider using a shorter incubation time for the assay if feasible.

  • Prepare fresh solutions of the compound immediately before each experiment.

  • Ensure consistent pH and salt concentrations in the assay medium, as these factors can influence the stability of PUM analogues.[1]

• Possible Cause: Variability in the bacterial inoculum.

• Solution:

  • Standardize the preparation of the bacterial inoculum to ensure a consistent cell density in each experiment.

  • Use a fresh bacterial culture in the logarithmic growth phase for inoculation.

  • Perform quality control checks on the bacterial strain to ensure its identity and susceptibility profile have not changed.

Data Presentation

Table 1: In Vitro RNAP Inhibitory Activity and Antibacterial Activity of PUM and Selected Analogues

Compound	Modification	IC50 (µM) for RNAP Inhibition	MIC (µg/mL) against S. pyogenes
Pseudouridimycin (PUM)	Natural Product	~0.1	4 - 6
Analogue 1	Hydroxamate to Amide	Reduced activity	Retained activity
Analogue 2	Hydroxamate to O-methyl hydroxamate	Reduced activity	Retained activity
Analogue 3	Guanidine to less nucleophilic moiety	Variable	Variable

Note: This table is a generalized representation based on published findings. Actual values can vary based on the specific analogue and experimental conditions.[5][6][8][11]

Table 2: Chemical Stability of PUM under Various Conditions

Condition	Half-life (t1/2)
Aqueous Buffer (pH 7.4)	~12 hours
Acidic Conditions	Increased stability
Basic Conditions	Accelerated decomposition
Presence of Salts (e.g., PBS)	Accelerated decomposition

Source: Data compiled from stability studies on Pseudouridimycin.[1][10]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

• Preparation of Bacterial Inoculum:

  • From a fresh agar (B569324) plate, inoculate a single colony of the test bacterium (e.g., Streptococcus pyogenes) into a suitable broth medium (e.g., Mueller-Hinton Broth).

  • Incubate the culture at 37°C with shaking until it reaches the logarithmic growth phase (e.g., an optical density at 600 nm of 0.4-0.6).

  • Dilute the bacterial culture in fresh broth to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Preparation of Compound Dilutions:

  • Prepare a stock solution of the PUM analogue in DMSO (e.g., 1 mg/mL).

  • Perform a serial two-fold dilution of the stock solution in a 96-well microtiter plate using the broth medium to obtain a range of desired concentrations.

• Inoculation and Incubation:

  • Add the standardized bacterial inoculum to each well of the microtiter plate containing the compound dilutions.

  • Include a positive control (bacteria in broth without compound) and a negative control (broth only) on each plate.

  • Incubate the plates at 37°C for 18-24 hours.

• Determination of MIC:

  • The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the bacteria. This can be assessed by visual inspection or by measuring the optical density at 600 nm.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Method for Stability Assessment

• Sample Preparation:

  • Prepare a stock solution of the PUM analogue in a suitable solvent (e.g., DMSO or water) at a known concentration (e.g., 1 mg/mL).[1]

  • Dilute the stock solution into the desired test buffer (e.g., phosphate-buffered saline, pH 7.4) to a final concentration suitable for HPLC analysis (e.g., 100 µg/mL).[1]

• Incubation:

  • Incubate the solution at a controlled temperature (e.g., 25°C or 37°C).[1]

  • At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 12, 24 hours), withdraw an aliquot of the solution.[1]

  • Immediately quench any further degradation by adding an equal volume of a quenching solution (e.g., acetonitrile (B52724) with 0.1% formic acid) or by freezing at -80°C until analysis.

• HPLC Analysis:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

  • Flow Rate: 1 mL/min.

  • Detection: UV detector at a wavelength where the compound has maximum absorbance.

  • Inject the samples from each time point onto the HPLC system.

• Data Analysis:

  • Integrate the peak area of the parent PUM analogue at each time point.

  • Plot the natural logarithm of the remaining concentration (or peak area) versus time.

  • For a first-order degradation reaction, the data should fit a linear regression. The degradation rate constant (k) is the negative of the slope.

  • Calculate the half-life (t1/2) using the equation: t1/2 = 0.693 / k.[1]

Mandatory Visualizations

Caption: Mechanism of action of Pseudouridimycin (PUM) as a competitive inhibitor of bacterial RNA polymerase.

Caption: Workflow for the development of chemically stabilized Pseudouridimycin (PUM) analogues.

References

• 1. benchchem.com [benchchem.com]
• 2. Stabilizing the Antibacterial Natural Product Pseudouridimycin - ChemistryViews [chemistryviews.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Researchers discover new antibiotic effective against drug-resistant bacteria | EurekAlert! [eurekalert.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Pseudouridimycin—A Potent Nucleoside Inhibitor of the RNA Polymerase Beta Prime Subunit of Streptococcus pyogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Stabilizing pseudouridimycin: Synthesis, RNA-polymerase inhibitory activity, and antibacterial activity of dipeptide-modified analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Stabilizing Pseudouridimycin: Synthesis, RNA Polymerase Inhibitory Activity, and Antibacterial Activity of Dipeptide-Modified Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside analog inhibitor of bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]

Technical Support Center: Addressing the Low Rate of Spontaneous Resistance to Pseudouridimycin (PUM)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address potential issues encountered during experiments investigating the low rate of spontaneous resistance to Pseudouridimycin (PUM).

Frequently Asked Questions (FAQs)

Q1: What is Pseudouridimycin (PUM) and what is its mechanism of action?

Pseudouridimycin is a C-nucleoside analogue antibiotic that is effective against a broad spectrum of both Gram-positive and Gram-negative bacteria.[1][2] It functions by selectively inhibiting bacterial RNA polymerase (RNAP), the essential enzyme responsible for RNA synthesis in bacteria.[3] PUM acts as a nucleoside-analog inhibitor, mimicking a nucleoside-triphosphate (NTP), which is a building block for RNA synthesis.[3] It binds to the NTP binding site on bacterial RNAP, preventing NTPs from binding and thereby halting RNA synthesis.[3]

Q2: Why is the spontaneous resistance rate to PUM so low?

The low rate of spontaneous resistance to PUM is a key characteristic and is attributed to its unique mechanism of action. PUM binds to a highly conserved and functionally critical region of the bacterial RNAP active center, specifically the NTP addition site ("i+1" site).[4][5] Mutations in this site that would prevent PUM from binding are often lethal to the bacteria because they would also severely impair the normal function of the RNAP enzyme, which is essential for cell viability.[5][6] Furthermore, PUM possesses a side-chain that interacts with an adjacent site present in bacterial RNAP but not in human RNAPs, contributing to its selectivity and potent inhibitory activity.[3][7] The number of potential mutations that can confer resistance to PUM without significantly compromising RNAP function is approximately one-tenth of that for other RNAP inhibitors like rifampin.[3][5]

Q3: What are the known genetic basis of resistance to PUM?

Spontaneous mutations conferring resistance to PUM have been identified in the genes encoding the β (rpoB) and β' (rpoC) subunits of bacterial RNA polymerase.[4][5] These mutations are typically single nucleotide substitutions that result in amino acid changes in the PUM binding site. In Gram-positive bacteria like Streptococcus pyogenes, resistance-conferring substitutions have been found at four specific sites in the β and β' subunits.[4]

Q4: Is there cross-resistance between PUM and other RNAP inhibitors like rifampin?

No, PUM does not exhibit cross-resistance with rifampin.[3][4] This is because PUM and rifampin bind to different and non-overlapping sites on the bacterial RNAP.[4] This lack of cross-resistance makes PUM a promising candidate for treating infections caused by rifampin-resistant bacteria.

Troubleshooting Guides

Issue 1: Higher than expected Minimum Inhibitory Concentration (MIC) values for PUM.

• Possible Cause 1: PUM degradation. PUM can be unstable in aqueous solutions, which can lead to a decrease in its effective concentration over the incubation period of an MIC assay.

  • Troubleshooting Step: Prepare fresh PUM solutions for each experiment. If storing solutions, aliquot and freeze at -20°C or below and avoid repeated freeze-thaw cycles. Consider performing a time-kill assay to assess the stability of PUM under your specific experimental conditions.

• Possible Cause 2: Incorrect inoculum density. An inoculum that is too dense can lead to artificially high MIC values.

  • Troubleshooting Step: Ensure the bacterial inoculum is standardized to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[1]

• Possible Cause 3: Inappropriate growth medium. The composition of the growth medium can affect the activity of some antibiotics.

  • Troubleshooting Step: Use cation-adjusted Mueller-Hinton Broth (CAMHB) as recommended for standardized antimicrobial susceptibility testing.

Issue 2: No resistant colonies observed in a spontaneous resistance frequency experiment.

• Possible Cause 1: Insufficient number of cells plated. The spontaneous mutation frequency for PUM is very low. Plating an inadequate number of cells will likely result in not observing any resistant mutants.

  • Troubleshooting Step: Plate a high density of bacterial cells (e.g., >10¹⁰ CFU) onto agar (B569324) plates containing PUM at a concentration of 4-8 times the MIC.[4]

• Possible Cause 2: PUM concentration on plates is too high. Using a PUM concentration that is excessively high may inhibit the growth of even low-level resistant mutants.

  • Troubleshooting Step: Determine the MIC of PUM for the parental strain accurately and use a concentration of 4-8 times the MIC for selecting resistant mutants.[4]

• Possible Cause 3: Inactivation of PUM in the agar. PUM instability could also be a factor in solid media.

  • Troubleshooting Step: Prepare agar plates with PUM fresh on the day of the experiment.

Issue 3: Contamination in bacterial cultures.

• Possible Cause: Non-sterile technique during experimental procedures.

  • Troubleshooting Step: Strictly adhere to aseptic techniques. Work in a laminar flow hood, use sterile pipette tips, and properly sterilize all equipment and media.

Data Presentation

Table 1: PUM Activity and Resistance Parameters

Parameter	Value	Reference Organism(s)
IC₅₀ (in vitro RNAP inhibition)	~0.1 µM	Bacterial RNAP
MIC Range	4 - 16 µg/mL	Streptococcus spp., Staphylococcus spp., Enterococcus spp.
Spontaneous Resistance Frequency	~10⁻⁹ - 10⁻¹⁰	Various bacteria
Resistance-conferring Mutations	rpoB, rpoC	S. pyogenes, E. coli

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) of PUM by Broth Microdilution

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.

• Preparation of PUM Stock Solution:

  • Dissolve PUM powder in sterile deionized water to create a stock solution of 1 mg/mL.

  • Filter-sterilize the stock solution using a 0.22 µm syringe filter.

  • Store aliquots at -20°C or below. Avoid repeated freeze-thaw cycles.

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[1]

  • Within 15 minutes, dilute the standardized suspension in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Preparation of Microtiter Plate:

  • Dispense 50 µL of CAMHB into all wells of a 96-well microtiter plate.

  • Add 50 µL of the PUM stock solution (or a working solution) to the first well of each row to be tested.

  • Perform a two-fold serial dilution by transferring 50 µL from the first well to the second, and so on, down the row. Discard the final 50 µL from the last well.

  • The final volume in each well should be 50 µL.

• Inoculation and Incubation:

  • Add 50 µL of the diluted bacterial suspension to each well, except for the sterility control well (which should only contain CAMHB).

  • The final volume in the test wells will be 100 µL.

  • Include a growth control well (bacteria in CAMHB without PUM) and a sterility control well (CAMHB only).

  • Incubate the plate at 35-37°C for 16-20 hours in ambient air.

• Interpretation of Results:

  • The MIC is the lowest concentration of PUM that completely inhibits visible growth of the organism as detected by the unaided eye.

Protocol 2: Determination of Spontaneous Resistance Frequency

• Culture Preparation:

  • Inoculate a single colony of the test bacterium into a suitable broth medium and grow overnight at 37°C with shaking.

  • Determine the viable cell count (CFU/mL) of the overnight culture by plating serial dilutions on antibiotic-free agar plates.

• Selection of Resistant Mutants:

  • Concentrate the overnight culture by centrifugation and resuspend the pellet in a small volume of sterile saline.

  • Plate a large number of cells (e.g., 10¹⁰ CFU) onto Mueller-Hinton agar plates containing PUM at a concentration 4-8 times the MIC of the parental strain.[4]

  • Incubate the plates at 37°C for 48-72 hours.

• Calculation of Resistance Frequency:

  • Count the number of colonies that grow on the PUM-containing plates. These are the spontaneous resistant mutants.

  • Calculate the spontaneous resistance frequency by dividing the number of resistant colonies by the total number of viable cells plated.

  • Formula: Resistance Frequency = (Number of resistant colonies) / (Total CFU plated)

• Confirmation of Resistance:

  • Pick individual resistant colonies and re-streak them onto fresh PUM-containing agar to confirm the resistance phenotype.

  • Determine the MIC of PUM for the confirmed resistant mutants to quantify the level of resistance.

Visualizations

Caption: Mechanism of action of Pseudouridimycin (PUM) in inhibiting bacterial RNA synthesis.

Caption: Experimental workflow for determining the spontaneous resistance frequency to PUM.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. emerypharma.com [emerypharma.com]
• 5. neb.com [neb.com]
• 6. Resources/Troubleshooting/Transformations - 2020.igem.org [2020.igem.org]
• 7. intactgenomics.com [intactgenomics.com]

managing potential experimental artifacts in Pseudouridimycine studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Pseudouridimycine (PUM). Our aim is to help you manage potential experimental artifacts and ensure the accuracy and reproducibility of your results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during PUM experimentation in a direct question-and-answer format.

Issue 1: Inconsistent or Higher-Than-Expected Minimum Inhibitory Concentration (MIC) Values

• Question: My MIC results for PUM are variable or consistently higher than the reported values in the literature. What are the potential causes and how can I troubleshoot this?

• Answer: Inconsistent or elevated MIC values for PUM are a common experimental artifact, often stemming from the compound's inherent instability and sensitivity to assay conditions. Here are the primary factors to investigate:

  • Compound Instability: PUM is known to be unstable in aqueous solutions and most standard growth media, with a half-life of approximately 12 hours.[1] This degradation, which occurs via intramolecular hydroxamate bond scission, leads to a decreased effective concentration of the active compound over a typical 16-24 hour MIC experiment, resulting in artificially high MIC values.[1][2][3]

    • Solution: Always prepare fresh stock solutions of PUM immediately before each experiment.[1] If storage of a stock solution is unavoidable, aliquot and store at -80°C for the shortest possible time, and avoid repeated freeze-thaw cycles.[1]

  • Media Composition: The composition of the culture medium can significantly influence PUM's activity. For certain bacteria, such as Staphylococcus and Enterococcus species, the age of Mueller-Hinton II broth has been shown to affect MIC values.[1][4] This is potentially due to varying levels of pyrimidine (B1678525) nucleosides or nucleotides that could competitively interfere with PUM uptake or activity.[1][4]

    • Solution: For sensitive species, consider using aged Mueller-Hinton II broth to obtain more consistent results.[4] It is crucial to document the source, batch, and age of the media used to ensure experimental reproducibility.

  • Incubation Time: Given the compound's limited half-life, prolonged incubation times (beyond 16-20 hours) will result in significant degradation and consequently higher apparent MICs.[1]

    • Solution: Standardize your incubation time and keep it as short as is reliable for the organism being tested.[1]

  • Inoculum Preparation: Variations in the density of the bacterial inoculum can lead to inconsistent MIC results.

    • Solution: Ensure your inoculum is prepared consistently and standardized to a 0.5 McFarland standard according to established protocols (e.g., CLSI or EUCAST guidelines).[1]

Issue 2: Low or No Activity in in vitro Transcription Assays

• Question: I am observing low or no inhibitory activity of PUM in my in vitro RNA polymerase (RNAP) inhibition assay. What could be the problem?

• Answer: Difficulties in observing PUM's inhibitory activity in in vitro transcription assays often relate to the specific mechanism of action of the compound and the assay setup.

  • Competitive Inhibition by UTP: PUM is a nucleoside-analog inhibitor that functions by competing with uridine (B1682114) triphosphate (UTP) for binding to the NTP-addition site of bacterial RNAP.[4][5][6] If the concentration of UTP in your assay is too high, it will outcompete PUM, masking its inhibitory effect.[4][7]

    • Solution: Titrate the concentration of UTP in your reaction mixture to a level that is sufficient for transcription but low enough to allow for sensitive detection of PUM's competitive inhibition.

  • Non-specific Inhibition: While PUM is highly selective for bacterial RNAP, at very high concentrations, the potential for off-target effects exists.[4]

    • Solution: To confirm the specificity of the observed inhibition, perform control experiments using a structurally unrelated single-subunit RNAP, such as that from bacteriophage SP6.[4] Additionally, perform a dose-response curve to determine the optimal concentration range for specific inhibition.

  • Compound Integrity: As with MIC assays, the stability of PUM is a critical factor.

    • Solution: Use freshly prepared PUM solutions for all in vitro transcription experiments.

Quantitative Data Summary

The following tables summarize key quantitative data for Pseudouridimycine based on published literature.

Parameter	Value	Organism/System	Reference(s)
IC50 (RNAP Inhibition)	~0.1 µM	Bacterial RNA Polymerase	[8][9]
MIC Range	4-6 µg/mL	Streptococcus species	[8][9]
MIC Range (Macrolide-Resistant)	0.1–1 µg/mL	Streptococcus pyogenes (GAS)	[9][10]
Binding Affinity (Ka)	6.175 × 105 M–1	S. pyogenes RNAP β' subunit	[9][10]
Spontaneous Resistance Rate	~1/10th that of Rifampicin	Various bacteria	[5][7]

Selectivity Profile	Fold-Selectivity (vs. Bacterial RNAP)	Reference(s)
Human RNA Polymerase I	~600-fold	[7]
Human RNA Polymerase II	~10-fold	[7]
Human RNA Polymerase III	~90-fold	[7]

Experimental Protocols

1. Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This protocol outlines the determination of the lowest concentration of PUM that inhibits the visible growth of a bacterium.

• Materials:

  • Sterile 96-well microtiter plates

  • Bacterial strain of interest

  • Appropriate bacterial growth medium (e.g., Mueller-Hinton Broth)

  • Freshly prepared Pseudouridimycine (PUM) stock solution

  • Sterile diluent (e.g., sterile water or broth)

  • Spectrophotometer or microplate reader

• Procedure:

  • Prepare Bacterial Inoculum: Culture the bacterial strain overnight. Dilute the overnight culture to achieve a standardized inoculum density of approximately 5 x 105 CFU/mL.[11]

  • Prepare PUM Dilutions:

    • Add 100 µL of sterile growth medium to all wells of a 96-well plate.

    • Add 100 µL of a 2x concentrated PUM stock solution to the first column of wells.

    • Perform a 2-fold serial dilution by transferring 100 µL from the first column to the second, mixing, and repeating across the plate. Discard 100 µL from the final column of dilutions.[11]

  • Inoculate the Plate: Add 100 µL of the standardized bacterial inoculum to each well containing the PUM dilutions. This brings the final volume to 200 µL.[11]

  • Controls:

    • Growth Control: A well containing only growth medium and the bacterial inoculum (no PUM).

    • Sterility Control: A well containing only growth medium.

  • Incubation: Cover the plate and incubate at 37°C for 16-20 hours.[11]

  • Determine MIC: The MIC is the lowest concentration of PUM at which there is no visible bacterial growth. This can be assessed visually or by measuring the optical density (OD) at 600 nm.[11]

2. in vitro Transcription Assay for IC50 Determination

This protocol assesses PUM's inhibitory effect on bacterial RNA polymerase.

• Materials:

  • Purified bacterial RNA polymerase (RNAP)

  • DNA template with a suitable promoter

  • Transcription buffer

  • Ribonucleoside triphosphates (ATP, GTP, CTP, UTP)

  • Radiolabeled or fluorescently labeled UTP (e.g., [α-32P]UTP)

  • RNase inhibitor

  • Freshly prepared PUM stock solution

  • Denaturing polyacrylamide gel

  • Phosphorimager or fluorescence scanner

• Procedure:

  • Prepare Master Mix: In a microcentrifuge tube, prepare a master mix containing transcription buffer, RNase inhibitor, ATP, GTP, CTP, and the labeled UTP.[11]

  • Prepare PUM Dilutions: Serially dilute the fresh PUM stock solution to create a range of test concentrations.[11]

  • Set up Transcription Reactions: In separate tubes, combine the DNA template and bacterial RNAP. Add the different dilutions of PUM to these tubes. Include a no-PUM control (vehicle control).[11]

  • Initiate Transcription: Add the master mix to each reaction tube to start transcription. Incubate at the optimal temperature for the RNAP.

  • Stop Reaction and Analyze Products: Stop the reactions (e.g., by adding EDTA). Separate the resulting RNA transcripts by denaturing polyacrylamide gel electrophoresis.

  • Quantify and Calculate IC50: Quantify the amount of labeled RNA product. Calculate the percent inhibition at each PUM concentration and determine the IC50 value.

Visualizations

Caption: Mechanism of Pseudouridimycine's selective inhibition of bacterial RNA polymerase.

Caption: Troubleshooting workflow for common issues in Pseudouridimycine experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. Stabilizing pseudouridimycin: Synthesis, RNA-polymerase inhibitory activity, and antibacterial activity of dipeptide-modified analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Total synthesis and chemical stability of pseudouridimycin - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. Researchers discover new antibiotic effective against drug-resistant bacteria | EurekAlert! [eurekalert.org]
• 6. Heterologous Expression of Pseudouridimycin and Description of the Corresponding Minimal Biosynthetic Gene Cluster - ProQuest [proquest.com]
• 7. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside analog inhibitor of bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Pseudouridimycin—A Potent Nucleoside Inhibitor of the RNA Polymerase Beta Prime Subunit of Streptococcus pyogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. benchchem.com [benchchem.com]

strategies to enhance the yield of Pseudouridimycine fermentation

Welcome to the technical support center for Pseudouridimycin (PUM) fermentation. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions to enhance the yield of PUM in your experiments.

Frequently Asked Questions (FAQs)

General Fermentation

Q1: My PUM yield is consistently low. What are the general areas I should investigate?

Low PUM yield can be attributed to several factors. The primary areas to investigate are the fermentation conditions, precursor availability, and the genetic stability of your producing strain. Suboptimal parameters such as medium composition, pH, temperature, and aeration can significantly impact production.[1] Additionally, ensure that the precursor for PUM biosynthesis, pseudouridine (B1679824), is sufficiently available.[1]

Q2: Can I increase PUM yield by simply changing the fermentation medium?

Yes, the composition of the fermentation medium is critical. Optimization of carbon and nitrogen sources, as well as phosphate (B84403) concentration, can dramatically affect PUM biosynthesis.[2] For instance, an optimized, chemically defined medium can yield significantly more PUM compared to a standard medium.[2] It has been noted that higher levels of pyrimidine (B1678525) nucleosides or nucleotides in fresh medium could competitively interfere with PUM uptake.[3]

Precursor Supply

Q3: Is it possible to boost PUM production by adding precursors to the culture?

Yes, precursor feeding is an effective strategy. Supplementing the culture medium with pseudouridine can increase PUM yields, especially if the native production of this precursor is a limiting factor.[1] Studies have shown that feeding free pseudouridine to a pumJ knockout mutant of Streptomyces sp. successfully rescued PUM production.[1][4]

Q4: What is the role of the pumJ gene in PUM synthesis, and how does it relate to precursor availability?

The pumJ gene encodes a crucial pseudouridine synthase that produces free pseudouridine, a key precursor for PUM.[1][3][4] Unlike other pseudouridine synthases that typically act on tRNA, PumJ appears to generate free pseudouridine that is then incorporated into the PUM structure.[1][3] A non-functional or deleted pumJ gene will abolish PUM production, which can be rescued by feeding pseudouridine.[1][3][4]

Heterologous Expression

Q5: I am expressing the PUM biosynthetic gene cluster in a heterologous host and getting low yields. What are the common challenges?

Low yields in a heterologous host can be due to several factors. A major challenge is achieving efficient and coordinated expression of all the genes in the PUM biosynthetic gene cluster.[1] Other potential issues include the metabolic burden on the host, limited availability of precursors in the new host, and inefficient activity of key enzymes like PumH, which acts as a gatekeeper for the pathway.[1]

Q6: How can I improve PUM yield in a heterologous host like E. coli?

Metabolic engineering of the heterologous host is key. Strategies include:

• Blocking competing pathways: Knocking out genes like thrA and argF can prevent the diversion of precursors away from pyrimidine biosynthesis.[1][5]

• Enhancing pyrimidine biosynthesis: Deleting negative regulators such as pepA can boost the overall production of pyrimidines.[1][5]

• Screening for efficient enzymes: Co-expressing an efficient pseudouridine-5'-phosphate glycosidase (psuG) and a phosphatase (like yjjG) is crucial for pseudouridine synthesis.[1][5]

• Preventing product catabolism: Deleting genes involved in pseudouridine breakdown, such as psuT, can further increase the final yield.[1][5]

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps
Low or no PUM production in wild-type strain	Suboptimal fermentation conditions	Optimize culture medium composition (carbon, nitrogen, phosphate sources), pH, temperature, and aeration.[1][6][7]
Limited precursor availability	Supplement the culture medium with pseudouridine.[1]
Low PUM yield in heterologous expression systems (e.g., S. coelicolor, E. coli)	Inefficient expression of the PUM Biosynthetic Gene Cluster (BGC)	Utilize strong, inducible promoters to drive the expression of the PUM BGC.[1] Consider codon optimization of the genes for the heterologous host.[1]
Metabolic burden on the host	Optimize fermentation conditions to balance growth and production. Consider using a two-stage fermentation process.
Insufficient precursor supply in the host	Engineer the host to overproduce pseudouridine by blocking competing pathways and enhancing pyrimidine biosynthesis.[1][5]
Accumulation of an unexpected intermediate	Blockage in the PUM biosynthetic pathway	Identify the accumulated intermediate using HPLC-MS. The mass of the intermediate can help pinpoint the blocked enzymatic step.[1] For example, accumulation of guanidinoacetic acid (GAA) suggests a problem with PumJ.[3]
Inconsistent PUM yield between batches	Variability in inoculum	Standardize the inoculum preparation, including the age and density of the seed culture.[2]
Inconsistent fermentation conditions	Ensure tight control over pH, temperature, and agitation throughout the fermentation.[2]
Variability in media components	Use high-quality, consistent sources for all media components.[2]

Experimental Protocols

Protocol 1: Precursor Feeding to a pumJ Knockout Mutant

This protocol describes how to rescue PUM production in a pumJ knockout mutant of Streptomyces sp. by feeding pseudouridine.

Materials:

• pumJ knockout mutant of the PUM-producing Streptomyces sp.

• Production medium for PUM synthesis.

• Sterile stock solution of pseudouridine (e.g., 10 mg/mL in water).

Methodology:

• Inoculate the pumJ knockout mutant strain into the production medium under conditions known to support PUM synthesis in the wild-type strain.

• Add a sterile stock solution of pseudouridine to the culture at the time of inoculation or at a specific point during growth. The final concentration of pseudouridine to be tested can range from 0.2 to 0.5 mg/mL.[4]

• Incubate the culture for the standard fermentation period.

• Harvest the culture and extract the fermentation broth for analysis.

• Analyze the extract for PUM production and the presence of pathway intermediates like 5'-aminopseudouridine (APU) and Gln-APU using HPLC-MS.[4]

Protocol 2: Metabolic Engineering of E. coli for Pseudouridine Production

This protocol outlines a strategy to engineer E. coli for enhanced production of pseudouridine, a key precursor for PUM.

Strains and Plasmids:

• E. coli base strain (e.g., MG1655).

• Plasmids for gene knockouts (e.g., using CRISPR-Cas9 or lambda red recombineering).

• Expression plasmid for psuG and a phosphatase gene (e.g., pET-based vector).

Methodology:

• Block Competing Pathways: Sequentially knock out the thrA and argF genes in the E. coli base strain to prevent the diversion of precursors from pyrimidine biosynthesis.[5][8]

• Enhance Pyrimidine Biosynthesis: Delete the negative regulator pepA to increase the overall production of pyrimidines.[5][8]

• Introduce Pseudouridine Synthesis Pathway: Transform the engineered strain with an expression plasmid co-expressing a pseudouridine-5'-phosphate glycosidase (psuG) and a phosphatase (e.g., yjjG).[5][8]

• Prevent Product Catabolism: Knock out the psuT gene, which is involved in pseudouridine breakdown, to further increase the final yield.[1][5]

• Fermentation and Analysis: Cultivate the final engineered strain in a suitable fermentation medium. Monitor pseudouridine production using HPLC. For higher yields, fed-batch fermentation can be employed.[5][8]

Quantitative Data Summary

Engineering Strategy	Host Strain	Modification	Resulting Pseudouridine Titer	Fold Increase
Precursor pathway engineering	E. coli	Knockout of thrA, argF, and pepA; overexpression of psuG and a phosphatase.	102.7 mg/L	~3.5-fold increase compared to the parent strain overexpressing psuG and phosphatase.[5][8]
Optimization of synthesis pathway	E. coli	Screening of different psuG and phosphatase orthologs.	599 mg/L	-
Fed-batch fermentation	Engineered E. coli	Optimized fermentation conditions.	7.9 g/L	-

Visualizations

Pseudouridimycin Biosynthetic Pathway

Caption: Proposed biosynthetic pathway of Pseudouridimycin.

Metabolic Engineering Workflow in E. coli

Caption: Workflow for metabolic engineering of E. coli to enhance pseudouridine production.

Troubleshooting Logic for Low PUM Yield

Caption: Decision tree for troubleshooting low Pseudouridimycin yield.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside analog inhibitor of bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis of the Pseudouridimycin Biosynthetic Pathway Provides Insights into the Formation of C-nucleoside Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metabolic Engineering of Escherichia coli for Efficient Production of Pseudouridine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. frontiersin.org [frontiersin.org]
• 8. pubs.acs.org [pubs.acs.org]

mitigating the impact of Pseudouridimycine instability on in vitro assays

This technical support center provides guidance for researchers, scientists, and drug development professionals on mitigating the impact of Pseudouridimycine (PUM) instability in in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is Pseudouridimycine (PUM) and what is its mechanism of action?

Pseudouridimycine is a novel peptidyl-nucleoside antibiotic that acts as a selective inhibitor of bacterial RNA polymerase (RNAP).[1][2] It functions as a nucleoside-analog inhibitor, competing with uridine (B1682114) triphosphate (UTP) for binding to the RNAP active site, thereby preventing transcription.[1] This mechanism is distinct from other RNAP inhibitors like rifamycins.[1]

Q2: Why are my in vitro assay results with PUM inconsistent?

The primary reason for inconsistent results is the inherent instability of PUM in aqueous solutions and most standard growth media.[1][3][4] PUM has a half-life of approximately 12 hours, which can significantly impact assays with long incubation times, such as standard minimum inhibitory concentration (MIC) tests that typically run for 16-24 hours.[1]

Q3: What is the main cause of PUM instability?

The principal degradation pathway for PUM at physiological pH is guanidine-mediated hydroxamate bond scission.[3][4][5] This intramolecular reaction leads to the cleavage of the molecule, rendering it inactive.

Q4: How does media composition affect PUM activity?

The composition of the culture medium can influence the apparent antibacterial activity of PUM. For instance, PUM shows higher activity against Staphylococcus and Enterococcus species in aged Mueller-Hinton II broth compared to freshly prepared broth.[1] It is hypothesized that fresh media may contain higher levels of pyrimidine (B1678525) nucleosides or nucleotides that competitively inhibit PUM uptake.[6]

Troubleshooting Guides

Issue 1: Higher than expected Minimum Inhibitory Concentration (MIC) values.

Possible Cause	Troubleshooting Step
PUM Degradation	Prepare fresh stock solutions of PUM immediately before each experiment. Avoid repeated freeze-thaw cycles. Use shorter assay formats like broth-microdilution growth-curve assays instead of standard 16-24 hour endpoint assays.[1][7]
Media Composition	If working with Staphylococcus or Enterococcus spp., consider using aged Mueller-Hinton II broth.[1][6] Document the batch and preparation date of your media for consistency.
Inoculum Preparation	Ensure the bacterial inoculum is standardized, for example, to a 0.5 McFarland standard, as per established protocols (e.g., CLSI).[7]
Incubation Time	Keep incubation times consistent and as short as possible while still allowing for reliable growth measurement.[7]

Issue 2: Inconsistent results in RNA Polymerase (RNAP) inhibition assays.

Possible Cause	Troubleshooting Step
High UTP Concentration	Since PUM is a competitive inhibitor of UTP, high concentrations of UTP in the assay will reduce the apparent inhibition.[1][6] Optimize the UTP concentration to be near-saturating but not in vast excess.
Non-specific Inhibition	At high concentrations, PUM might exhibit off-target effects. Perform control experiments using a bacteriophage RNAP (e.g., SP6 RNAP) to confirm the inhibition is specific to bacterial RNAP.[1][6]
PUM Degradation	Prepare PUM dilutions fresh and minimize the pre-incubation time of PUM in the assay buffer before starting the reaction.

Data Summary

Table 1: Stability of Pseudouridimycine (PUM) and Analogs

Compound	Half-life (t1/2) at pH 7.4 (hours)	Reference
PUM	~12-16	[1][3]
Amide Analog	Stable	[5]
Hydrazide Analog	Stable	[8][9]

Table 2: In Vitro Activity of Pseudouridimycine (PUM)

Parameter	Value	Organism/System	Reference
IC50 (RNAP Inhibition)	~0.1 µM	E. coli RNAP	[1][2]
MIC	~2 µg/mL	Moraxella catarrhalis	[1]
MIC	~4-6 µg/mL	Streptococcus spp.	[1][2]
MIC	~4-16 µg/mL	Staphylococcus and Enterococcus spp. (in aged media)	[1]

Experimental Protocols

Protocol 1: Broth-Microdilution Growth-Curve Assay for PUM MIC Determination

• Preparation of PUM: Prepare a fresh stock solution of PUM in a suitable solvent (e.g., DMSO) and then serially dilute it in the appropriate growth medium (e.g., aged Mueller-Hinton II broth) in a 96-well plate.

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 105 CFU/mL in the wells.

• Incubation and Monitoring: Incubate the plate at the optimal temperature for the bacterium (e.g., 37°C). Measure the optical density (OD) at 600 nm at regular, short intervals (e.g., every 30-60 minutes) over a period of 8-12 hours using a microplate reader.

• Data Analysis: Plot the OD600 values against time for each PUM concentration. The MIC is the lowest concentration of PUM that inhibits bacterial growth over the monitored period.

Protocol 2: In Vitro RNA Polymerase (RNAP) Inhibition Assay

• Reaction Mixture Preparation: Prepare a reaction mixture containing transcription buffer, a DNA template encoding a transcript with uridines, ATP, CTP, GTP, and radiolabeled [α-32P]UTP. Keep the UTP concentration limiting (e.g., 2 µM) to enhance sensitivity to competitive inhibition.[1]

• Enzyme and Inhibitor Addition: Add purified bacterial RNA polymerase holoenzyme to the reaction mixture. Add varying concentrations of freshly diluted PUM.

• Reaction Initiation and Incubation: Initiate the transcription reaction by adding the final nucleotide (or by raising the temperature). Incubate at 37°C for a defined period (e.g., 10-15 minutes).

• Reaction Termination and Analysis: Stop the reaction by adding a stop solution (e.g., containing EDTA). Separate the radiolabeled RNA products by denaturing polyacrylamide gel electrophoresis.

• Quantification: Visualize and quantify the amount of synthesized RNA using autoradiography or phosphorimaging. Calculate the percent inhibition for each PUM concentration and determine the IC50 value.

Visualizations

Caption: Major decomposition pathway of Pseudouridimycine at physiological pH.

Caption: Troubleshooting workflow for unexpectedly high MIC values of PUM.

Caption: Competitive inhibition of bacterial RNA polymerase by Pseudouridimycine.

References

• 1. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside analog inhibitor of bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Stabilizing pseudouridimycin: Synthesis, RNA-polymerase inhibitory activity, and antibacterial activity of dipeptide-modified analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Total synthesis and chemical stability of pseudouridimycin - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. Stabilizing the Antibacterial Natural Product Pseudouridimycin - ChemistryViews [chemistryviews.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Stabilizing Pseudouridimycin: Synthesis, RNA Polymerase Inhibitory Activity, and Antibacterial Activity of Dipeptide-Modified Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchwithrutgers.com [researchwithrutgers.com]

Reference Data & Comparative Studies

A Comparative Guide to Pseudouridimycin and Rifampicin: Efficacy and Mechanisms of Action

For Researchers, Scientists, and Drug Development Professionals

The rise of antibiotic resistance necessitates the exploration of novel antimicrobial agents with unique mechanisms of action. This guide provides an objective comparison of Pseudouridimycin (PUM), a promising novel nucleoside-analog inhibitor, and Rifampicin, a cornerstone of antibacterial therapy, both of which target bacterial RNA polymerase (RNAP). This document summarizes key efficacy data, details relevant experimental methodologies, and visualizes their distinct mechanisms of action to inform research and drug development efforts.

At a Glance: Key Differences

Feature	Pseudouridimycin (PUM)	Rifampicin
Target Site on RNAP	Nucleoside Triphosphate (NTP) addition site (active center)	Allosteric site on the β-subunit, within the DNA/RNA channel[1]
Mechanism of Inhibition	Competitive inhibitor of Uridine Triphosphate (UTP)[1]	Sterically blocks the path of the elongating RNA transcript after 2-3 nucleotides[1]
Class	Peptidyl-nucleoside analogue[1]	Ansamycin
Cross-Resistance	No cross-resistance with rifampicin[1][2]	No cross-resistance with pseudouridimycin[1][2]
Frequency of Resistance	Approximately 10-fold lower than rifampicin[1][2]	Higher frequency due to numerous possible resistance mutations[1]

Quantitative Comparison of In Vitro Activity

The following tables summarize the available quantitative data for Pseudouridimycin and Rifampicin. Direct comparison can be challenging due to variations in experimental conditions across different studies.

Table 1: RNA Polymerase Inhibition

Antibiotic	Enzyme Source	IC₅₀ (µM)
Pseudouridimycin	E. coli RNAP	~0.1[1]
Rifampicin	E. coli RNAP	~0.02[1]

Table 2: Minimum Inhibitory Concentrations (MICs)

Antibiotic	Organism	MIC (µg/mL)
Pseudouridimycin	Streptococcus pyogenes	4 - 6[1][3][4]
Macrolide-resistant S. pyogenes	0.1 - 1[1][5]
Staphylococcus aureus	4 - 16 (in aged Müller-Hinton II broth)[6]
Moraxella catarrhalis	~2[1]
Rifampicin	Gram-positive bacteria (highly sensitive)	< 0.125
Gram-negative bacteria	4 - 32
Staphylococcus aureus (MSSA & MRSA)	0.001 - 0.002[7]

In Vivo Efficacy

Direct comparative in vivo studies are limited. The available data is presented below for each compound in its respective infection model.

Table 3: In Vivo Efficacy of Pseudouridimycin

Animal Model	Pathogen	Efficacy Metric	Dose	Route
Mouse Peritonitis	Streptococcus pyogenes	ED₅₀	~9 mg/kg	Intravenous
ED₅₀	~30 mg/kg	Subcutaneous

Table 4: In Vivo Efficacy of Rifampicin

Animal Model	Pathogen	Efficacy Metric	Dose	Route
Murine Tuberculosis	Mycobacterium tuberculosis	Reduction in bacterial load	10 - 160 mg/kg/day	Oral

Mechanisms of Action

The key difference between Pseudouridimycin and Rifampicin lies in their distinct binding sites and inhibitory mechanisms on bacterial RNA polymerase.

Pseudouridimycin: Competitive Inhibition at the Active Site

Pseudouridimycin acts as a nucleoside-analog inhibitor, mimicking the natural substrate Uridine Triphosphate (UTP). It binds to the highly conserved NTP addition site within the RNAP active center, directly competing with UTP for binding.[1] This occupation of the active site prevents the incorporation of UTP into the growing RNA chain, thereby halting transcription.[1] The essential nature of the amino acid residues in this binding pocket means that mutations conferring resistance are less likely to arise without compromising the vital function of the RNA polymerase.[2]

Pseudouridimycin competitively inhibits UTP binding at the RNAP active site.

Rifampicin: Steric Blockade of the RNA Exit Channel

In contrast, Rifampicin binds to an allosteric site on the β-subunit of bacterial RNAP, located deep within the DNA/RNA channel but distinct from the active site.[1] This binding does not prevent the initiation of transcription but instead creates a physical barrier. After the synthesis of a short RNA transcript of 2-3 nucleotides, the elongating RNA chain clashes with the bound Rifampicin molecule, preventing further extension and effectively halting transcription.[1]

Rifampicin sterically blocks the path of the elongating RNA transcript.

Experimental Protocols

This section provides an overview of the methodologies for key experiments cited in the comparison of Pseudouridimycin and Rifampicin.

In Vitro RNA Polymerase Transcription Inhibition Assay

This assay is crucial for determining the direct inhibitory effect of a compound on the enzymatic activity of RNA polymerase.

Objective: To measure the half-maximal inhibitory concentration (IC₅₀) of an antibiotic against bacterial RNA polymerase.

General Protocol:

• Reaction Mixture Preparation: A typical reaction mixture contains purified bacterial RNA polymerase holoenzyme, a DNA template containing a specific promoter, and a buffer solution with essential salts and cofactors.

• Inhibitor Addition: The antibiotic (e.g., Pseudouridimycin or Rifampicin) is added to the reaction mixture at varying concentrations.

• Transcription Initiation: The transcription reaction is initiated by the addition of a mixture of nucleotide triphosphates (NTPs: ATP, GTP, CTP, and UTP), with one of the NTPs being radioactively or fluorescently labeled for detection.[1]

• Incubation: The reaction is incubated at a specific temperature (e.g., 37°C) for a defined period to allow for RNA synthesis.[1]

• Reaction Termination: The reaction is stopped by the addition of a quenching solution (e.g., a solution containing EDTA and formamide).[1]

• Product Analysis: The RNA products are separated by size using gel electrophoresis.

• Quantification and IC₅₀ Determination: The amount of synthesized RNA at each inhibitor concentration is quantified. The IC₅₀ value, the concentration of the inhibitor that reduces RNA synthesis by 50%, is then calculated.

Workflow for an in vitro transcription inhibition assay.

Murine Septicemia Model for In Vivo Efficacy

This model is used to evaluate the efficacy of an antibiotic in a systemic bacterial infection.

Objective: To determine the effective dose of an antibiotic in clearing a lethal systemic infection in mice.

General Protocol:

• Inoculum Preparation: A standardized suspension of the pathogenic bacteria (e.g., Streptococcus pyogenes or Staphylococcus aureus) is prepared to a concentration known to induce a lethal infection.

• Infection: Mice are inoculated with the bacterial suspension, typically via intraperitoneal injection.

• Treatment: At a specified time post-infection (e.g., 1 hour), the mice are treated with the antibiotic (e.g., Pseudouridimycin or Rifampicin) via a systemic route (e.g., intravenous or subcutaneous injection). A control group receives a vehicle solution.

• Monitoring: The survival of the mice is monitored over a set period (e.g., 7-10 days).

• Endpoint: The efficacy of the antibiotic is determined by the survival rate of the treated mice compared to the control group. The 50% effective dose (ED₅₀) can also be calculated.

Determination of Bacterial Load in Tissue

This method is used to quantify the number of viable bacteria in a specific organ or tissue.

Objective: To determine the bacterial burden in tissues following infection and treatment.

General Protocol:

• Tissue Harvest: At a predetermined time point, mice are euthanized, and the target organs (e.g., spleen, liver, lungs) are aseptically removed.

• Homogenization: The tissues are weighed and then homogenized in a sterile buffer (e.g., phosphate-buffered saline) to release the bacteria.

• Serial Dilution: The tissue homogenate is serially diluted in sterile buffer.

• Plating: A known volume of each dilution is plated onto appropriate agar (B569324) plates.

• Incubation: The plates are incubated under suitable conditions to allow for bacterial colony growth.

• Colony Counting: The number of colony-forming units (CFUs) on the plates is counted.

• Calculation: The bacterial load is calculated and typically expressed as CFU per gram of tissue.

Conclusion

Pseudouridimycin and Rifampicin, while both targeting the essential process of bacterial transcription, represent two distinct classes of RNA polymerase inhibitors. Pseudouridimycin's unique mechanism of competitive inhibition at the highly conserved active site offers a significant advantage in terms of a lower propensity for resistance development, a critical attribute in the current landscape of antimicrobial resistance.[1][2] The lack of cross-resistance between these two drugs also suggests potential for their use in combination therapies.[1][2] Further research, including detailed kinetic studies and in vivo efficacy evaluations against a broader range of pathogens, will be crucial in fully elucidating the therapeutic potential of Pseudouridimycin and its place in the antimicrobial armamentarium.

References

• 1. benchchem.com [benchchem.com]
• 2. Researchers discover new antibiotic effective against drug-resistant bacteria | EurekAlert! [eurekalert.org]
• 3. Pseudouridimycin—A Potent Nucleoside Inhibitor of the RNA Polymerase Beta Prime Subunit of Streptococcus pyogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Pseudouridimycin-A Potent Nucleoside Inhibitor of the RNA Polymerase Beta Prime Subunit of Streptococcus pyogenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside analog inhibitor of bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Tedizolid-Rifampicin Combination Prevents Rifampicin-Resistance on in vitro Model of Staphylococcus aureus Mature Biofilm [frontiersin.org]

Pseudouridimycine: A Paradigm Shift in RNAP Inhibition and the Circumvention of Cross-Resistance

A Comparative Analysis for Researchers, Scientists, and Drug Development Professionals

The relentless rise of antibiotic resistance necessitates the discovery of novel antibacterial agents with unique mechanisms of action. Pseudouridimycine (PUM), a peptidyl-nucleoside analog, has emerged as a promising candidate that targets bacterial RNA polymerase (RNAP), an essential enzyme for bacterial survival. This guide provides a comprehensive comparison of PUM with other established RNAP inhibitors, focusing on the compelling evidence for its lack of cross-resistance, supported by experimental data.

A Unique Mechanism of Action Underpins Lack of Cross-Resistance

Pseudouridimycine distinguishes itself from other RNAP inhibitors through its novel mechanism of action. It functions as a nucleoside-analog inhibitor, directly competing with uridine (B1682114) triphosphate (UTP) for binding to the highly conserved nucleotide triphosphate (NTP) addition site (the "i+1" site) within the RNAP active center.[1][2] By occupying this critical site, PUM effectively terminates RNA chain elongation.[3] This mechanism is fundamentally different from other classes of RNAP inhibitors:

• Rifamycins (e.g., Rifampicin): These antibiotics bind to an allosteric site on the β-subunit of RNAP, deep within the DNA/RNA channel.[4][5] They physically obstruct the path of the elongating RNA transcript, leading to a cessation of transcription.[5]

• Lipiarmycins (e.g., Fidaxomicin): This class of inhibitors targets the "switch region" of RNAP, which is crucial for the conformational changes required for DNA binding and transcription initiation.[1][6]

• Streptolydigin: Binds to a site that partially overlaps with the NTP addition site but functions differently from PUM.

• Myxopyronin: Interacts with the "switch region" of RNAP, preventing the interaction of the enzyme with promoter DNA.

The distinct binding site and inhibitory mechanism of PUM are the primary reasons for the observed lack of cross-resistance with other RNAP inhibitors.[2]

Quantitative Comparison of In Vitro Activity

Table 1: Minimum Inhibitory Concentration (MIC) of Pseudouridimycin Against Various Bacterial Species

Bacterial Species	Strain Type	MIC (µg/mL)	Reference(s)
Streptococcus pyogenes	Macrolide-resistant	0.1 - 1	[7]
Streptococcus spp.	Drug-sensitive and -resistant	4 - 6	[7]
Staphylococcus spp.	Drug-sensitive and -resistant	4 - 16	[8]
Enterococcus spp.	Drug-sensitive and -resistant	4 - 16	[8]

It is noteworthy that PUM retains its activity against strains that are resistant to other classes of antibiotics, underscoring its potential in treating challenging infections.

Table 2: Spontaneous Resistance Frequency

Antibiotic	Spontaneous Resistance Frequency	Reference(s)
Pseudouridimycin (PUM)	~10-fold lower than rifampicin (B610482)	[2][9]
Rifampicin	Higher frequency due to multiple possible resistance mutations	[2][9]

The significantly lower frequency of spontaneous resistance to PUM is a critical advantage.[2] This is attributed to its binding site within the highly conserved and functionally constrained active center of RNAP.[2] Mutations in this region are more likely to be lethal to the bacteria, thus reducing the probability of viable resistant mutants emerging.[2]

Experimental Protocols

The validation of PUM's lack of cross-resistance and its favorable resistance profile is based on established microbiological assays.

Minimum Inhibitory Concentration (MIC) Determination (Broth Microdilution Method)

This method determines the lowest concentration of an antibiotic that inhibits the visible growth of a microorganism.

1. Preparation of Antibiotic Dilutions:

• A two-fold serial dilution of the test antibiotic (e.g., PUM, rifampicin) is prepared in a 96-well microtiter plate containing a suitable bacterial growth medium (e.g., Mueller-Hinton Broth).

2. Inoculum Preparation:

• A standardized suspension of the test bacterium (e.g., Staphylococcus aureus) is prepared to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

3. Inoculation and Incubation:

• Each well of the microtiter plate is inoculated with the bacterial suspension.
• The plate is incubated at 37°C for 18-24 hours.

4. MIC Determination:

• The MIC is the lowest concentration of the antibiotic at which there is no visible turbidity (growth).
• To assess cross-resistance, the MIC of PUM is determined for both a wild-type strain and a strain known to be resistant to another RNAP inhibitor (e.g., a rifampicin-resistant strain). A lack of a significant change in the MIC for the resistant strain indicates no cross-resistance.[1]

Frequency of Spontaneous Resistance Determination

This assay quantifies the rate at which spontaneous mutations conferring resistance to an antibiotic arise in a bacterial population.

1. Bacterial Culture Preparation:

• A large population of a susceptible bacterial strain is grown in liquid culture to a high cell density (e.g., 10^9 to 10^10 CFU).

2. Plating on Selective and Non-selective Media:

• A known volume of the culture is plated onto agar (B569324) medium containing the antibiotic at a concentration several-fold higher than its MIC (selective medium).
• Serial dilutions of the culture are also plated onto antibiotic-free agar to determine the total number of viable cells (non-selective medium).

3. Incubation and Colony Counting:

• Plates are incubated until colonies are visible.
• The number of colonies on both the selective and non-selective plates is counted.

4. Frequency Calculation:

• The frequency of spontaneous resistance is calculated by dividing the number of resistant colonies by the total number of viable cells.

Visualizing the Molecular Basis of Specificity

The distinct binding sites of PUM and other RNAP inhibitors are the key to understanding the lack of cross-resistance. The following diagrams, generated using Graphviz, illustrate these differences.

Caption: Comparative mechanisms of PUM and Rifampicin action.

Caption: Workflow for evaluating antibiotic cross-resistance.

Conclusion

Pseudouridimycin represents a significant advancement in the development of new antibiotics targeting bacterial RNA polymerase. Its unique mechanism of action, centered on the competitive inhibition of the highly conserved NTP addition site, distinguishes it from all other classes of RNAP inhibitors. The compelling in vitro data demonstrating a lack of cross-resistance with existing drugs like rifampicin and fidaxomicin, coupled with a markedly lower frequency of spontaneous resistance, positions PUM as a high-priority lead compound for further development. For researchers and professionals in drug development, PUM offers a novel scaffold and a validated mechanism to combat the growing threat of multidrug-resistant bacterial infections.

References

• 1. benchchem.com [benchchem.com]
• 2. Stabilizing pseudouridimycin: Synthesis, RNA-polymerase inhibitory activity, and antibacterial activity of dipeptide-modified analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rcsb.org [rcsb.org]
• 4. The Structural Basis of Mycobacterium tuberculosis RpoB Drug-Resistant Clinical Mutations on Rifampicin Drug Binding - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antimicrobial Activities of Fidaxomicin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparative Susceptibilities to Fidaxomicin (OPT-80) of Isolates Collected at Baseline, Recurrence, and Failure from Patients in Two Phase III Trials of Fidaxomicin against Clostridium difficile Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pseudouridimycin—A Potent Nucleoside Inhibitor of the RNA Polymerase Beta Prime Subunit of Streptococcus pyogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside analog inhibitor of bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Researchers discover new antibiotic effective against drug-resistant bacteria | EurekAlert! [eurekalert.org]

A Comparative Analysis of Pseudouridimycin and Myxopyronin: Novel Inhibitors of Bacterial RNA Polymerase

In the global effort to combat the escalating crisis of antimicrobial resistance, the scientific community is actively exploring novel antibiotics with unique mechanisms of action. This guide presents a detailed comparative analysis of two promising antibacterial compounds: Pseudouridimycin (PUM) and myxopyronin. Both agents target the essential bacterial enzyme, RNA polymerase (RNAP), but through distinct mechanisms, offering potential avenues to circumvent existing drug resistance. This document provides an objective comparison of their performance based on available experimental data, details the methodologies for key experiments, and includes visual representations of their mechanisms and relevant experimental workflows.

Executive Summary

Pseudouridimycin and myxopyronin are potent inhibitors of bacterial RNA polymerase, a validated target for antibacterial drugs. However, they exhibit crucial differences in their binding sites, mechanisms of action, antibacterial spectra, and potential for clinical development.

Pseudouridimycin (PUM) is a nucleoside-analog inhibitor that mimics the natural substrate of RNAP, uridine (B1682114) triphosphate (UTP).[1][2][3] It competitively inhibits the enzyme's active site, demonstrating broad-spectrum activity against both Gram-positive and some Gram-negative bacteria, including multidrug-resistant strains.[2][4][5][6] A significant advantage of PUM is its low frequency of resistance development and its demonstrated efficacy in animal models of infection.[1][2][5][6][7]

Myxopyronin , an α-pyrone antibiotic, inhibits bacterial RNAP allosterically by binding to a "switch region" remote from the active site.[8][9][10][11][12][13] This binding event prevents the necessary conformational changes for transcription initiation.[8][12] While active against many Gram-positive bacteria, the clinical potential of myxopyronin is hampered by its high rate of spontaneous resistance and significant binding to serum proteins, which limits its in vivo efficacy.[4][9][14][15]

Mechanism of Action

The distinct mechanisms of action of Pseudouridimycin and myxopyronin are a key differentiating factor.

Pseudouridimycin acts as a competitive inhibitor at the nucleotide triphosphate (NTP) addition site of bacterial RNAP.[1][2][3][7][16][17][18] As a nucleoside analog, it mimics UTP and binds to the active site, thereby preventing the incorporation of nucleotides into the growing RNA chain.[18] Its selectivity for bacterial RNAP over human polymerases is attributed to a side chain that interacts with a region conserved in bacteria but absent in humans.[1][7][18]

Mechanism of Pseudouridimycin (PUM) action.

Myxopyronin employs an allosteric "hinge jamming" mechanism.[8][12] It binds to the switch region of RNAP, a flexible element crucial for the opening and closing of the enzyme's clamp domain.[8][9][10][12] By binding to this site, myxopyronin locks the clamp in a closed or partially closed conformation, preventing the enzyme from engaging with promoter DNA to initiate transcription.[8][10][12] This binding site is distinct from that of other RNAP inhibitors like rifampicin (B610482).[8][9]

Mechanism of Myxopyronin action.

Chemical Structure

The chemical structures of Pseudouridimycin and myxopyronin are fundamentally different, reflecting their distinct origins and modes of action.

Pseudouridimycin is a complex peptidyl-nucleoside antibiotic.[7][17][19][20][21] Its core is a 6'-amino-pseudouridine, a C-nucleoside, which is conjugated to a formamidinylated, N-hydroxylated Gly-Gln dipeptide.[16][21]

Myxopyronin belongs to the α-pyrone class of antibiotics.[9][22][23] Its structure features a substituted α-pyrone ring linked to a polyene side chain.

Comparative Performance Data

The following tables summarize the quantitative data for Pseudouridimycin and myxopyronin based on published experimental findings.

Table 1: In Vitro RNAP Inhibition and Antibacterial Activity

Parameter	Pseudouridimycin (PUM)	Myxopyronin
Target	Bacterial RNA Polymerase (NTP Addition Site)	Bacterial RNA Polymerase (Switch Region)
IC50 vs. Bacterial RNAP	~0.1 µM[5][7][16][18]	Data not consistently available
Affinity Constant (Ka)	6.175 x 10^5 M⁻¹[7][16]	Not available
Antibacterial Spectrum	Broad-spectrum (Gram-positive and some Gram-negative)[2][4][5][6]	Primarily Gram-positive[24][25]
MIC vs. S. pyogenes	4-6 µg/mL[5][7][16][18]	Not available
MIC vs. S. aureus	Not consistently available	MICs < 100 µg/mL[25][26]
MIC vs. E. coli	Active against some strains	MICs > 100 µg/mL[25][26]

Table 2: Resistance and In Vivo Characteristics

Parameter	Pseudouridimycin (PUM)	Myxopyronin
Spontaneous Resistance Rate	Low (10-fold lower than rifampicin)[1][2]	Comparable to rifampicin (4 x 10⁻⁸ to 7 x 10⁻⁸ per generation)[14][27]
Cross-Resistance with Rifampicin	No[1][2][6][28]	No[9][13][29]
In Vivo Efficacy	Effective in mouse peritonitis model (ED50 = 9 mg/kg)[2][5][7][16]	Limited by high serum protein binding (>99.5%)[4][9][14][15]
Serum Protein Binding	Not reported as a major liability	High[4][9][14][15]

Experimental Protocols

Detailed methodologies are crucial for the accurate evaluation and comparison of antimicrobial compounds. Below are outlines of key experimental protocols.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The broth microdilution method is a standard procedure.

• Preparation of Antibiotic Solutions: A series of two-fold dilutions of Pseudouridimycin or myxopyronin are prepared in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth).

• Inoculum Preparation: The bacterial strain of interest is grown to a logarithmic phase and then diluted to a standardized concentration (e.g., 5 x 10^5 colony-forming units (CFU)/mL).

• Inoculation: Each well of the microtiter plate containing the antibiotic dilutions is inoculated with the standardized bacterial suspension. Control wells (no antibiotic and no bacteria) are included.

• Incubation: The plate is incubated at 37°C for 16-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the antibiotic at which there is no visible turbidity (bacterial growth).[4]

In Vitro Transcription Inhibition Assay

This assay measures the ability of a compound to inhibit the synthesis of RNA by purified bacterial RNAP.

• Reaction Mixture Preparation: A reaction mixture is prepared containing purified bacterial RNAP holoenzyme, a DNA template with a specific promoter, and ribonucleoside triphosphates (rNTPs: ATP, GTP, CTP, and UTP), with one of the rNTPs being radioactively labeled (e.g., [α-³²P]UTP).

• Inhibitor Addition: Varying concentrations of Pseudouridimycin or myxopyronin are added to the reaction mixtures. A control reaction without any inhibitor is also prepared.

• Transcription Initiation and Elongation: The transcription reaction is initiated by the addition of the RNAP enzyme and incubated at 37°C for a defined period to allow for RNA synthesis.

• Reaction Termination and Product Precipitation: The reaction is stopped, and the newly synthesized RNA is precipitated (e.g., using trichloroacetic acid).

• Quantification: The amount of radioactivity incorporated into the RNA is measured using a scintillation counter. The percentage of inhibition is calculated relative to the no-inhibitor control, and the IC50 value (the concentration of inhibitor required to reduce RNAP activity by 50%) is determined.

Experimental workflow for MIC determination.

Conclusion

Pseudouridimycin and myxopyronin both represent intriguing starting points for the development of new antibiotics targeting bacterial RNA polymerase. However, their comparative profiles suggest different trajectories for future research and development.

Pseudouridimycin , with its novel mechanism of competitive inhibition at the highly conserved NTP addition site, broad antibacterial spectrum, low frequency of resistance, and proven in vivo efficacy, stands out as a particularly promising clinical candidate.[1][2][4][5][6][7]

Myxopyronin , while a potent inhibitor with a unique allosteric mechanism, faces significant hurdles for systemic use, primarily due to high serum protein binding and a resistance frequency comparable to existing drugs.[4][9][14][15] Nevertheless, it remains a valuable chemical scaffold for medicinal chemistry efforts aimed at improving its pharmacokinetic properties and could be explored for topical applications.

This comparative guide provides a foundational overview to assist researchers and drug development professionals in navigating the potential of these two distinct RNAP inhibitors in the ongoing search for novel antimicrobial agents.

References

• 1. Researchers discover new antibiotic effective against drug-resistant bacteria | EurekAlert! [eurekalert.org]
• 2. Antibacterial nucleoside-analog inhibitor of bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Analysis of the Pseudouridimycin Biosynthetic Pathway Provides Insights into the Formation of C-nucleoside Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. Myxopyronin - Wikipedia [en.wikipedia.org]
• 10. academic.oup.com [academic.oup.com]
• 11. Myxopyronin: a punch in the jaws of bacterial RNA polymerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. Evaluating the activity of the RNA polymerase inhibitor myxopyronin B against Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. academic.oup.com [academic.oup.com]
• 16. Pseudouridimycin—A Potent Nucleoside Inhibitor of the RNA Polymerase Beta Prime Subunit of Streptococcus pyogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside-analog inhibitor of bacterial RNA polymerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside analog inhibitor of bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. pubs.acs.org [pubs.acs.org]
• 21. pubs.acs.org [pubs.acs.org]
• 22. Myxopyronin B | C24H33NO6 | CID 135423114 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 23. PubChemLite - Myxopyronin a (C23H31NO6) [pubchemlite.lcsb.uni.lu]
• 24. The myxopyronins, new inhibitors of bacterial RNA synthesis from Myxococcus fulvus (Myxobacterales) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. preprints.org [preprints.org]
• 26. preprints.org [preprints.org]
• 27. Frequency, spectrum, and nonzero fitness costs of resistance to myxopyronin in Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. benchchem.com [benchchem.com]
• 29. benchchem.com [benchchem.com]

Limited Research on Synergistic Effects of Pseudouridimycin with Other Antibiotics

Current research into the synergistic effects of the novel antibiotic Pseudouridimycin (PUM) with other antimicrobial agents is limited. While PUM has demonstrated efficacy as an inhibitor of bacterial RNA polymerase, comprehensive studies evaluating its potential for synergistic interactions are not yet widely available in published literature.[1][2] One study has reported that PUM exhibits an additive antibacterial effect when combined with rifampin, another RNA polymerase inhibitor.[1] However, extensive quantitative data from systematic synergy testing with a broad range of antibiotic classes is not yet available.

This guide will provide an overview of the established experimental protocols for assessing antibiotic synergy, which can be applied to future investigations of Pseudouridimycin combinations. This information is intended for researchers, scientists, and drug development professionals interested in exploring the potential of PUM in combination therapies.

Understanding Antibiotic Interactions

The combination of antibiotics can result in one of three main outcomes:

• Synergy: The combined effect of the two drugs is significantly greater than the sum of their individual effects.

• Additivity: The combined effect is equal to the sum of the individual effects.

• Antagonism: The combined effect is less than the effect of the more active drug alone.

The primary method for quantifying these interactions in a laboratory setting is the checkerboard assay, which is used to calculate the Fractional Inhibitory Concentration Index (FICI).

Experimental Protocols for Synergy Testing

A standardized approach to evaluating the interaction between two antimicrobial agents involves determining the minimum inhibitory concentration (MIC) of each drug alone and in combination.

Checkerboard Assay Protocol

The checkerboard method is a widely used in vitro technique to assess antibiotic synergy.[3][4]

Materials:

• 96-well microtiter plates

• Bacterial culture in logarithmic growth phase

• Cation-adjusted Mueller-Hinton Broth (CAMHB)[3]

• Stock solutions of the antibiotics to be tested

Procedure:

• Prepare serial twofold dilutions of Antibiotic A along the ordinate (rows) of the microtiter plate and serial twofold dilutions of Antibiotic B along the abscissa (columns).[4]

• This creates a matrix of wells containing various concentrations of both drugs.

• Each well is then inoculated with a standardized bacterial suspension (typically 5 x 10^5 CFU/mL).[4]

• Control wells containing each antibiotic alone, as well as a growth control well with no antibiotics, are included.

• The plates are incubated at 35°C for 16-20 hours.

• The MIC is determined as the lowest concentration of the antibiotic(s) that completely inhibits visible bacterial growth.

Calculation of the Fractional Inhibitory Concentration Index (FICI)

The FICI is calculated to quantify the interaction between the two antibiotics.[4][5]

Formula: FICI = FIC of Drug A + FIC of Drug B

• FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

• FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

Interpretation of FICI Values

FICI Value	Interpretation
≤ 0.5	Synergy
> 0.5 to ≤ 1.0	Additivity
> 1.0 to ≤ 4.0	Indifference
> 4.0	Antagonism

Experimental Workflow for Antibiotic Synergy Testing

The following diagram illustrates a typical workflow for assessing the synergistic effects of two antibiotics.

Caption: Workflow for determining antibiotic synergy using the checkerboard method.

Conclusion

While the novel antibiotic Pseudouridimycin holds promise, its potential in combination therapy remains a largely unexplored area. The single reported instance of an additive effect with rifampin suggests that further investigation is warranted.[1] The experimental protocols detailed in this guide provide a framework for researchers to systematically evaluate the synergistic, additive, or antagonistic interactions of PUM with a wide array of existing antibiotics. Such studies are crucial for defining the future role of Pseudouridimycin in clinical practice, particularly in the context of combating multidrug-resistant pathogens.

References

• 1. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside analog inhibitor of bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside-analog inhibitor of bacterial RNA polymerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 5. scispace.com [scispace.com]

confirming the antibacterial activity of Pseudouridimycine against multidrug-resistant strains

A novel nucleoside-analog inhibitor, Pseudouridimycin (PUM), demonstrates significant antibacterial activity against a range of multidrug-resistant (MDR) bacterial strains. Its unique mechanism of action, targeting a conserved region of bacterial RNA polymerase (RNAP) distinct from other RNAP inhibitors, results in a low frequency of resistance development and a lack of cross-resistance with existing antibiotics.

This guide provides a comparative analysis of Pseudouridimycin's efficacy against key MDR pathogens, supported by available in vitro data. It also details the experimental protocols for assessing its antibacterial activity and visualizes its mechanism of action.

Comparative Antibacterial Activity

Pseudouridimycin has shown potent activity against several clinically important Gram-positive bacteria, including strains resistant to multiple other antibiotics.

Table 1: Minimum Inhibitory Concentration (MIC) of Pseudouridimycin Against Multidrug-Resistant Bacteria

Bacterial Species	Resistance Profile	Pseudouridimycin (PUM) MIC (µg/mL)
Streptococcus pyogenes	Macrolide-resistant	0.1–1[1][2]
Streptococcus spp.	Drug-sensitive, drug-resistant, and multidrug-resistant	4–6[1][3]
Staphylococcus spp.	Drug-sensitive, drug-resistant, and multidrug-resistant	4–16[3]
Enterococcus spp.	Drug-sensitive, drug-resistant, and multidrug-resistant	4–16[3]

While direct comparative studies of Pseudouridimycin against other antibiotics on identical panels of MDR strains are limited in the public domain, the available data indicates its potential as a valuable therapeutic agent. For instance, PUM's activity against macrolide-resistant S. pyogenes at concentrations as low as 0.1 µg/mL is particularly noteworthy.[1][2]

Mechanism of Action: A Unique Target

Pseudouridimycin functions by inhibiting bacterial RNA polymerase, an essential enzyme for bacterial survival. It acts as a nucleoside-analog inhibitor, competing with the natural nucleoside triphosphate (NTP) at the enzyme's active site.[3][4] This mechanism is distinct from that of rifampicin, another RNAP inhibitor, which binds to a different site on the enzyme. This distinction is crucial as it underlies the lack of cross-resistance between PUM and rifampicin.

References

• 1. Pseudouridimycin—A Potent Nucleoside Inhibitor of the RNA Polymerase Beta Prime Subunit of Streptococcus pyogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside analog inhibitor of bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stabilizing pseudouridimycin: Synthesis, RNA-polymerase inhibitory activity, and antibacterial activity of dipeptide-modified analogues - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling Pseudouridimycin: A Paradigm Shift in RNA Polymerase Inhibition

A comparative analysis of Pseudouridimycin's novel binding site and mechanism of action against established RNA polymerase inhibitors, providing supporting experimental data for researchers, scientists, and drug development professionals.

The emergence of antibiotic-resistant bacteria presents a formidable challenge to global health. The scientific community is in a perpetual race to discover and validate novel antimicrobial agents that circumvent existing resistance mechanisms. One such promising candidate is Pseudouridimycin (PUM), a nucleoside-analog inhibitor of bacterial RNA polymerase (RNAP). This guide provides an in-depth comparison of PUM with other well-established RNAP inhibitors, namely Rifampicin and Fidaxomicin (B1672665), focusing on the validation of its unique binding site and mechanism of action.

Performance Comparison: PUM vs. Alternatives

Quantitative data underscores the potential of Pseudouridimycin as a potent and selective antibacterial agent with a distinct advantage in overcoming resistance.

Table 1: In Vitro RNAP Inhibition

Inhibitor	Target RNAP	IC50 (μM)	Citation(s)
Pseudouridimycin	Bacterial	~0.1	[1][2][3][4][5][6]
Human RNAP I	>50	[1]
Human RNAP II	>4	[1]
Human RNAP III	>500	[1]
Rifampicin	E. coli	<0.005	[7]
M. tuberculosis	~0.02	[8]
Rif-Resistant E. coli	>100	[9]
Fidaxomicin	M. tuberculosis	0.3	[10]
E. coli	8	[10]
C. difficile	-

Table 2: Antibacterial Activity (Minimum Inhibitory Concentration - MIC)

Inhibitor	Bacterial Species	MIC (μg/mL)	Citation(s)
Pseudouridimycin	Streptococcus pyogenes	4 - 6	[2][3][6]
Macrolide-resistant S. pyogenes	0.1 - 1	[2][6]
Moraxella catarrhalis	~2	[3]
Rifampicin	M. tuberculosis	0.16	[11]
S. aureus	0.06	[12]
M. avium	>0.5	[12]
Fidaxomicin	Clostridioides difficile	≤0.001 - 1	[13][14]
Staphylococcus aureus	2 - 16	[15]
Enterococcus faecalis	≤4	[15]

Table 3: Spontaneous Resistance Frequency

Inhibitor	Organism	Resistance Frequency	Citation(s)
Pseudouridimycin	Streptococcus pyogenes	~1/10th of Rifampicin	[3]
Rifampicin	Streptococcus pyogenes	10-fold higher than PUM	[3]

Deciphering the Mechanism: A Novel Binding Site

The key to Pseudouridimycin's efficacy and low resistance profile lies in its unique interaction with bacterial RNAP. Unlike Rifampicin and Fidaxomicin, which bind to sites outside the RNAP active center, PUM acts as a nucleoside-analog inhibitor. It directly competes with the natural substrate, uridine (B1682114) triphosphate (UTP), for the nucleotide triphosphate (NTP) addition site (the i+1 site) within the enzyme's active center. By occupying this critical site, PUM effectively halts the process of transcription.

Crucially, a side-chain of the PUM molecule extends beyond the conserved NTP binding site to interact with an adjacent region that is present in bacterial RNAP but absent in human RNAP polymerases. This structural difference is the basis for PUM's selectivity for bacterial over human enzymes, a critical attribute for any potential therapeutic.

Caption: Mechanism of Pseudouridimycin Inhibition.

Experimental Validation Protocols

The validation of PUM's novel binding site and mechanism has been supported by a range of key experiments. Below are detailed methodologies for these crucial assays.

In Vitro Transcription Inhibition Assay

This assay directly measures the ability of a compound to inhibit the synthesis of RNA by purified RNAP.

Protocol:

• Reaction Mixture Preparation: Prepare a reaction mixture containing transcription buffer, a DNA template with a specific promoter, and purified bacterial RNA polymerase holoenzyme.

• Inhibitor Incubation: Add varying concentrations of the test inhibitor (e.g., Pseudouridimycin) to the reaction mixtures. A control reaction with no inhibitor is also prepared.

• Initiation of Transcription: Initiate the transcription reaction by adding a mixture of ribonucleotide triphosphates (NTPs), including a radiolabeled NTP (e.g., [α-³²P]UTP).

• Reaction Incubation: Incubate the reactions at 37°C for a defined period to allow for RNA synthesis.

• Reaction Termination: Stop the reactions by adding a stop solution containing a chelating agent (e.g., EDTA) and formamide.

• Product Analysis: Separate the RNA transcripts by size using denaturing polyacrylamide gel electrophoresis (PAGE).

• Data Quantification: Visualize the radiolabeled RNA products using autoradiography or a phosphorimager. Quantify the amount of full-length transcript produced in the presence of the inhibitor relative to the control.

• IC50 Determination: Plot the percentage of inhibition against the inhibitor concentration and fit the data to a dose-response curve to calculate the half-maximal inhibitory concentration (IC50).

Caption: In Vitro Transcription Assay Workflow.

Minimum Inhibitory Concentration (MIC) Assay

This assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Protocol:

• Preparation of Antimicrobial Dilutions: Prepare a two-fold serial dilution of the antimicrobial agent in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth).

• Inoculum Preparation: Prepare a standardized suspension of the test bacterium (e.g., to a 0.5 McFarland standard).

• Inoculation: Inoculate each well of the microtiter plate with the bacterial suspension. Include a positive control (bacteria and broth, no antimicrobial) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 16-24 hours.

• Result Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the antimicrobial agent in which no visible growth is observed.

Isothermal Titration Calorimetry (ITC)

ITC is a biophysical technique used to directly measure the heat changes that occur upon binding of a ligand (e.g., PUM) to a macromolecule (e.g., RNAP), allowing for the determination of binding affinity, stoichiometry, and thermodynamic parameters.

Protocol:

• Sample Preparation: Prepare solutions of the purified protein (RNAP) and the ligand (PUM) in the same dialysis buffer to minimize heats of dilution.

• Instrument Setup: Load the protein solution into the sample cell of the calorimeter and the ligand solution into the injection syringe.

• Titration: Perform a series of small, sequential injections of the ligand into the protein solution while monitoring the heat released or absorbed.

• Data Acquisition: The instrument measures the power required to maintain a zero temperature difference between the sample and reference cells, which is proportional to the heat of binding.

• Data Analysis: Integrate the heat flow peaks for each injection and plot them against the molar ratio of ligand to protein. Fit the resulting binding isotherm to a suitable binding model to determine the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding.

Conclusion

The validation of Pseudouridimycin's novel binding site and mechanism of action marks a significant advancement in the field of antibiotic discovery. Its ability to target the highly conserved NTP addition site of bacterial RNAP, coupled with a unique selectivity mechanism and a low propensity for resistance development, positions PUM as a highly promising lead compound for the development of new antibacterial therapies. The experimental data and methodologies presented in this guide provide a comprehensive resource for researchers and drug development professionals seeking to understand and build upon this important discovery.

References

• 1. Antibacterial nucleoside-analog inhibitor of bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside analog inhibitor of bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. Pseudouridimycin—A Potent Nucleoside Inhibitor of the RNA Polymerase Beta Prime Subunit of Streptococcus pyogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structural basis for rifamycin resistance of bacterial RNA polymerase by the three most clinically important RpoB mutations found in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. Cross-Resistance of Escherichia coli RNA Polymerases Conferring Rifampin Resistance to Different Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Effects of Increasing Concentrations of Rifampicin on Different Mycobacterium tuberculosis Lineages in a Whole-Blood Bactericidal Activity Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 12. publications.ersnet.org [publications.ersnet.org]
• 13. Antimicrobial Activities of Fidaxomicin - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Antimicrobial activities of fidaxomicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. In Vitro Activity of Fidaxomicin (OPT-80) Tested against Contemporary Clinical Isolates of Staphylococcus spp. and Enterococcus spp - PMC [pmc.ncbi.nlm.nih.gov]

Spontaneous Resistance Rates: Pseudouridimycin Demonstrates a Ten-Fold Lower Frequency Compared to Rifampin

A head-to-head comparison reveals that the novel antibiotic Pseudouridimycin (PUM) possesses a significantly lower rate of spontaneous resistance development in bacteria compared to the established drug rifampin. Experimental data indicates that the frequency of spontaneous resistance to PUM is approximately one-tenth that of rifampin, a critical advantage in the face of rising antimicrobial resistance.

This guide provides a detailed comparison of the spontaneous resistance rates of Pseudouridimycin and rifampin, supported by experimental data and methodologies, for researchers, scientists, and drug development professionals.

Quantitative Comparison of Spontaneous Resistance Frequencies

The spontaneous resistance frequency of a bacterial population to an antibiotic is a measure of the proportion of pre-existing resistant mutants within that population. In a key study, the frequencies of spontaneous resistance to Pseudouridimycin and rifampin were determined in Streptococcus pyogenes. The results, summarized in the table below, clearly illustrate the lower propensity for resistance development to PUM.

Antibiotic	Bacterial Strain	Spontaneous Resistance Frequency	Fold Difference (Rifampin/PUM)
Pseudouridimycin (PUM)	Streptococcus pyogenes	~1 x 10⁻⁹	~10
Rifampin	Streptococcus pyogenes	~1 x 10⁻⁸	1

Data extracted from Maffioli et al., Cell, 2017.

Experimental Protocol: Determination of Spontaneous Resistance Frequency

The following methodology, based on the Luria-Delbrück fluctuation test, was employed to determine the spontaneous resistance frequencies of Pseudouridimycin and rifampin.

1. Preparation of Bacterial Inoculum:

• A single colony of Streptococcus pyogenes is used to inoculate a liquid culture medium (e.g., Todd-Hewitt broth supplemented with yeast extract).

• The culture is incubated at 37°C until it reaches the late logarithmic phase of growth.

2. Fluctuation Test Setup:

• A series of parallel, independent cultures are initiated by inoculating a small aliquot of the starter culture into multiple tubes containing fresh liquid medium. This ensures that any resistant mutants arising in each tube do so independently.

• These cultures are incubated at 37°C to allow for bacterial growth and the spontaneous emergence of mutations.

3. Plating for Resistant Mutants:

• The entire volume of each parallel culture is plated onto solid agar (B569324) medium (e.g., Tryptic Soy Agar) containing a selective concentration of either Pseudouridimycin or rifampin. The antibiotic concentration is typically a multiple of the Minimum Inhibitory Concentration (MIC) to select for resistant mutants.

• The plates are incubated at 37°C for a sufficient period (e.g., 48-72 hours) to allow for the growth of resistant colonies.

4. Determination of Total Viable Count:

• To determine the total number of viable bacteria in the cultures, serial dilutions of the initial inoculum are plated onto non-selective agar plates (without antibiotics).

• These plates are incubated under the same conditions as the selective plates, and the resulting colonies are counted to calculate the total number of colony-forming units (CFU) per milliliter.

5. Calculation of Spontaneous Resistance Frequency:

• The number of resistant colonies on each selective plate is counted.

• The spontaneous resistance frequency is calculated by dividing the median number of resistant colonies by the total number of viable cells plated.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental workflow for determining the spontaneous resistance frequency.

Caption: Experimental workflow for determining spontaneous antibiotic resistance frequency.

Mechanism of Lower Resistance in Pseudouridimycin

The lower rate of spontaneous resistance to Pseudouridimycin is attributed to its unique mechanism of action. PUM is a nucleoside-analog inhibitor that mimics the natural building blocks of RNA, targeting the highly conserved active site of bacterial RNA polymerase. Mutations in this critical site that would confer resistance to PUM are often lethal to the bacterium, as they would also compromise the essential function of RNA polymerase. In contrast, resistance to rifampin typically arises from mutations in the rpoB gene, which encodes a subunit of RNA polymerase, but these mutations occur outside the enzyme's active center and are therefore better tolerated by the bacteria.

Pseudouridimycin: A Comparative Analysis of its Antibacterial Activity Against Gram-Positive and Gram-Negative Bacteria

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the antibacterial activity of Pseudouridimycin (PUM), a novel nucleoside-analog antibiotic. PUM exhibits a broad spectrum of activity, targeting both Gram-positive and Gram-negative bacteria through a unique mechanism of action: the inhibition of bacterial RNA polymerase.[1][2][3] This document summarizes key experimental data on its efficacy, details the methodologies used for its evaluation, and presents visual representations of its mechanism and experimental workflows.

Data Presentation: Comparative Efficacy

The antibacterial potency of Pseudouridimycin is quantified using Minimum Inhibitory Concentration (MIC) values, which represent the lowest concentration of the antibiotic required to inhibit the visible growth of a microorganism. The following tables summarize the reported MIC values for PUM against a range of Gram-positive and Gram-negative bacteria.

Table 1: Activity of Pseudouridimycin against Gram-Positive Bacteria

Bacterial Species	Strain Information	MIC (µg/mL)	Reference
Streptococcus pyogenes	Includes drug-sensitive and multi-drug-resistant strains	4 - 6	[3][4][5]
Streptococcus pyogenes	Macrolide-resistant clinical strains	0.1 - 1	[4][5]
Staphylococcus spp.	Includes drug-sensitive and multi-drug-resistant strains	4 - 16	[3]
Enterococcus spp.	Includes drug-sensitive and multi-drug-resistant strains	4 - 16	[3]

Table 2: Activity of Pseudouridimycin against Gram-Negative Bacteria

Bacterial Species	Strain Information	MIC (µg/mL)	Reference
Moraxella catarrhalis	Not specified	~2	[3]

Note: The activity against Staphylococcus and Enterococcus species was observed in assays using aged Müller-Hinton II broth.[3]

Experimental Protocols

The determination of Minimum Inhibitory Concentration (MIC) is a critical in vitro method for assessing the antimicrobial susceptibility of bacteria. The data presented in this guide were primarily obtained using the broth microdilution method, following guidelines established by the Clinical and Laboratory Standards Institute (CLSI).

Broth Microdilution Method for MIC Determination

This standardized method is used to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in a liquid medium.

1. Preparation of Materials:

• Pseudouridimycin (PUM): A stock solution is prepared in a suitable solvent (e.g., sterile water) and then serially diluted to the desired concentrations.[4][6]

• Bacterial Culture: A fresh (18-24 hour) culture of the test bacterium is grown on an appropriate agar (B569324) medium.

• Growth Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the standard medium for susceptibility testing of non-fastidious bacteria.[6]

• 96-Well Microtiter Plates: Sterile plates are used to perform the serial dilutions and incubate the bacteria.

2. Inoculum Preparation:

• Several well-isolated colonies of the test bacterium are transferred to a sterile broth or saline solution.

• The turbidity of the bacterial suspension is adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ Colony Forming Units (CFU)/mL.[4][6]

• This standardized suspension is then further diluted in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[6]

3. Serial Dilution and Inoculation:

• Two-fold serial dilutions of PUM are prepared directly in the wells of the 96-well plate using CAMHB.[6]

• Each well is then inoculated with the diluted bacterial suspension.

• Control wells are included: a growth control (broth and bacteria, no PUM) and a sterility control (broth only).[4][6]

4. Incubation:

• The inoculated microtiter plates are incubated at 35-37°C for 18-24 hours under ambient air conditions.[4]

5. Determination of MIC:

• Following incubation, the plates are visually inspected for bacterial growth (turbidity).

• The MIC is recorded as the lowest concentration of PUM at which there is no visible growth.[6]

Mandatory Visualization

Mechanism of Action: Inhibition of Bacterial RNA Polymerase

Pseudouridimycin functions by targeting and inhibiting bacterial RNA polymerase (RNAP), a crucial enzyme for transcription. It acts as a competitive inhibitor of uridine (B1682114) triphosphate (UTP) at the nucleotide triphosphate (NTP) addition site of the enzyme.[6][7][8] This prevents the incorporation of UTP into the growing RNA chain, thereby halting transcription and leading to bacterial cell death.

Caption: PUM competitively inhibits UTP binding to the RNAP active site.

Experimental Workflow: Broth Microdilution for MIC Determination

The following diagram illustrates the key steps involved in the broth microdilution method for determining the Minimum Inhibitory Concentration (MIC) of Pseudouridimycin.

Caption: Workflow for determining the MIC of Pseudouridimycin.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Discovery, properties, and biosynthesis of pseudouridimycin, an antibacterial nucleoside analog inhibitor of bacterial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pseudouridimycin—A Potent Nucleoside Inhibitor of the RNA Polymerase Beta Prime Subunit of Streptococcus pyogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Analysis of the Pseudouridimycin Biosynthetic Pathway Provides Insights into the Formation of C-nucleoside Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of Pseudouridimycin

Researchers and laboratory personnel handling Pseudouridimycin (PUM), a peptidyl-nucleoside antibiotic, must adhere to strict disposal protocols to ensure personal safety and environmental protection. Due to its classification as a potent antibiotic, all materials contaminated with Pseudouridimycin are to be treated as hazardous chemical waste. Improper disposal can lead to the development of antimicrobial resistance and cause adverse effects on aquatic ecosystems.[1]

Core Principle: Handle as Hazardous Chemical Waste

Given the investigational nature of Pseudouridimycin, comprehensive degradation and disposal data are not widely available. Therefore, all contaminated materials, including stock solutions, experimental media, and laboratory consumables, must be managed as hazardous chemical waste.[1] Under no circumstances should Pseudouridimycin or its contaminated materials be disposed of down the drain or in regular trash.[1][2]

Personal Protective Equipment (PPE)

Before initiating any waste handling procedures, personnel must be equipped with the appropriate Personal Protective Equipment (PPE) to minimize exposure risks.

PPE Item	Specification
Eye Protection	Safety goggles or a face shield
Hand Protection	Chemical-resistant gloves (inspect for integrity before use)
Protective Clothing	Laboratory coat

Waste Segregation and Collection

Proper segregation of waste streams is critical for safe and compliant disposal. All waste containers must be clearly labeled as hazardous waste and include the name of the compound.

• Solid Waste: All contaminated solid materials, such as pipette tips, tubes, gloves, and bench paper, must be collected in a designated, clearly labeled hazardous waste container.[1]

• Liquid Waste: Aqueous and solvent-based solutions containing Pseudouridimycin should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.[1] It is imperative not to mix Pseudouridimycin waste with other incompatible waste streams.[1]

• Sharps Waste: Any contaminated needles, syringes, or other sharp objects must be disposed of in a designated sharps container.[1]

Decontamination and Spill Management

In the event of a spill or for routine cleaning of contaminated surfaces and equipment, the following steps should be taken:

• Containment: Restrict access to the affected area to prevent further spread. For small spills, use a chemical absorbent pad or material to contain the substance.[1]

• Decontamination: Clean the area with a suitable laboratory disinfectant or cleaning agent.[1][2] If a Safety Data Sheet (SDS) with compatible cleaning agents is unavailable, a broad-spectrum decontaminating agent is recommended.[1]

• Waste Disposal: All materials used for decontamination, such as absorbent pads and wipes, must be disposed of as hazardous solid waste.[1][2]

First-Aid Measures

In case of accidental exposure, immediate action is crucial.

Exposure Route	First-Aid Procedure
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.[2]
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.[2]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[2]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2]

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of Pseudouridimycin waste.

Pseudouridimycin Waste Disposal Workflow

Spill Response Protocol

This diagram outlines the procedural steps for responding to a Pseudouridimycin spill.

Pseudouridimycin Spill Response Protocol

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Safeguarding Your Research: A Guide to Handling Pseudouridimycine

Essential safety protocols for the handling, storage, and disposal of the novel nucleoside analog antibiotic, Pseudouridimycine (PUM), are critical for ensuring laboratory safety and research integrity. Given that a specific Safety Data Sheet (SDS) for Pseudouridimycine is not publicly available, this guidance is based on its known chemical properties as a nucleoside analog, its potential hazards, and standard laboratory best practices.

Pseudouridimycine is an experimental antibiotic that shows promise in combating drug-resistant bacteria by selectively inhibiting bacterial RNA polymerase.[1] However, its chemical instability and classification as a nucleoside analog necessitate cautious handling to minimize risks to researchers and the environment.[1]

Hazard Identification and Risk Assessment

While specific toxicological data for Pseudouridimycine is limited, its nature as a nucleoside analog suggests that it could potentially interfere with cellular processes. The primary known hazard is its chemical instability; it undergoes rapid decomposition in buffered aqueous solutions, especially at physiological pH.[1] This highlights the importance of proper storage and handling to maintain the compound's integrity and prevent the formation of unknown degradation products.[1]

Personal Protective Equipment (PPE)

A stringent PPE regimen is the foremost defense against potential exposure to Pseudouridimycine. The following equipment is mandatory when handling PUM in either its solid (lyophilized powder) or liquid form.[1]

Protection Type	Specific Equipment	Purpose
Eye and Face	Safety Goggles (chemical splash, full seal)	Provides a complete seal around the eyes to protect from splashes.[1]
Face Shield	To be worn in addition to goggles when there is a significant risk of splashes.[1]
Hand	Disposable Nitrile Gloves (powder-free)	Protects skin from contact. Must be changed immediately if contaminated and should not be worn outside the lab.[1]
Body	Laboratory Coat (long-sleeved, knee-length)	Protects skin and clothing from contamination.[1]
Respiratory	N95 or Higher Respirator	Recommended when handling the powdered form to prevent inhalation.[1]

Operational Plan: Step-by-Step Handling Procedures

Reconstitution of Lyophilized Powder [1]

• Preparation : All work should be conducted within a certified chemical fume hood or a biological safety cabinet. Ensure all necessary equipment is readily available.

• Equilibration : Allow the vial of lyophilized PUM to reach room temperature before opening to prevent condensation.

• Opening the Vial : Carefully remove the cap to avoid generating dust.

• Solvent Addition : Slowly add the appropriate solvent down the side of the vial to prevent aerosolization.

• Dissolution : Gently swirl or vortex the vial until the powder is fully dissolved.

• Aliquoting and Storage : To minimize freeze-thaw cycles and degradation, aliquot the solution into smaller, clearly labeled, sealed containers for single-use.

Dilution of Stock Solutions [1]

• Preparation : Carry out all dilutions inside a chemical fume hood or biological safety cabinet.

• Calculation : Double-check all calculations before proceeding.

• Pipetting : Use calibrated pipettes with filtered tips. When transferring the PUM stock solution, dispense it below the surface of the diluent to avoid splashing.

• Mixing : Gently mix the diluted solution by pipetting up and down or by gentle vortexing.

Emergency Procedures: Spill and Exposure Management

A swift and appropriate response to spills or personnel exposure is crucial.[1]

Spill Response [1]

• Alert Personnel : Immediately notify others in the vicinity.

• Evacuate : For large spills or highly concentrated solutions, evacuate the immediate area.

• Assess the Spill : From a safe distance, determine the extent and nature of the spill.

• Don PPE : Before cleaning, put on the appropriate PPE, including a respirator if the powdered form was spilled.

• Contain the Spill :

  • Liquid Spills : Cover with an absorbent material (e.g., chemical spill pads), working from the outside in.

  • Powder Spills : Gently cover with damp paper towels to prevent dust from becoming airborne.

• Decontamination :

  • Collect the absorbed material using a scoop or forceps and place it in a labeled hazardous waste container.

  • Clean the spill area with a suitable disinfectant or detergent, followed by a water rinse.

• Waste Disposal : Dispose of all contaminated materials, including absorbents and PPE, as hazardous waste.

Personnel Exposure [1]

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.

• Eye Contact : Immediately flush eyes with a gentle stream of water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.

• Inhalation : Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Storage and Disposal Plan

Proper Storage [1]

• Lyophilized Powder : Store at -20°C or -80°C in a desiccator to protect from moisture and heat.

• Stock Solutions : Store in tightly sealed vials at -20°C or -80°C.

Waste Disposal

All waste containing Pseudouridimycine, including old stock solutions, contaminated media, and disposable labware, must be treated as hazardous chemical waste.[1][2]

• Segregation : Collect all PUM waste in a dedicated, clearly labeled, and leak-proof hazardous waste container.[2]

• Solid Waste : Place contaminated items such as pipette tips, tubes, and gloves in the designated hazardous waste container.[2]

• Liquid Waste : Collect all solutions containing PUM in a sealed and clearly labeled hazardous waste container. Do not mix with other incompatible waste streams.[2]

• Sharps : Dispose of any contaminated needles or other sharps in a designated sharps container.[2]

• Prohibition : Do not pour Pseudouridimycine waste down the drain.[1]

Below is a diagram outlining the procedural workflow for handling Pseudouridimycine.

Caption: Workflow for handling Pseudouridimycine from preparation to disposal.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]